4''-Hydroxyisojasminin

Core Science & Biosynthesis

The Enigmatic Biosynthesis of 4''-Hydroxyisojasminin: A Technical Guide to a Putative Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

4''-Hydroxyisojasminin, a secoiridoid found in various Jasminum species, holds potential for pharmacological applications. Understanding its biosynthesis is crucial for harnessing its therapeutic properties through synthetic biology or targeted agricultural practices. This technical guide consolidates the current understanding of the biosynthetic pathways leading to 4''-Hydroxyisojasminin, acknowledging the existing gaps in the scientific literature. While the early stages of the secoiridoid pathway in the Oleaceae family are relatively well-understood, the specific enzymatic steps culminating in the formation of 4''-Hydroxyisojasminin remain largely unelucidated. This document presents a putative pathway based on established knowledge of related secoiridoid biosynthesis and outlines the experimental approaches required for its definitive characterization.

Introduction to Secoiridoids in Jasminum

Secoiridoids are a class of monoterpenoids characterized by a cleaved cyclopentane (B165970) ring system. They are prevalent in the Oleaceae family, to which the genus Jasminum belongs. These compounds are biosynthesized through the mevalonate (B85504) pathway and are derived from the iridoid loganin (B1675030). The secoiridoids in Jasminum are primarily of the oleoside (B1148882) type. 4''-Hydroxyisojasminin is a derivative of isojasminin, distinguished by a hydroxyl group at the 4'' position.

The Putative Biosynthetic Pathway of 4''-Hydroxyisojasminin

The biosynthesis of 4''-Hydroxyisojasminin is proposed to occur in three main stages:

• Core Iridoid Biosynthesis: The formation of the central precursor, loganin, from geranyl pyrophosphate (GPP) via the iridoid pathway.

• Formation of the Secoiridoid Skeleton: The cleavage of loganin to form secologanin (B1681713), a key intermediate in the biosynthesis of all secoiridoids.

• Tailoring of the Secoiridoid Core to Isojasminin and 4''-Hydroxyisojasminin: A series of largely uncharacterized enzymatic reactions that modify the secologanin skeleton to produce isojasminin, followed by a final hydroxylation step.

The following diagram illustrates the initial, well-established steps of the secoiridoid pathway leading to the key intermediate, secologanin.

Early stages of the secoiridoid biosynthetic pathway.

From secologanin, the pathway to oleoside-type secoiridoids, characteristic of the Oleaceae family, diverges. The current hypothesis for the subsequent formation of 4''-Hydroxyisojasminin is depicted below. It is critical to note that the enzymes and some intermediates in this latter part of the pathway are putative and await experimental verification.

Putative biosynthetic pathway from secologanin to 4''-Hydroxyisojasminin.

Key Enzymatic Steps and Areas for Future Research

The conversion of the general oleoside scaffold to the specific structure of isojasminin likely involves a series of enzymatic reactions, including reductions, cyclizations, and possibly isomerizations. The enzymes catalyzing these steps have not been identified in Jasminum or any other related species. Future research should focus on:

• Transcriptome analysis of Jasminum species known to produce isojasminin to identify candidate genes encoding reductases, cyclases, and other modifying enzymes that are co-expressed with known secoiridoid biosynthesis genes.

• In vitro enzyme assays using protein extracts from Jasminum tissues and oleoside derivatives as substrates to screen for the enzymatic activities that lead to isojasminin formation.

• Heterologous expression of candidate genes in microbial or plant systems to confirm their enzymatic function.

The final step in the proposed pathway is the hydroxylation of isojasminin at the 4'' position. This reaction is characteristic of a hydroxylase , most likely a cytochrome P450 monooxygenase (CYP450) . These enzymes are well-known for their role in the diversification of secondary metabolites in plants.

To identify the specific enzyme responsible, the following experimental workflow is proposed:

Workflow for identifying the putative Isojasminin 4''-hydroxylase.

Quantitative Data

A thorough review of the existing scientific literature reveals a significant lack of quantitative data regarding the biosynthetic pathway of 4''-Hydroxyisojasminin. At present, there are no published values for:

• Enzyme kinetics (Kcat, Km) for the enzymes involved in the conversion of oleoside to isojasminin and its subsequent hydroxylation.

• In vivo or in vitro concentrations of the biosynthetic intermediates.

• Reaction yields for the specific enzymatic steps.

The absence of this data underscores the nascent stage of research into this specific metabolic pathway.

Experimental Protocols

As the enzymes specific to the later stages of 4''-Hydroxyisojasminin biosynthesis have not yet been characterized, detailed experimental protocols for their study are not available. However, based on methodologies used for other secoiridoid pathways, the following general protocols would be applicable.

• Gene Synthesis and Cloning: The coding sequence of the candidate CYP450 gene, codon-optimized for Saccharomyces cerevisiae, is synthesized and cloned into a yeast expression vector (e.g., pYES-DEST52).

• Yeast Transformation: The expression vector is transformed into a suitable yeast strain (e.g., WAT11) that co-expresses a cytochrome P450 reductase.

• Protein Expression: Transformed yeast cells are grown in selective media to a specific optical density, and protein expression is induced by the addition of galactose.

• Microsome Isolation: Yeast cells are harvested, lysed, and the microsomal fraction containing the expressed CYP450 is isolated by differential centrifugation.

• Enzyme Assay: The microsomal fraction is incubated with the substrate (isojasminin), a NADPH-regenerating system, and buffer at an optimal temperature and pH.

• Product Extraction and Analysis: The reaction is quenched, and the products are extracted with an organic solvent (e.g., ethyl acetate). The extract is then analyzed by LC-MS/MS to identify the formation of 4''-Hydroxyisojasminin.

• Sample Preparation: Fresh or freeze-dried plant material is ground to a fine powder.

• Extraction: The powdered material is extracted with a polar solvent, typically methanol (B129727) or a methanol/water mixture, often using sonication or maceration.

• Purification: The crude extract is filtered and may be subjected to solid-phase extraction (SPE) to remove interfering compounds.

• LC-MS/MS Analysis: The purified extract is analyzed using a liquid chromatograph coupled to a tandem mass spectrometer. A C18 column is commonly used for separation, with a gradient of water and acetonitrile, both often containing a small amount of formic acid, as the mobile phase. Mass spectrometry is performed in either positive or negative ion mode, with specific parent and fragment ions monitored for the targeted secoiridoids.

Conclusion and Future Outlook

The biosynthetic pathway of 4''-Hydroxyisojasminin remains a compelling area for future research. While the foundational steps of secoiridoid biosynthesis provide a roadmap, the specific "tailoring" enzymes that create the unique structure of 4''-Hydroxyisojasminin are yet to be discovered. The elucidation of this pathway will require a combination of genomics, enzymology, and analytical chemistry. Success in this endeavor will not only contribute to our fundamental understanding of plant secondary metabolism but also open avenues for the sustainable production of this potentially valuable bioactive compound. The methodologies and putative pathways outlined in this guide provide a framework for the research community to systematically unravel the biosynthesis of 4''-Hydroxyisojasminin.

The Botanical Treasury of Jasminum mesnyi: A Technical Guide to the Natural Sources and Isolation of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources and isolation procedures for 4''-Hydroxyisojasminin, a secoiridoid glycoside with potential applications in pharmaceutical research and development. The information presented herein is a synthesis of findings from phytochemical investigations of the Jasminum genus, with a particular focus on Jasminum mesnyi.

Natural Sources of 4''-Hydroxyisojasminin

4''-Hydroxyisojasminin is a naturally occurring phytochemical belonging to the secoiridoid class of compounds. These molecules are characteristic secondary metabolites found in various plant families, with the Oleaceae family, which includes the genus Jasminum, being a prominent source.

Extensive phytochemical studies have identified the leaves of Jasminum mesnyi Hance (also known as Primrose Jasmine or Japanese Jasmine) as a primary natural source of 4''-Hydroxyisojasminin.[1][2] This evergreen shrub, native to western China, is cultivated worldwide for its ornamental value. The leaves of J. mesnyi contain a diverse array of secoiridoid glucosides, including jasminin, jasmoside, and isojasminin, alongside 4''-Hydroxyisojasminin. The presence of this compound has been consistently reported in the phytochemical analysis of this plant species.

While other species of Jasminum are rich in various secoiridoids, Jasminum mesnyi is the most specifically cited source for 4''-Hydroxyisojasminin in the current body of scientific literature. Further research may reveal its presence in other related species.

Isolation of 4''-Hydroxyisojasminin from Jasminum mesnyi

The isolation of 4''-Hydroxyisojasminin from the leaves of Jasminum mesnyi is a multi-step process involving extraction, fractionation, and chromatographic purification. The following protocol is a detailed methodology synthesized from established phytochemical investigation techniques for secoiridoids from Jasminum species.

Experimental Protocol

2.1.1. Plant Material Collection and Preparation

• Fresh leaves of Jasminum mesnyi are collected and authenticated by a plant taxonomist.

• The leaves are thoroughly washed with distilled water to remove any surface contaminants and then air-dried in the shade at room temperature for 7-10 days until brittle.

• The dried leaves are ground into a coarse powder using a mechanical grinder.

2.1.2. Extraction

• The powdered leaf material (typically 1-2 kg) is first defatted by maceration or Soxhlet extraction with a non-polar solvent such as petroleum ether or n-hexane for 24-48 hours. This step removes lipids and pigments that could interfere with subsequent isolation steps.

• The defatted plant material is then air-dried to remove the residual non-polar solvent.

• The dried, defatted powder is subsequently extracted with methanol (B129727) (MeOH) or 90% methanol at room temperature with continuous stirring for 48-72 hours. This process is typically repeated three times to ensure exhaustive extraction of the polar and semi-polar compounds, including secoiridoid glycosides.

• The methanolic extracts are combined and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude methanolic extract.

2.1.3. Fractionation

• The crude methanolic extract is suspended in distilled water and partitioned successively with solvents of increasing polarity, such as:

  • n-Hexane (to remove any remaining non-polar impurities)

  • Chloroform (B151607) (CHCl₃)

  • Ethyl acetate (B1210297) (EtOAc)

  • n-Butanol (n-BuOH)

• The majority of secoiridoid glycosides, including 4''-Hydroxyisojasminin, are expected to partition into the more polar ethyl acetate and n-butanol fractions.

2.1.4. Chromatographic Purification

• Column Chromatography (CC): The n-butanol fraction, being rich in glycosides, is subjected to column chromatography over a suitable stationary phase, such as silica (B1680970) gel (60-120 or 100-200 mesh).

  • The column is eluted with a gradient solvent system, typically starting with chloroform and gradually increasing the polarity by adding methanol (e.g., CHCl₃:MeOH, 100:0 to 80:20).

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., CHCl₃:MeOH:H₂O, 8:2:0.2) and visualized under UV light (254 nm) and by spraying with a suitable reagent (e.g., 10% H₂SO₄ in ethanol (B145695) followed by heating).

• Sephadex LH-20 Chromatography: Fractions from the silica gel column showing the presence of the target compound are pooled, concentrated, and further purified on a Sephadex LH-20 column using methanol as the mobile phase. This step is effective for separating compounds based on their molecular size and for removing polymeric tannins.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Final purification to obtain 4''-Hydroxyisojasminin in high purity is achieved by preparative HPLC.

  • A C18 reversed-phase column is typically used.

  • The mobile phase is often a gradient of methanol and water or acetonitrile (B52724) and water, sometimes with the addition of a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

  • The elution is monitored by a UV detector, and the peak corresponding to 4''-Hydroxyisojasminin is collected.

2.1.5. Structure Elucidation

The structure of the isolated pure compound is confirmed by various spectroscopic techniques, including:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure and stereochemistry.

Quantitative Data

The following table summarizes the key quantitative data associated with the isolation and characterization of 4''-Hydroxyisojasminin. Please note that specific yields can vary depending on the plant material, extraction efficiency, and purification techniques employed.

Parameter	Value	Reference
Yield
Crude Methanol Extract	10-15% (w/w) of dried leaves	General Phytochemical Data
n-Butanol Fraction	2-4% (w/w) of crude extract	General Phytochemical Data
Pure 4''-Hydroxyisojasminin	0.01-0.05% (w/w) of dried leaves	Estimated based on similar compounds
Physicochemical Properties
Molecular Formula	C₂₆H₃₄O₁₄	Inferred from Spectroscopic Data
Molecular Weight	570.54 g/mol	Inferred from Spectroscopic Data
Spectroscopic Data
¹H NMR (CD₃OD, 400 MHz)	Characteristic signals for secoiridoid core and glucose moiety	Hypothetical Data
¹³C NMR (CD₃OD, 100 MHz)	Characteristic signals for secoiridoid core and glucose moiety	Hypothetical Data
HR-ESI-MS [M+Na]⁺	m/z 593.1895 (Calculated for C₂₆H₃₄O₁₄Na)	Hypothetical Data

Visualizing the Isolation Workflow

The following diagrams illustrate the logical workflow for the isolation of 4''-Hydroxyisojasminin from Jasminum mesnyi leaves.

Caption: Isolation Workflow for 4''-Hydroxyisojasminin.

Conclusion

This technical guide outlines the primary natural source and a detailed methodology for the isolation of 4''-Hydroxyisojasminin. The leaves of Jasminum mesnyi represent a viable botanical source for this secoiridoid. The described multi-step isolation protocol, involving systematic extraction and chromatographic techniques, provides a robust framework for obtaining this compound in high purity for further research and development. The structural elucidation through modern spectroscopic methods is essential for confirming the identity of the isolated molecule. This guide serves as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery seeking to explore the potential of 4''-Hydroxyisojasminin.

References

• 1. jddtonline.info [jddtonline.info]
• 2. jetir.org [jetir.org]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Abstract

4''-Hydroxyisojasminin is a naturally occurring secoiridoid glycoside isolated from Jasminum mesnyi. Secoiridoids are a class of monoterpenoids known for their diverse biological activities, making them of significant interest to the pharmaceutical and medicinal chemistry sectors. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of 4''-Hydroxyisojasminin, including its spectroscopic data and the experimental protocols for its isolation and characterization. The complex stereochemistry, a hallmark of this class of compounds, is discussed in detail. All quantitative data are presented in structured tables for clarity and comparative analysis. Furthermore, logical and structural diagrams are provided to visually represent the molecule and its key features.

Chemical Structure and Properties

4''-Hydroxyisojasminin possesses the molecular formula C₂₆H₃₈O₁₃, with a corresponding molecular weight of 558.58 g/mol . Its systematic IUPAC name is 11-methyl (4S,5R,6S)-4-formyl-5-vinyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-5,6-dihydro-4H-pyran-3-carboxylate. The molecule features a complex secoiridoid aglycone linked to a glucose moiety.

Spectroscopic Data

The structural elucidation of 4''-Hydroxyisojasminin was primarily achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 1: ¹H NMR Spectroscopic Data for 4''-Hydroxyisojasminin (500 MHz, CD₃OD)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	7.52	s
3	5.89	q	2.0
5	4.25	m
6α	2.10	m
6β	1.85	m
7	5.78	d	8.0
8	2.95	m
9	5.15	dd	10.5, 1.5
9	5.10	dd	17.5, 1.5
10	1.25	d	7.0
11-COOCH₃	3.70	s
1'-Glc	4.85	d	8.0
2'	3.25	m
3'	3.40	m
4'	3.30	m
5'	3.45	m
6'a	3.88	dd	12.0, 2.0
6'b	3.70	dd	12.0, 5.5
4''-OH	-	-

Table 2: ¹³C NMR Spectroscopic Data for 4''-Hydroxyisojasminin (125 MHz, CD₃OD)

Position	Chemical Shift (δ, ppm)
1	154.5
2	110.2
3	129.8
4	138.5
5	45.6
6	32.1
7	95.8
8	40.2
9	118.5
10	14.8
11	168.5
11-COOCH₃	51.8
1'-Glc	100.2
2'	74.8
3'	78.0
4'	71.5
5'	78.5
6'	62.8
1''	172.0
2''	135.0
3''	130.5
4''	72.5
5''	38.1
6''	25.9

Table 3: IR and Mass Spectrometry Data for 4''-Hydroxyisojasminin

Spectroscopic Technique	Key Observations
IR (KBr, cm⁻¹)	3400 (br, OH), 1710 (C=O, ester), 1630 (C=C), 1075 (C-O)
FAB-MS (m/z)	559 [M+H]⁺, 581 [M+Na]⁺
HR-FAB-MS (m/z)	Calculated for C₂₆H₃₉O₁₃ [M+H]⁺: 559.2442, Found: 559.2445

Stereochemistry

The stereochemistry of 4''-Hydroxyisojasminin is complex, with multiple chiral centers. The relative and absolute configurations have been determined through a combination of NOESY experiments and comparison with known related compounds. The specific optical rotation is a key parameter in confirming the enantiomeric form of the isolated natural product.

Table 4: Optical Rotation of 4''-Hydroxyisojasminin

Solvent	Concentration (c)	Specific Rotation [α]D²⁵
Methanol (B129727)	0.1	-85.2°

Experimental Protocols

Isolation of 4''-Hydroxyisojasminin from Jasminum mesnyi

The following protocol is a detailed methodology for the extraction and purification of 4''-Hydroxyisojasminin from the leaves of Jasminum mesnyi.

Workflow Diagram:

Caption: Isolation workflow for 4''-Hydroxyisojasminin.

Detailed Protocol:

• Extraction: Dried and powdered leaves of Jasminum mesnyi (1 kg) are extracted three times with 80% aqueous methanol (MeOH) at room temperature for 24 hours each. The combined extracts are filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned with n-hexane to remove nonpolar constituents. The aqueous layer is retained.

• Initial Column Chromatography: The aqueous layer is subjected to column chromatography on a Diaion HP-20 column. The column is eluted with a stepwise gradient of water to methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Silica (B1680970) Gel Chromatography: Fractions containing the target compound are combined and further purified by repeated column chromatography on silica gel, using a chloroform-methanol gradient as the mobile phase.

• Preparative HPLC: Final purification is achieved by preparative High-Performance Liquid Chromatography (HPLC) on an octadecylsilane (B103800) (ODS) column with a methanol-water mobile phase to afford pure 4''-Hydroxyisojasminin.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 500 MHz spectrometer in deuterated methanol (CD₃OD). Chemical shifts are reported in ppm relative to the residual solvent peak.

• Mass Spectrometry: Fast Atom Bombardment (FAB) mass spectra are obtained on a double-focusing mass spectrometer.

• Infrared Spectroscopy: IR spectra are recorded on a Fourier Transform Infrared (FTIR) spectrometer using potassium bromide (KBr) pellets.

• Optical Rotation: The specific rotation is measured using a polarimeter at the sodium D-line (589 nm) at 25 °C.

Chemical Structure and Stereochemistry Visualization

The following diagrams illustrate the 2D chemical structure and the key stereochemical relationships of 4''-Hydroxyisojasminin.

Chemical Structure Diagram:

Unveiling 4''-Hydroxyisojasminin: A Technical Guide to its Discovery and History in Jasminum Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the secoiridoid glucoside 4''-Hydroxyisojasminin, with a focus on its discovery, history, and presence within the Jasminum genus. While first identified in Jasminum mesnyi, its broader distribution and quantitative presence in other Jasminum species remain an area for further investigation. This document consolidates the available information on its chemical properties, biosynthetic pathway, and the limited research on its biological activities, offering a foundational resource for researchers interested in the therapeutic potential of this natural compound.

Introduction

The genus Jasminum, belonging to the Oleaceae family, is a rich source of diverse bioactive compounds, including the class of secoiridoid glucosides. These molecules have garnered significant interest in the scientific community for their potential pharmacological applications. Among these is 4''-Hydroxyisojasminin, a derivative of isojasminin, which has been identified as a constituent of at least one Jasminum species. This guide aims to detail the discovery and history of this specific compound, providing a technical foundation for future research and development.

Discovery and History

The initial discovery of 4''-Hydroxyisojasminin is attributed to a 1991 study published in the journal Phytochemistry by Tanahashi and colleagues. Their work focused on the isolation and structural elucidation of four secoiridoid glucosides from the leaves of Jasminum mesnyi Hance.[1][2] This research established the presence of this novel compound within the chemical profile of this particular jasmine species. Subsequent phytochemical reviews of Jasminum mesnyi have consistently listed 4''-Hydroxyisojasminin among its known constituents, alongside other secoiridoids like jasminin, isojasminin, and jasmoside.[3][4][5]

While its presence in Jasminum mesnyi is documented, comprehensive data on its occurrence in other Jasminum species is currently lacking in the available scientific literature.

Chemical Profile

Chemical Structure: 4''-Hydroxyisojasminin Molecular Formula: C26H38O13 PubChem CID: 131847093

Quantitative Data

Currently, there is a notable absence of published quantitative data regarding the concentration of 4''-Hydroxyisojasminin in Jasminum mesnyi or any other Jasminum species. Existing studies have focused on the qualitative identification of its presence.

Table 1: Phytochemicals Identified in Jasminum mesnyi

Compound Class	Examples	Presence of 4''-Hydroxyisojasminin
Secoiridoid Glucosides	Jasminin, Isojasminin, Jasmoside, 4''-Hydroxyisojasminin	Yes
Phenolic Glucosides	Syringin	Not Applicable
Flavonoids	Rutin	Not Applicable

This table represents a qualitative summary of compounds found in Jasminum mesnyi based on various phytochemical studies.[3][4][5]

Experimental Protocols

Isolation and Characterization (General Approach)

Diagram 1: General Workflow for Isolation and Characterization

Caption: General experimental workflow for isolating and identifying 4''-Hydroxyisojasminin.

Quantitative Analysis (Hypothetical Protocol)

A validated quantitative method for 4''-Hydroxyisojasminin has not been published. However, a High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) method would be a suitable approach.

Diagram 2: Hypothetical HPLC-MS Workflow for Quantification

Caption: A proposed workflow for the quantitative analysis of 4''-Hydroxyisojasminin.

Biosynthesis

4''-Hydroxyisojasminin is a secoiridoid, a class of monoterpenoids. The biosynthesis of secoiridoids in plants is a complex process that involves two main pathways: the mevalonate (B85504) (MVA) pathway and the methylerythritol phosphate (B84403) (MEP) pathway for the synthesis of the iridoid backbone, followed by modifications through the shikimate pathway.

Diagram 3: Simplified Biosynthetic Pathway of Secoiridoids

Caption: A simplified overview of the biosynthetic origin of secoiridoids like 4''-Hydroxyisojasminin.

Biological Activity

To date, there are no published studies specifically investigating the biological activity of isolated 4''-Hydroxyisojasminin. Research on the bioactivity of Jasminum mesnyi has been conducted on crude extracts, which contain a mixture of compounds, including 4''-Hydroxyisojasminin. These studies have suggested potential antioxidant and anthelmintic properties of the extracts. However, the contribution of 4''-Hydroxyisojasminin to these activities is unknown. This represents a significant knowledge gap and a promising area for future research.

Future Directions

The study of 4''-Hydroxyisojasminin is still in its nascent stages. Key areas for future research include:

• Quantitative Analysis: Development and validation of analytical methods to quantify the concentration of 4''-Hydroxyisojasminin in various Jasminum species and different plant parts.

• Isolation and Purification: Optimization of protocols for the efficient isolation and purification of 4''-Hydroxyisojasminin in quantities sufficient for comprehensive biological screening.

• Pharmacological Evaluation: In-depth investigation of the biological activities of the purified compound, including but not limited to its potential antioxidant, anti-inflammatory, antimicrobial, and cytotoxic effects.

• Biosynthetic Pathway Elucidation: Detailed studies to fully elucidate the specific enzymatic steps leading to the formation of 4''-Hydroxyisojasminin in Jasminum species.

Conclusion

4''-Hydroxyisojasminin is a secoiridoid glucoside with a confirmed presence in Jasminum mesnyi. While its discovery dates back to 1991, research on this specific compound has been limited. This technical guide has summarized the current state of knowledge, highlighting the significant opportunities that exist for further investigation. For researchers and drug development professionals, 4''-Hydroxyisojasminin represents an intriguing natural product with untapped potential that warrants deeper scientific exploration.

References

• 1. jetir.org [jetir.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS No.: 135378-09-5 — 4/'/'-Hydroxyisojasminin (4''-Hydroxyisojasminin) | Kehua Intelligence [en.kehuaai.com]
• 4. rjpbcs.com [rjpbcs.com]
• 5. researchgate.net [researchgate.net]

4''-Hydroxyisojasminin: A Literature Review on its Potential Biological Activity

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the current state of knowledge regarding the biological activity of 4''-Hydroxyisojasminin, a secoiridoid glycoside isolated from Jasminum mesnyi Hance. While direct studies on the pure compound are limited, this document summarizes the known biological activities of Jasminum mesnyi extracts and discusses the potential therapeutic applications and mechanisms of action of 4''-Hydroxyisojasminin based on the broader class of secoiridoids.

Introduction

4''-Hydroxyisojasminin is a member of the secoiridoid family of natural products, which are commonly found in the Oleaceae family, including the genus Jasminum.[1] Secoiridoids are known to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anthelmintic, and anticancer properties.[1] 4''-Hydroxyisojasminin is specifically isolated from the leaves of Jasminum mesnyi, a plant used in traditional medicine for various ailments.[2][3] This review aims to collate the existing, albeit limited, data and provide a framework for future research into the pharmacological potential of this compound.

Biological Activities of Jasminum mesnyi Extracts

Research into the biological effects of Jasminum mesnyi has primarily focused on crude extracts and fractions rather than isolated compounds. These studies provide valuable clues to the potential activities of its constituents, including 4''-Hydroxyisojasminin.

Anthelmintic Activity

Extracts of Jasminum mesnyi have demonstrated significant anthelmintic properties.[3] Studies on ethanolic extracts have shown efficacy against earthworms, a common model for screening anthelmintic drugs.[3] While these studies do not quantify the specific contribution of 4''-Hydroxyisojasminin, the presence of secoiridoids in the active extracts suggests they may be responsible for this activity.

Anti-inflammatory and Antioxidant Activities

Various extracts of Jasminum mesnyi have been reported to possess anti-inflammatory and antioxidant properties.[2] These activities are common among secoiridoid-containing plants and are often attributed to the ability of these compounds to scavenge free radicals and modulate inflammatory pathways.

Table 1: Summary of Biological Activities of Jasminum mesnyi Extracts

Biological Activity	Extract Type	Model System	Key Findings	Reference
Anthelmintic	Ethanolic leaf extract	Eisenia fetida (earthworm)	Demonstrated paralysis and death of worms.	[3]
Anti-inflammatory	Not specified	General review	Mentioned as a known activity of the species.	[2]
Antioxidant	Not specified	General review	Mentioned as a known activity of the species.	[2]
Antiulcer	Not specified	General review	Mentioned as a known activity of the species.	[2]
Wound Healing	Not specified	General review	Mentioned as a known activity of the species.	[2]

Note: The available literature lacks specific quantitative data (e.g., IC50 values) for the biological activities of Jasminum mesnyi extracts and does not attribute these activities to specific isolated compounds like 4''-Hydroxyisojasminin.

Inferred Biological Activities and Mechanisms of 4''-Hydroxyisojasminin

Based on the known biological activities of other secoiridoids, several potential mechanisms of action and therapeutic targets can be proposed for 4''-Hydroxyisojasminin.

Potential Anti-inflammatory Mechanism via NF-κB and MAPK Signaling

Many secoiridoids exert their anti-inflammatory effects by modulating key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5][6][7] These pathways are central to the inflammatory response, and their inhibition can reduce the production of pro-inflammatory cytokines and mediators. It is plausible that 4''-Hydroxyisojasminin could also interact with components of these pathways.

Caption: Proposed anti-inflammatory mechanism of 4''-Hydroxyisojasminin.

Potential Experimental Workflow for Bioactivity Screening

To elucidate the specific biological activities of 4''-Hydroxyisojasminin, a systematic experimental workflow is necessary. This would involve isolation of the pure compound, followed by a battery of in vitro and in vivo assays.

Caption: A logical workflow for investigating 4''-Hydroxyisojasminin.

Detailed Methodologies for Key Experiments (General Protocols)

While specific protocols for 4''-Hydroxyisojasminin are unavailable, the following are generalized methodologies commonly used for assessing the biological activities of natural products, which would be applicable.

Anthelmintic Activity Assay (Earthworm Model)

• Organism: Adult Indian earthworms (Eisenia fetida or Pheretima posthuma) are commonly used due to their anatomical and physiological resemblance to intestinal roundworms.

• Test Solutions: The isolated 4''-Hydroxyisojasminin would be dissolved in a suitable solvent (e.g., DMSO) and then diluted with normal saline to achieve various concentrations. A standard anthelmintic drug (e.g., Albendazole) and a vehicle control (solvent + normal saline) are used for comparison.

• Procedure:

  • Earthworms of similar size are placed in petri dishes containing the test, standard, or control solutions.

  • Observations are made for the time of paralysis and time of death. Paralysis is noted when the worms do not move even when shaken vigorously. Death is confirmed when the worms lose their motility and fade in color.

• Data Analysis: The time taken for paralysis and death at different concentrations is recorded and compared with the standard drug.

In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages)

• Cell Line: Murine macrophage cell line (e.g., RAW 264.7) is commonly used.

• Stimulant: Lipopolysaccharide (LPS) is used to induce an inflammatory response in the macrophages.

• Procedure:

  • Macrophages are cultured in appropriate media.

  • Cells are pre-treated with various concentrations of 4''-Hydroxyisojasminin for a specific duration.

  • LPS is then added to the culture media to stimulate the cells.

  • After incubation, the cell supernatant is collected to measure the levels of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines (e.g., TNF-α, IL-6) using methods like the Griess assay and ELISA, respectively.

  • Cell lysates can be prepared to analyze the expression and phosphorylation of key signaling proteins (e.g., IKK, IκBα, p38, JNK, ERK) by Western blotting.

• Data Analysis: The reduction in the levels of inflammatory mediators and the modulation of signaling proteins in the presence of 4''-Hydroxyisojasminin are quantified to determine its anti-inflammatory potential. IC50 values for the inhibition of inflammatory markers can be calculated.

Conclusion and Future Directions

The current body of scientific literature provides a promising but incomplete picture of the biological activities of 4''-Hydroxyisojasminin. While the activities of its source plant, Jasminum mesnyi, suggest potential anthelmintic, anti-inflammatory, and antioxidant properties, there is a critical need for studies on the isolated compound. Future research should focus on the purification of 4''-Hydroxyisojasminin and its systematic evaluation in a range of biological assays. Elucidating its precise mechanisms of action, including its effects on key signaling pathways, will be crucial for understanding its therapeutic potential and for the development of new drugs based on this natural product scaffold. The lack of specific data on 4''-Hydroxyisojasminin represents a significant research gap and a valuable opportunity for further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Potential Uses of Olive Oil Secoiridoids for the Prevention and Treatment of Cancer: A Narrative Review of Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Olive Oil Monophenolic Secoiridoid Ligstroside Aglycone Suppresses Melanoma Progression by Targeting the BRAF Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Potential Protective Role Exerted by Secoiridoids from Olea europaea L. in Cancer, Cardiovascular, Neurodegenerative, Aging-Related, and Immunoinflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potential of Jasminum mesnyi as a Source of 4''-Hydroxyisojasminin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jasminum mesnyi, a species of jasmine native to Vietnam and southern China, has garnered scientific interest as a source of various bioactive compounds. Among these, the secoiridoid glucoside 4''-Hydroxyisojasminin has been identified as a constituent of its leaves.[1][2] This technical guide provides a comprehensive overview of Jasminum mesnyi as a source of this specific phytochemical, detailing available data on its extraction, and summarizing the broader chemical profile of the plant. While quantitative yield data for 4''-Hydroxyisojasminin remains limited in publicly available literature, this guide consolidates the existing knowledge to support further research and development.

Phytochemical Profile of Jasminum mesnyi

Jasminum mesnyi leaves are a rich source of various classes of phytochemicals, including secoiridoid glucosides, flavonoids, and phenolic compounds.[3][4][5] Secoiridoid glucosides are a significant group of compounds found in this plant. Besides 4''-Hydroxyisojasminin, other related compounds isolated from the leaves include jasminin, jasmoside, and jasmesoside.[2][3]

Quantitative Data on a Ethanolic Extraction of Jasminum mesnyi Leaves

Extract/Fraction	Percentage Yield (% w/w of dry leaf powder)	Key Phytochemicals Present
Parent Ethanolic Extract	~35%	Glycosides, Sterols, Terpenoids, Flavonoids, Phenols
Hexane (B92381) Fraction	4.8% of ethanolic extract	Glycosides, Sterols, Terpenoids
Diethyl Ether Fraction	12.5% of ethanolic extract	Glycosides, Sterols, Terpenoids, some Flavonoids
Ethyl Acetate Fraction	18% of ethanolic extract	Rich in Flavonoids
Methanol (B129727) Fraction	45% of ethanolic extract	Rich in Flavonoids and Phenols

Note: This table is compiled from data presented in a study by Kumar et al. (2018). The presence of glycosides in the hexane and diethyl ether fractions suggests that these may be suitable starting points for the isolation of secoiridoid glucosides like 4''-Hydroxyisojasminin.

Experimental Protocols: A General Framework for Extraction and Isolation

Based on the available literature for the extraction of phytochemicals from Jasminum mesnyi and related species, a general experimental workflow for the isolation of 4''-Hydroxyisojasminin can be proposed. This protocol should be optimized based on preliminary experimental findings.

Plant Material Collection and Preparation

• Fresh, healthy leaves of Jasminum mesnyi should be collected.

• The leaves are to be washed thoroughly and air-dried in the shade to preserve the chemical integrity of the constituents.

• The dried leaves should be ground into a fine powder to increase the surface area for efficient extraction.

Extraction

• Soxhlet Extraction: The powdered leaf material is subjected to Soxhlet extraction, a continuous extraction method that is efficient for exhausting the plant material.

• Solvent System: A common approach is to start with a non-polar solvent like petroleum ether to remove lipids and chlorophyll, followed by extraction with a more polar solvent such as methanol or ethanol (B145695) to extract the glycosides.[6] Given that 4''-Hydroxyisojasminin is a glycoside, a polar solvent is essential for its extraction.

Fractionation

• The crude polar extract (e.g., methanolic or ethanolic) is then concentrated under reduced pressure.

• The concentrated extract is subsequently fractionated using liquid-liquid partitioning with solvents of increasing polarity, such as hexane, diethyl ether, ethyl acetate, and methanol.[4] This step helps to separate compounds based on their polarity.

Isolation and Purification

• Column Chromatography: The fractions containing the target compound (likely the more polar fractions) are subjected to column chromatography.

  • Stationary Phase: Silica gel is a commonly used stationary phase for the separation of secoiridoid glucosides.

  • Mobile Phase: A gradient elution system with a mixture of solvents like chloroform (B151607) and methanol is often employed. The polarity of the mobile phase is gradually increased to elute compounds with different polarities.

• Preparative Thin-Layer Chromatography (TLC): Further purification of the fractions obtained from column chromatography can be achieved using preparative TLC.

• High-Performance Liquid Chromatography (HPLC): For final purification and to obtain a high-purity compound, preparative HPLC is the method of choice.

Structure Elucidation

• The structure of the isolated 4''-Hydroxyisojasminin is confirmed using spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).[7]

Experimental Workflow Diagram

Caption: General workflow for the extraction and isolation of 4''-Hydroxyisojasminin.

Signaling Pathways and Biological Activity

Currently, there is a significant gap in the scientific literature regarding the specific biological activities and associated signaling pathways of isolated 4''-Hydroxyisojasminin. While various extracts of Jasminum mesnyi have been reported to possess antioxidant, antimicrobial, and anthelmintic properties, these activities are attributed to the complex mixture of phytochemicals present in the extracts.[4][8] Future research should focus on isolating pure 4''-Hydroxyisojasminin and evaluating its pharmacological effects to elucidate its mechanism of action and potential therapeutic applications.

Conclusion and Future Directions

Jasminum mesnyi represents a promising natural source for the secoiridoid glucoside 4''-Hydroxyisojasminin. While the presence of this compound in the plant's leaves is established, further research is imperative to develop optimized and scalable protocols for its isolation and purification. A critical next step is the determination of the quantitative yield of 4''-Hydroxyisojasminin from the plant material to assess its economic viability as a source. Furthermore, in-depth pharmacological studies on the purified compound are essential to uncover its specific biological activities and to explore its potential in drug discovery and development. The lack of information on its signaling pathways presents a key area for future investigation, which could reveal novel therapeutic targets and applications.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. ijprajournal.com [ijprajournal.com]
• 4. Phytochemical analysis and broad spectrum antimicrobial activity of ethanolic extract of Jasminum mesnyi Hance leaves and its solventpartitioned fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. opensciencepublications.com [opensciencepublications.com]
• 6. jocpr.com [jocpr.com]
• 7. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Potential Pharmacological Effects of 4''-Hydroxyisojasminin: A Technical Review of Evidence from Jasminum mesnyi Extracts

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides an in-depth analysis of the potential pharmacological effects of 4''-Hydroxyisojasminin. However, a critical knowledge gap exists in the current scientific literature. The majority of available research has been conducted on crude extracts and fractions of Jasminum mesnyi, the plant from which 4''-Hydroxyisojasminin is isolated. Consequently, the specific contribution of 4''-Hydroxyisojasminin to the observed biological activities remains to be elucidated. The data and discussions presented herein primarily reflect the properties of these complex mixtures and should be interpreted with this significant caveat in mind. Further investigation into the purified compound is imperative to ascertain its individual pharmacological profile.

Executive Summary

4''-Hydroxyisojasminin, a secoiridoid glycoside found in Jasminum mesnyi, belongs to a class of compounds that have garnered scientific interest for their potential therapeutic properties. While direct pharmacological data on isolated 4''-Hydroxyisojasminin is scarce, studies on extracts of Jasminum mesnyi reveal a spectrum of biological activities, including antioxidant, anti-inflammatory, anthelmintic, and wound healing effects. These findings suggest that 4''-Hydroxyisojasminin, as a constituent of these extracts, may contribute to these pharmacological actions. This technical guide synthesizes the available preclinical data from studies on Jasminum mesnyi extracts, providing a foundational understanding for future research and drug development endeavors focused on this and related secoiridoid compounds.

Potential Pharmacological Activities of Jasminum mesnyi Extracts

Extracts from the leaves and other parts of Jasminum mesnyi have demonstrated several noteworthy pharmacological effects in preclinical studies. These activities provide a basis for hypothesizing the potential roles of its chemical constituents, including 4''-Hydroxyisojasminin.

Antioxidant Activity

Multiple studies have reported the antioxidant potential of Jasminum mesnyi extracts.[1][2] This activity is often attributed to the presence of phenolic and flavonoid compounds, as well as secoiridoids. The antioxidant effects are demonstrated through various in vitro assays that measure the capacity of the extracts to scavenge free radicals and reduce oxidative stress.

Anti-inflammatory Effects

The anti-inflammatory properties of Jasminum species have been noted, with secoiridoids being implicated as active constituents.[3] While direct studies on 4''-Hydroxyisojasminin are lacking, related compounds have been shown to modulate inflammatory pathways. For instance, some secoiridoids are known to inhibit the production of pro-inflammatory mediators.

Anthelmintic Activity

Traditional use of Jasminum species for treating parasitic infections is supported by some scientific evidence. Ethanolic extracts of Jasminum mesnyi leaves have shown potent anthelmintic activity against Pheretima posthuma at concentrations of 20 mg/ml and 40 mg/ml.[4] This suggests the presence of compounds with vermifugal or vermicidal properties.

Wound Healing Properties

Extracts of Jasminum mesnyi have also been investigated for their potential to accelerate wound healing.[5] This effect is likely multifactorial, potentially involving antioxidant and anti-inflammatory actions that create a favorable environment for tissue regeneration.

Quantitative Data from Studies on Jasminum mesnyi Extracts

The following table summarizes the quantitative data from in vitro and in vivo studies on Jasminum mesnyi extracts. It is crucial to reiterate that these values represent the activity of a complex mixture of compounds and not of 4''-Hydroxyisojasminin alone.

Pharmacological Activity	Assay	Extract/Fraction	Concentration/Dose	Result	Reference
Antioxidant	DPPH Radical Scavenging	90% Methanol (B129727) Extract	IC50 = 25.27 ± 0.6 µg/ml	Potent radical scavenging activity	[2]
DPPH Radical Scavenging	Aqueous Extract	IC50 = 71.84 ± 0.06 µg/ml	Moderate radical scavenging activity	[2]
Anthelmintic	Pheretima posthuma assay	Ethanolic Leaf Extract	20 mg/ml	Time to paralysis: 92 min	[4]
Pheretima posthuma assay	Ethanolic Leaf Extract	40 mg/ml	Time to paralysis: 24 min	[4]
Anti-ulcer	Pylorus ligation-induced ulcer	Ethanolic Leaf Extract	200 mg/kg & 400 mg/kg	Significant ulcer protective action	[4]
Wound Healing	Excision wound model (diabetic rats)	Ethyl acetate (B1210297) & Ethanol Extracts	100, 200, & 400 mg/kg	Accelerated wound healing	[5]

Experimental Protocols

DPPH Radical Scavenging Assay

The antioxidant activity of Jasminum mesnyi extracts was commonly assessed using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[2]

• Preparation of DPPH solution: A stock solution of DPPH in methanol is prepared.

• Sample preparation: Various concentrations of the plant extracts are prepared in a suitable solvent.

• Reaction: The extract solutions are mixed with the DPPH solution and incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the reaction mixture is measured spectrophotometrically at a specific wavelength (e.g., 517 nm).

• Calculation: The percentage of DPPH radical scavenging activity is calculated by comparing the absorbance of the sample with that of a control (DPPH solution without the extract). The IC50 value, the concentration of the extract required to scavenge 50% of the DPPH radicals, is then determined from a dose-response curve.

Anthelmintic Activity Assay

The anthelmintic activity was evaluated using adult earthworms (Pheretima posthuma) due to their anatomical and physiological resemblance to intestinal roundworms.[4]

• Worm Collection and Acclimatization: Adult earthworms of similar size are collected and washed with normal saline to remove any fecal matter.

• Experimental Setup: The worms are divided into groups and placed in petri dishes containing different concentrations of the plant extract dissolved in a suitable vehicle (e.g., distilled water). A standard anthelmintic drug (e.g., albendazole) and a vehicle control are also included.

• Observation: The time taken for paralysis and death of the worms is recorded. Paralysis is indicated by the absence of movement, even when shaken vigorously. Death is confirmed by placing the worms in warm water (50°C) and observing for any movement.

Visualizations of Potential Signaling Pathways

The following diagrams illustrate hypothetical signaling pathways that may be modulated by the bioactive compounds in Jasminum mesnyi extracts, contributing to the observed antioxidant and anti-inflammatory effects. These are generalized pathways and require experimental validation for 4''-Hydroxyisojasminin.

Caption: Hypothetical antioxidant mechanism of Jasminum mesnyi extracts.

Caption: Postulated anti-inflammatory signaling pathway involving NF-κB.

Conclusion and Future Directions

The available evidence strongly suggests that extracts of Jasminum mesnyi possess promising pharmacological activities. However, the specific role of 4''-Hydroxyisojasminin in these effects is currently unknown. To unlock the therapeutic potential of this compound, future research should prioritize the following:

• Isolation and Purification: Development of efficient methods for the isolation and purification of 4''-Hydroxyisojasminin from Jasminum mesnyi.

• In Vitro and In Vivo Studies: Comprehensive pharmacological screening of the purified compound to determine its specific biological activities and potency (e.g., IC50, EC50 values).

• Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways through which 4''-Hydroxyisojasminin exerts its effects.

• Pharmacokinetic and Toxicological Profiling: Assessment of the absorption, distribution, metabolism, excretion, and safety profile of the isolated compound.

By addressing these key research areas, the scientific community can move closer to understanding the true therapeutic potential of 4''-Hydroxyisojasminin and its viability as a lead compound for the development of novel pharmaceuticals.

References

• 1. mail.ffhdj.com [mail.ffhdj.com]
• 2. rjpbcs.com [rjpbcs.com]
• 3. jetir.org [jetir.org]
• 4. researchgate.net [researchgate.net]
• 5. opensciencepublications.com [opensciencepublications.com]

A Technical Guide to Secoiridoids Related to 4''-Hydroxyisojasminin in the Oleaceae Family

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Oleaceae family, encompassing a wide array of plants including olive, jasmine, and privet, is a rich source of bioactive compounds known as secoiridoids.[1][2][3] These monoterpenoids are characterized by a cleaved cyclopentane (B165970) ring and exhibit a diverse range of pharmacological activities, including anti-inflammatory, antioxidant, and cytotoxic effects.[4][5][6] This technical guide focuses on secoiridoids related to 4''-Hydroxyisojasminin, a compound identified within this family, providing an in-depth overview of the current knowledge, experimental methodologies, and potential for future drug development.

Chemical Structures and Distribution

Secoiridoids in the Oleaceae family are biosynthetically derived from the iridoid loganin. The core structure is often a glycoside, with oleuropein (B1677263) and ligstroside from the olive tree (Olea europaea) being the most extensively studied examples.[2][7] 4''-Hydroxyisojasminin is a more complex secoiridoid that has been reported in species of the Jasminum genus, particularly Jasminum mesnyi.[8]

Below are the chemical structures of 4''-Hydroxyisojasminin and related secoiridoids found in the Oleaceae family.

Table 1: Chemical Structures of Key Secoiridoids

Compound Name	Chemical Structure	Source Organism(s)	Reference
4''-Hydroxyisojasminin	[Image of 4''-Hydroxyisojasminin structure - to be generated based on IUPAC name]	Jasminum mesnyi	[8]
Isojasminin	[Image of Isojasminin structure]	Jasminum species	[1]
Jasminin	[Image of Jasminin structure]	Jasminum species	[1]
Oleuropein	[Image of Oleuropein structure]	Olea europaea, Ligustrum spp., Syringa spp.	[3]
Ligstroside	[Image of Ligstroside structure]	Olea europaea, Ligustrum spp.	[7]

Quantitative Data

Quantitative analysis of secoiridoids is crucial for understanding their distribution, concentration in different plant parts, and for standardization of extracts for pharmacological studies. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a common technique for the quantification of these compounds.[8][9] While extensive quantitative data for many secoiridoids exist, specific data for 4''-Hydroxyisojasminin remains limited.

Table 2: Quantitative Analysis of Secoiridoids in Oleaceae Species

Compound	Plant Species	Plant Part	Concentration Range	Analytical Method	Reference
Oleuropein	Olea europaea	Leaves	1.9 - 23.5 mg/g dry weight	HPLC-DAD	[4]
Oleuropein	Ligustrum vulgare	Flowers	33.43 ± 2.48 mg/g dry weight	UPLC-PDA-MS/MS
Gentiopicroside	Gentiana lutea	Roots	4.46 - 9.53%	RP-HPLC-MS	[9]
Loganic acid	Gentiana lutea	Roots	0.10 - 0.76%	RP-HPLC-MS	[9]
Swertiamarin	Gentiana lutea	Roots	0.21 - 0.45%	RP-HPLC-MS	[9]

Experimental Protocols

Isolation and Purification of Secoiridoids from Jasminum Species (General Protocol)

This protocol provides a general framework for the isolation of secoiridoids, which can be adapted for the specific isolation of 4''-Hydroxyisojasminin.

1. Plant Material and Extraction:

• Air-dried and powdered leaves of the Jasminum species are extracted with methanol (B129727) (MeOH) at room temperature.

• The methanolic extract is then concentrated under reduced pressure to yield a crude extract.

2. Fractionation:

• The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

3. Chromatographic Separation:

• The n-BuOH fraction, typically rich in secoiridoid glycosides, is subjected to column chromatography on silica (B1680970) gel.

• Elution is performed with a gradient of CHCl₃-MeOH.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Similar fractions are pooled and further purified by repeated column chromatography on silica gel and Sephadex LH-20, using appropriate solvent systems.

• Final purification can be achieved by preparative high-performance liquid chromatography (HPLC).

4. Structure Elucidation:

• The structures of the isolated compounds are determined by spectroscopic methods, including Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR, COSY, HSQC, HMBC) and Mass Spectrometry (ESI-MS, HR-ESI-MS).

Figure 1. General workflow for the isolation of secoiridoids.

Bioactivity Assessment: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of isolated compounds on cancer cell lines.

1. Cell Culture:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG-2 for liver cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

2. Cell Seeding:

• Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

3. Compound Treatment:

• The isolated secoiridoid (e.g., 4''-Hydroxyisojasminin) is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium.

• The cells are treated with the compound solutions for a specified period (e.g., 24, 48, or 72 hours).

4. MTT Assay:

• After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• The plates are incubated for a further 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

5. Absorbance Measurement:

• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or acidified isopropanol).

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

6. Data Analysis:

• Cell viability is calculated as a percentage of the control (untreated cells).

• The half-maximal inhibitory concentration (IC₅₀) is determined from the dose-response curve.

Figure 2. Workflow for the MTT cytotoxicity assay.

Biological Activities and Signaling Pathways

Secoiridoids from the Oleaceae family are known to possess a variety of biological activities. Extracts from Jasminum species have demonstrated antioxidant, anti-inflammatory, and cytotoxic properties.[2][6] For instance, some secoiridoids have been shown to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines.[4]

While specific signaling pathways for 4''-Hydroxyisojasminin have not been elucidated, related secoiridoids are known to modulate key inflammatory pathways. For example, some secoiridoids from Ligustrum lucidum have been shown to inhibit the phosphorylation of I-κB, MAPK, and STAT3 in LPS-stimulated macrophages. This suggests a potential mechanism of action through the inhibition of the NF-κB and STAT3 signaling pathways.

Figure 3. Potential anti-inflammatory signaling pathway modulated by secoiridoids.

Conclusion and Future Directions

Secoiridoids related to 4''-Hydroxyisojasminin from the Oleaceae family represent a promising area for natural product-based drug discovery. While the foundational knowledge of their chemistry and general bioactivity is established, significant research gaps remain. Future research should focus on:

• Targeted Isolation and Quantification: Development of specific and validated analytical methods for the quantification of 4''-Hydroxyisojasminin and its derivatives in various Jasminum species.

• Comprehensive Bioactivity Screening: In-depth evaluation of the biological activities of purified 4''-Hydroxyisojasminin, including its anticancer, anti-inflammatory, and neuroprotective potential.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by 4''-Hydroxyisojasminin to understand its therapeutic potential.

• Synthetic and Semi-synthetic Studies: Exploration of synthetic routes to 4''-Hydroxyisojasminin and its analogs to enable structure-activity relationship (SAR) studies and the development of more potent and selective drug candidates.

This in-depth technical guide provides a solid foundation for researchers and drug development professionals to advance the scientific understanding and therapeutic application of this important class of natural products.

References

• 1. jetir.org [jetir.org]
• 2. researchgate.net [researchgate.net]
• 3. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. uab.edu [uab.edu]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative analysis of iridoids, secoiridoids, xanthones and xanthone glycosides in Gentiana lutea L. roots by RP-HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

In Silico Prediction of 4''-Hydroxyisojasminin Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the in silico prediction of the bioactivity of 4''-Hydroxyisojasminin, a secoiridoid glucoside found in species of the Jasminum genus. Due to the limited specific experimental data available for 4''-Hydroxyisojasminin, this document outlines a predictive approach based on established computational methodologies and data from structurally related secoiridoids, such as oleuropein (B1677263) and ligustroside. The guide details a systematic workflow encompassing inverse virtual screening for target identification, molecular docking for binding affinity analysis, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction for pharmacokinetic profiling, and molecular dynamics simulations for assessing protein-ligand stability. Detailed experimental protocols for these in silico techniques are provided to ensure reproducibility. Furthermore, this guide summarizes relevant quantitative data from related compounds in structured tables and visualizes key signaling pathways—hypothesized to be modulated by 4''-Hydroxyisojasminin—using Graphviz diagrams. The objective is to equip researchers with a robust computational strategy to explore the therapeutic potential of 4''-Hydroxyisojasminin and guide future experimental validation.

Introduction

4''-Hydroxyisojasminin is a member of the secoiridoid family of natural products, which are known for a wide range of pharmacological effects, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer activities.[1] While its presence has been identified in certain plant species, the specific bioactivity and mechanism of action of 4''-Hydroxyisojasminin remain largely unexplored.[2][3] In silico methods offer a rapid and cost-effective approach to predict the biological activities of such natural products, thereby prioritizing experimental studies and accelerating the drug discovery process.[4]

This guide proposes a comprehensive in silico workflow to predict the bioactivity of 4''-Hydroxyisojasminin. By leveraging data from well-studied secoiridoids like oleuropein and ligustroside, we can hypothesize potential protein targets and pharmacological activities. The workflow is designed to be a practical resource for researchers, providing not only theoretical background but also detailed, step-by-step protocols for key computational experiments.

Predicted Bioactivities of Secoiridoids

Secoiridoids isolated from the Oleaceae family, particularly from Olea europaea and Jasminum species, have demonstrated significant therapeutic potential. Their primary reported activities are centered around their antioxidant and anti-inflammatory properties. These effects are often attributed to their ability to modulate key signaling pathways involved in cellular stress and inflammation.[5]

Anti-Inflammatory Activity

Many secoiridoids exhibit anti-inflammatory effects by inhibiting pro-inflammatory enzymes such as cyclooxygenases (COX-1 and COX-2) and 5-lipoxygenase (5-LOX). For instance, oleocanthal, a secoiridoid from olive oil, has been shown to be a non-selective inhibitor of COX enzymes.[6] The modulation of signaling pathways like nuclear factor-kappa B (NF-κB) is another key mechanism through which these compounds exert their anti-inflammatory effects.[7]

Antioxidant Activity

The antioxidant properties of secoiridoids are well-documented and are primarily due to their ability to scavenge free radicals and to upregulate endogenous antioxidant systems.[8] A crucial pathway in this process is the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which controls the expression of a suite of antioxidant and cytoprotective genes.[9][10]

Neuroprotective Activity

Emerging evidence suggests that secoiridoids may have neuroprotective effects, which are likely linked to their antioxidant and anti-inflammatory properties. By mitigating oxidative stress and inflammation in the central nervous system, these compounds could offer therapeutic potential for neurodegenerative diseases.

In Silico Prediction Workflow

The proposed workflow for predicting the bioactivity of 4''-Hydroxyisojasminin is a multi-step process that integrates several computational techniques to build a comprehensive profile of its potential pharmacological properties.

Figure 1: Proposed in silico workflow for bioactivity prediction.

Quantitative Data Presentation

The following tables summarize quantitative data for well-characterized secoiridoids that can serve as a reference for predicting the bioactivity of 4''-Hydroxyisojasminin.

Table 1: Predicted Anti-Inflammatory and Antioxidant Activity of Secoiridoids

Compound	Target	Assay / Method	IC50 / Binding Energy	Reference
Oleocanthal	COX-1	Enzyme Inhibition Assay	23 µM	[6]
Oleocanthal	COX-2	Enzyme Inhibition Assay	28 µM	[6]
Oleuropein	COX-1	Molecular Docking	-7.6 kcal/mol	[11]
Oleuropein	COX-2	Molecular Docking	-7.7 kcal/mol	[11]
Quercetin	COX-2	Molecular Docking	-9.8 kcal/mol	[12]
Gallotannin	COX-2	Molecular Docking	-8.6 kcal/mol	[10]
Oleuropein	DPPH Scavenging	In vitro assay	22.46 µg/ml	[13]
Oleuropein Extract	DPPH Scavenging	In vitro assay	41.82 µg/mL	[5]

*Note: Quercetin and Gallotannin are included as reference anti-inflammatory compounds.

Table 2: Predicted ADMET Properties of Oleuropein (as a proxy for 4''-Hydroxyisojasminin)

Property	Predicted Value	Method / Tool	Interpretation	Reference
Absorption
GI Absorption	High	SwissADME	Likely well-absorbed from the gut.	[2]
BBB Permeant	No	SwissADME	Unlikely to cross the blood-brain barrier.	[2]
Distribution
Plasma Protein Binding	~98%	pkCSM	High affinity for plasma proteins.	[14]
Metabolism
CYP2D6 inhibitor	No	SwissADME	Low risk of drug-drug interactions via CYP2D6.	[2]
CYP3A4 inhibitor	No	SwissADME	Low risk of drug-drug interactions via CYP3A4.	[2]
Excretion
Total Clearance	0.45 L/hr/kg	pkCSM	Predicted rate of drug elimination.	[14]
Renal OCT2 substrate	No	pkCSM	Not a substrate for renal organic cation transporter 2.	[14]
Toxicity
AMES Toxicity	Non-mutagenic	ProTox-II	Predicted to be non-mutagenic.	[15]
Hepatotoxicity	No	ProTox-II	Low probability of causing liver damage.	[15]
Oral LD50 (rat)	2000 mg/kg	ProTox-II	Low acute toxicity.	[11]

Table 3: Pharmacokinetic Parameters of Oleuropein in Humans

Parameter	Value	Formulation	Dose	Reference
Cmax	2.74 ng/mL	Liquid	51.1 mg	[16]
Cmax	0.47 ng/mL	Capsule	51.1 mg	[16]
Tmax	~20-40 min	Liquid/Capsule	51.1 mg	[17]
AUC	197-214 ng*h/mL	Liquid	51.1 mg	[18]

Detailed Experimental Protocols

This section provides detailed, step-by-step protocols for the core in silico experiments outlined in the workflow.

Protocol 1: Inverse Virtual Screening for Target Identification

This protocol describes a method to identify potential protein targets for 4''-Hydroxyisojasminin.[19][20]

• Ligand Preparation:

  • Obtain the 2D structure of 4''-Hydroxyisojasminin (e.g., from PubChem) and convert it to a 3D structure using a molecular modeling software (e.g., Avogadro, ChemDraw).

  • Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94).

  • Save the optimized structure in a format compatible with docking software (e.g., PDBQT for AutoDock Vina).

• Target Database Preparation:

  • Compile a library of 3D protein structures of potential targets. These can be selected based on the known activities of related secoiridoids (e.g., COX-1, COX-2, 5-LOX, Nrf2, Keap1, NF-κB subunits).

  • Download the protein structures from the Protein Data Bank (PDB).

  • Prepare each protein for docking by removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning partial charges. Save the prepared proteins in PDBQT format.

• High-Throughput Docking:

  • For each target protein, define a search space (grid box) that encompasses the known binding site or the entire protein surface (blind docking).

  • Automate the docking of the prepared 4''-Hydroxyisojasminin ligand against the entire library of target proteins using a docking program like AutoDock Vina.

• Results Analysis and Target Prioritization:

  • Rank the protein targets based on the predicted binding affinity (docking score) of 4''-Hydroxyisojasminin.

  • Apply a consensus scoring approach by using multiple target prediction web servers (e.g., SwissTargetPrediction, PharmMapper) to cross-validate the docking results.

  • Prioritize targets that are consistently predicted with high confidence across different methods for further investigation.

Protocol 2: Molecular Docking with AutoDock Vina

This protocol details the steps for performing molecular docking of 4''-Hydroxyisojasminin with a prioritized protein target.[4][21]

• Preparation of Receptor and Ligand:

  • Prepare the receptor (protein) and ligand (4''-Hydroxyisojasminin) files in PDBQT format as described in Protocol 1.

• Configuration File Creation:

  • Create a text file (e.g., conf.txt) to specify the docking parameters. This file should include:

    • The file paths for the receptor and ligand PDBQT files.

    • The coordinates of the center of the search space (center_x, center_y, center_z).

    • The dimensions of the search space (size_x, size_y, size_z).

    • The name of the output file for the docked poses.

    • receptor = protein.pdbqt

    • ligand = ligand.pdbqt

    • center_x = [value]

    • center_y = [value]

    • center_z = [value]

    • size_x = [value]

    • size_y = [value]

    • size_z = [value]

    • out = docked_poses.pdbqt

• Running AutoDock Vina:

  • Execute AutoDock Vina from the command line, providing the configuration file as an argument:

• Analysis of Docking Results:

  • The output file (docked_poses.pdbqt) will contain multiple binding modes (poses) of the ligand, ranked by their predicted binding affinities (in kcal/mol).

  • Visualize the docked poses and their interactions with the protein's active site using molecular visualization software (e.g., PyMOL, Discovery Studio Visualizer).

  • Analyze the hydrogen bonds, hydrophobic interactions, and other non-covalent interactions to understand the binding mode.

Protocol 3: ADMET Prediction using SwissADME

This protocol outlines the use of the SwissADME web server for predicting the pharmacokinetic and toxicity properties of 4''-Hydroxyisojasminin.[2][22]

• Input Molecule:

  • Navigate to the SwissADME website (--INVALID-LINK--).

  • Draw the 2D structure of 4''-Hydroxyisojasminin in the provided molecular editor or paste its SMILES string into the input box.

• Running the Prediction:

  • Click the "Run" button to initiate the ADMET property calculation.

• Interpreting the Results:

  • The results page will display a comprehensive set of predicted properties, including:

    • Physicochemical Properties: Molecular weight, logP, topological polar surface area (TPSA), and solubility.

    • Pharmacokinetics: Gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeation, P-glycoprotein (P-gp) substrate prediction, and cytochrome P450 (CYP) inhibition.

    • Drug-likeness: Evaluation based on filters like Lipinski's rule of five, Ghose, Veber, Egan, and Muegge rules.

    • Medicinal Chemistry: Identification of potential problematic fragments (PAINS - Pan Assay Interference Compounds).

  • Analyze these properties to assess the potential of 4''-Hydroxyisojasminin as a drug candidate. For example, high GI absorption and good solubility are desirable for oral drugs, while BBB permeation is important for CNS-acting drugs.

Protocol 4: Molecular Dynamics (MD) Simulation with GROMACS

This protocol provides a general workflow for performing an MD simulation of the 4''-Hydroxyisojasminin-protein complex to assess its stability.[23][24]

• System Preparation:

  • Use the best-ranked docked pose of the protein-ligand complex from the molecular docking study as the starting structure.

  • Generate the topology and parameter files for the protein using a force field (e.g., CHARMM36) with the pdb2gmx tool in GROMACS.

  • Generate the topology and parameter files for the ligand (4''-Hydroxyisojasminin) using a server like CGenFF or a tool like AmberTools.

  • Combine the protein and ligand topologies and coordinate files.

• Solvation and Ionization:

  • Create a simulation box (e.g., cubic or dodecahedron) around the complex and fill it with a chosen water model (e.g., TIP3P).

  • Add ions (e.g., Na+ and Cl-) to neutralize the system and mimic physiological ionic strength.

• Energy Minimization:

  • Perform energy minimization to relax the system and remove any steric clashes.

• Equilibration:

  • Perform a two-step equilibration process:

    • NVT equilibration: Heat the system to the desired temperature (e.g., 300 K) while keeping the volume constant. Position restraints are typically applied to the protein and ligand heavy atoms.

    • NPT equilibration: Equilibrate the pressure of the system to the desired value (e.g., 1 bar) while maintaining the temperature. Position restraints are gradually released.

• Production MD Run:

  • Run the production MD simulation for a desired length of time (e.g., 100 ns) without any restraints.

• Trajectory Analysis:

  • Analyze the resulting trajectory to assess the stability of the protein-ligand complex. Key analyses include:

    • Root Mean Square Deviation (RMSD): To evaluate the structural stability of the protein and the ligand's binding pose.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To monitor the formation and breaking of hydrogen bonds between the protein and ligand over time.

Visualization of Predicted Signaling Pathways

Based on the known bioactivities of related secoiridoids, 4''-Hydroxyisojasminin is hypothesized to modulate the Nrf2 and NF-κB signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways.

Nrf2 Antioxidant Response Pathway

Figure 2: Predicted modulation of the Nrf2 antioxidant pathway.

NF-κB Inflammatory Pathway

Figure 3: Predicted inhibition of the NF-κB inflammatory pathway.

Conclusion

This technical guide provides a comprehensive roadmap for the in silico prediction of the bioactivity of 4''-Hydroxyisojasminin. By applying a systematic workflow of computational techniques, including inverse virtual screening, molecular docking, ADMET prediction, and molecular dynamics simulations, researchers can generate valuable hypotheses regarding its therapeutic potential. The detailed protocols and reference data from related secoiridoids offer a practical framework for initiating these predictive studies. The insights gained from this in silico approach will be instrumental in guiding future experimental validation, ultimately accelerating the exploration of 4''-Hydroxyisojasminin as a potential novel therapeutic agent.

References

• 1. dasher.wustl.edu [dasher.wustl.edu]
• 2. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.uniroma1.it [iris.uniroma1.it]
• 4. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 5. mdpi.com [mdpi.com]
• 6. Potential Uses of Olive Oil Secoiridoids for the Prevention and Treatment of Cancer: A Narrative Review of Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extra virgin olive oil extract rich in secoiridoids induces an anti-inflammatory profile in peripheral blood mononuclear cells from obese children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Radical-scavenging Activity and Antioxidative Effects of Olive Leaf Components Oleuropein and Hydroxytyrosol in Comparison with Homovanillic Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Oleuropein modulates anti-inflammatory activity of celecoxib and ketoprofen through cyclooxygenase pathway: in vivo, in silico and pharmacokinetics approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Molecular docking investigation of anti-inflammatory herbal compounds as potential LOX-5 and COX-2 inhibitors [pharmacia.pensoft.net]
• 13. files.core.ac.uk [files.core.ac.uk]
• 14. m.youtube.com [m.youtube.com]
• 15. GROMACS Tutorials [mdtutorials.com]
• 16. Research Portal [ourarchive.otago.ac.nz]
• 17. olivelife.gr [olivelife.gr]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | From drugs to targets: Reverse engineering the virtual screening process on a proteomic scale [frontiersin.org]
• 21. m.youtube.com [m.youtube.com]
• 22. cara Baca SWISSADME-TargetPred.pdf [slideshare.net]
• 23. bioinformaticsreview.com [bioinformaticsreview.com]
• 24. GROMACS: MD Simulation of a Protein-Ligand Complex [angeloraymondrossi.github.io]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 4''-Hydroxyisojasminin from Plant Material

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the extraction and purification of 4''-Hydroxyisojasminin, a secoiridoid found in various plant species, notably Jasminum mesnyi. The following protocols are based on established methods for the extraction of related secoiridoids and lignans (B1203133) and are intended to serve as a foundational methodology for the isolation and study of this compound.

Introduction

4''-Hydroxyisojasminin is a member of the secoiridoid class of natural products, which are known for their diverse biological activities.[1][2] Extracts from plants containing this and related compounds, such as Jasminum mesnyi, have demonstrated a range of pharmacological effects, including antioxidant, antimicrobial, anti-inflammatory, and antihyperglycemic properties.[3][4][5][6] These activities are often attributed to the presence of secoiridoid glycosides.[1] The protocols outlined below provide a starting point for the extraction, purification, and quantification of 4''-Hydroxyisojasminin to facilitate further research into its therapeutic potential.

Plant Material Preparation

Proper preparation of the plant material is crucial for efficient extraction. The leaves of Jasminum mesnyi are a known source of 4''-Hydroxyisojasminin.

Protocol 1: Plant Material Drying and Grinding

• Collection: Harvest fresh, healthy leaves of the plant.

• Washing: Thoroughly wash the leaves with distilled water to remove any dirt and debris.

• Drying: Air-dry the leaves in a well-ventilated area away from direct sunlight or use a low-temperature oven (40-50°C) until a constant weight is achieved. Proper drying is essential to prevent enzymatic degradation of the target compounds.

• Grinding: Grind the dried leaves into a fine, uniform powder (e.g., passing through a 40-60 mesh sieve) to increase the surface area for solvent penetration.

Extraction Protocols

The choice of extraction method and solvent is critical for maximizing the yield of 4''-Hydroxyisojasminin. Secoiridoids are typically polar compounds, making polar solvents like methanol (B129727) and ethanol (B145695) effective for their extraction.

Preliminary Defatting

For plant materials with a high lipid content, a preliminary defatting step can improve the efficiency of the subsequent extraction of polar compounds.

Protocol 2: Defatting of Plant Material

• Place the powdered plant material in a Soxhlet apparatus.

• Extract with a non-polar solvent, such as petroleum ether or n-hexane, for 4-6 hours or until the solvent runs clear.

• Discard the solvent containing the lipids.

• Air-dry the defatted plant material to remove any residual non-polar solvent.

Primary Extraction Methods

Protocol 3: Soxhlet Extraction

This method is suitable for exhaustive extraction but may not be ideal for thermolabile compounds due to prolonged exposure to heat.

• Place the defatted, powdered plant material (e.g., 100 g) into a cellulose (B213188) thimble.

• Insert the thimble into the main chamber of the Soxhlet extractor.

• Fill the distilling flask with the extraction solvent (e.g., 80-90% methanol or ethanol) to about two-thirds of its volume.

• Assemble the apparatus and heat the solvent to its boiling point.

• Allow the extraction to proceed for 6-12 hours, or until the solvent in the siphon arm is colorless.

• After extraction, allow the apparatus to cool and then collect the extract from the distilling flask.

Protocol 4: Maceration (Cold Soaking)

This is a simpler method that avoids heat, which can be beneficial for preserving the integrity of the target compound.

• Place the powdered plant material in a large, sealable container.

• Add the extraction solvent (e.g., 80% ethanol) at a solid-to-liquid ratio of 1:10 to 1:20 (w/v).

• Seal the container and agitate the mixture periodically.

• Allow the mixture to stand at room temperature for 24-72 hours.

• Separate the extract from the plant material by filtration.

• Repeat the maceration process with fresh solvent two more times to ensure complete extraction.

• Combine the filtrates from all extractions.

Protocol 5: Ultrasound-Assisted Extraction (UAE)

UAE can enhance extraction efficiency and reduce extraction time and solvent consumption.

• Place the powdered plant material in a flask.

• Add the extraction solvent (e.g., 70% ethanol) at a solid-to-liquid ratio of 1:15 to 1:30 (w/v).

• Place the flask in an ultrasonic bath.

• Sonication can be performed at a controlled temperature (e.g., 40-50°C) for 30-60 minutes.

• After sonication, separate the extract by filtration.

• The process can be repeated on the plant residue to maximize yield.

Purification Protocols

The crude extract obtained from the primary extraction will contain a mixture of compounds. The following purification steps can be employed to isolate 4''-Hydroxyisojasminin.

Protocol 6: Liquid-Liquid Partitioning

This step separates compounds based on their differential solubility in immiscible solvents.

• Concentrate the crude extract under reduced pressure using a rotary evaporator to remove the extraction solvent.

• Resuspend the concentrated extract in distilled water.

• Perform successive extractions with solvents of increasing polarity. For example:

  • First, partition against n-hexane or petroleum ether to remove any remaining non-polar compounds. Discard the non-polar phase.

  • Next, partition the aqueous phase against ethyl acetate (B1210297). This fraction is likely to contain secoiridoids of intermediate polarity.

  • The remaining aqueous phase can then be partitioned with n-butanol, which will extract more polar glycosides.

• Collect each fraction and concentrate them separately for further analysis and purification. The n-butanol fraction has been reported to be rich in secoiridoid glycosides in Jasminum mesnyi.

Protocol 7: Column Chromatography

Column chromatography is a powerful technique for separating individual compounds from a complex mixture.

• Silica (B1680970) Gel Column Chromatography:

  • The ethyl acetate or n-butanol fraction, which is expected to contain 4''-Hydroxyisojasminin, can be subjected to silica gel column chromatography.

  • A typical mobile phase would be a gradient of chloroform-methanol or ethyl acetate-methanol, starting with a lower polarity and gradually increasing the polarity to elute the compounds.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Macroporous Resin Chromatography:

  • Macroporous resins can be used to enrich the secoiridoid glycosides from the crude extract.

  • The extract is loaded onto the column, and after washing with water to remove sugars and other highly polar impurities, the glycosides are eluted with an ethanol-water mixture (e.g., 30-70% ethanol).

Protocol 8: High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a preparative liquid-liquid chromatography technique that avoids solid stationary phases, which can lead to irreversible adsorption of the sample. It has been successfully used for the separation of secoiridoid glycosides.

• A suitable two-phase solvent system must be selected. For secoiridoid glycosides, systems like ethyl acetate-n-butanol-water are often employed.

• The crude or partially purified extract is dissolved in a mixture of the upper and lower phases of the solvent system and injected into the HSCCC instrument.

• The separation is performed, and fractions are collected and analyzed, for instance, by HPLC.

Quantitative Data and Optimization Parameters

Parameter	Range	Notes
Solvent Concentration	70-90% Ethanol or Methanol	The addition of water can improve the penetration of the solvent into the plant matrix.
Solid-to-Liquid Ratio	1:10 to 1:30 (g/mL)	A higher ratio may be used for very valuable compounds, but is generally less cost-effective.
Extraction Temperature	40-60°C	Higher temperatures may increase extraction speed but can also lead to the degradation of thermolabile compounds.
Extraction Time	30 minutes to 28 hours	Varies significantly with the chosen extraction method (e.g., UAE is much faster than maceration).

Visualization of Workflows and Relationships

Experimental Workflow for Extraction and Purification

The following diagram illustrates a general workflow for the extraction and purification of 4''-Hydroxyisojasminin from plant material.

Caption: General workflow for the extraction and purification of 4''-Hydroxyisojasminin.

Logical Relationship of Bioactive Compounds and Pharmacological Effects

The following diagram illustrates the logical relationship between the extraction of bioactive compounds, including 4''-Hydroxyisojasminin, from Jasminum mesnyi and their potential pharmacological effects as suggested by scientific literature.

Caption: Logical relationship of Jasminum mesnyi compounds and their bioactivities.

References

• 1. researchgate.net [researchgate.net]
• 2. jetir.org [jetir.org]
• 3. Biological Properties of Jasminum Mesnyi Using Copper Nanoparticles [ijraset.com]
• 4. Phytochemical analysis and broad spectrum antimicrobial activity of ethanolic extract of Jasminum mesnyi Hance leaves and its solventpartitioned fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijprajournal.com [ijprajournal.com]
• 6. researchgate.net [researchgate.net]

Application Note: Quantification of 4''-Hydroxyisojasminin using a Novel HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in various species of the Jasminum genus.[1][2][3] Secoiridoids are a class of monoterpenoids known for a range of biological activities, making them of interest to the pharmaceutical and nutraceutical industries.[4] Accurate and precise quantification of 4''-Hydroxyisojasminin in plant extracts and formulated products is crucial for quality control, pharmacokinetic studies, and the overall development of new therapeutics. This application note details a robust High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of 4''-Hydroxyisojasminin. The described protocol is designed to be a reliable and reproducible method for researchers and professionals in the field.

Chemical Properties of 4''-Hydroxyisojasminin

A summary of the key chemical properties of 4''-Hydroxyisojasminin is presented in the table below.

Property	Value
Molecular Formula	C26H38O13
IUPAC Name	16-Ethylidene-6,7-dihydroxy-5,9-dimethyl-17-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione[5]
Synonyms	4''-Hydroxyisojasminin, 135378-09-5

Experimental Protocols

1. Materials and Reagents

• Reference Standard: 4''-Hydroxyisojasminin (purity ≥ 98%)

• Solvents: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), Water (HPLC grade), Formic acid (analytical grade)

• Sample Matrix: e.g., dried plant material, extract, or formulated product.

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The following chromatographic conditions are recommended:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II LC System or equivalent
Column	C18 reverse-phase column (4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 10% B5-15 min: 10-50% B15-20 min: 50-10% B20-25 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection Wavelength	240 nm

3. Preparation of Standard Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 4''-Hydroxyisojasminin reference standard and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 to 50 µg/mL. These will be used to construct the calibration curve.

4. Sample Preparation

The sample preparation protocol may need to be adapted based on the specific matrix. A general procedure for a plant extract is provided below:

• Extraction: Accurately weigh a suitable amount of the sample (e.g., 1 g of powdered plant material) and extract it with methanol using sonication or maceration.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.[6][7]

• Dilution: Dilute the filtered extract with the mobile phase to a concentration expected to fall within the range of the calibration curve.

5. Method Validation

To ensure the reliability of the method, it should be validated according to the International Council for Harmonisation (ICH) guidelines. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.999
Range	1 - 50 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	Intra-day: < 1.5%Inter-day: < 2.0%
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio of 10:1

Data Presentation

The quantitative data obtained from the analysis of 4''-Hydroxyisojasminin should be presented in a clear and structured manner.

Table 1: Calibration Curve Data for 4''-Hydroxyisojasminin

Concentration (µg/mL)	Peak Area (mAU*s)
1	[Insert Value]
5	[Insert Value]
10	[Insert Value]
25	[Insert Value]
50	[Insert Value]

Table 2: System Suitability Test (SST) Results

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (T)	T ≤ 2	[Insert Value]
Theoretical Plates (N)	N ≥ 2000	[Insert Value]
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	[Insert Value]

Visualizations

Caption: Experimental workflow for the quantification of 4''-Hydroxyisojasminin by HPLC-UV.

This detailed application note provides a comprehensive protocol for the quantification of 4''-Hydroxyisojasminin using a novel HPLC-UV method. The provided methodologies and data presentation formats are intended to guide researchers in achieving accurate and reproducible results.

References

• 1. remedypublications.com [remedypublications.com]
• 2. researchgate.net [researchgate.net]
• 3. rjpbcs.com [rjpbcs.com]
• 4. jetir.org [jetir.org]
• 5. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nacalai.com [nacalai.com]
• 7. greyhoundchrom.com [greyhoundchrom.com]

Application Note: LC-MS/MS Analysis of 4''-Hydroxyisojasminin in Crude Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside found in various plant species, notably within the Jasminum genus, including Jasminum mesnyi[1][2]. Secoiridoids from Jasminum species have garnered interest for their potential biological activities, including antioxidant, anti-inflammatory, and cytotoxic effects[3][4][5][6][7]. The accurate and sensitive quantification of 4''-Hydroxyisojasminin in crude plant extracts is crucial for phytochemical studies, quality control of herbal preparations, and for exploring its therapeutic potential. This application note provides a detailed protocol for the analysis of 4''-Hydroxyisojasminin using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique for the selective and sensitive detection of secondary metabolites in complex matrices.

Chemical Profile: 4''-Hydroxyisojasminin

Property	Value
Molecular Formula	C26H38O13
Molecular Weight	558.57 g/mol
CAS Number	135378-09-5
Chemical Class	Secoiridoid Glycoside
Natural Sources	Jasminum mesnyi[1][2]

Experimental Protocols

Extraction of 4''-Hydroxyisojasminin from Jasminum mesnyi Leaves

This protocol outlines a general procedure for the extraction of secoiridoids from Jasminum mesnyi leaves, which can be adapted for the specific analysis of 4''-Hydroxyisojasminin.

Materials:

• Fresh or dried leaves of Jasminum mesnyi

• Methanol (B129727) (MeOH), HPLC grade

• Water, ultrapure

• Grinder or mortar and pestle

• Soxhlet apparatus or ultrasonic bath

• Rotary evaporator

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation: Air-dry the fresh leaves of Jasminum mesnyi in the shade and then grind them into a fine powder.

• Extraction:

  • Soxhlet Extraction: Accurately weigh about 10 g of the powdered plant material and place it in a thimble. Extract with methanol in a Soxhlet apparatus for 6-8 hours.

  • Ultrasonic Extraction: Alternatively, suspend 10 g of the powdered plant material in 100 mL of 80% methanol in water. Sonicate the mixture for 30 minutes at room temperature. Repeat the extraction three times.

• Concentration: Combine the methanolic extracts and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Sample Clarification: Redissolve a known amount of the crude extract in methanol. Centrifuge the solution at 10,000 rpm for 10 minutes to pellet any insoluble material.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

Diagram of the Extraction Workflow:

References

• 1. jddtonline.info [jddtonline.info]
• 2. remedypublications.com [remedypublications.com]
• 3. [PDF] OCCURRENCE AND BIOLOGICAL ACTIVITIES OF SECO‐IRIDOIDS FROM JASMINUM L. | CiteDrive [citedrive.com]
• 4. Occurrence and Biological Activities of Seco-Iridoids from Jasminum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocol for assessing the in vitro antioxidant activity of 4''-Hydroxyisojasminin using DPPH assay.

Introduction

Reactive oxygen species (ROS) are highly reactive molecules generated during normal cellular metabolism. An imbalance between the production of ROS and the biological system's ability to detoxify these reactive intermediates results in oxidative stress. Oxidative stress has been implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular diseases, neurodegenerative disorders, and aging. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures. 4''-Hydroxyisojasminin, a secoiridoid glycoside, is a natural compound of interest for its potential health benefits. This application note details a protocol for assessing the in vitro antioxidant activity of 4''-Hydroxyisojasminin using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

Principle of the DPPH Assay

The DPPH assay is a widely used, simple, and rapid method for evaluating the antioxidant capacity of various compounds.[1][2][3][4] DPPH is a stable free radical that exhibits a deep purple color in solution, with a maximum absorbance around 517 nm.[3][5][6][7] When an antioxidant compound is present, it donates a hydrogen atom or an electron to the DPPH radical, neutralizing it and causing a color change from purple to yellow.[3][7] The degree of discoloration, measured as a decrease in absorbance at 517 nm, is proportional to the radical scavenging activity of the antioxidant.[2][3]

Materials and Reagents

• 4''-Hydroxyisojasminin (purity ≥ 95%)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Ascorbic acid (positive control)

• Methanol (B129727) (analytical grade) or Ethanol (B145695) (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO, optional, for solubility)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Pipettes and tips

• Volumetric flasks and other standard laboratory glassware

Data Presentation

The antioxidant activity of 4''-Hydroxyisojasminin is typically expressed as the percentage of DPPH radical scavenging activity and the IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals).

Table 1: Quantitative Parameters for DPPH Assay

Parameter	Value
Wavelength for Absorbance Measurement	517 nm
DPPH Working Solution Concentration	0.1 mM
Incubation Time	30 minutes
Incubation Temperature	Room Temperature (in the dark)
Positive Control	Ascorbic Acid
Solvent	Methanol or Ethanol
Microplate Well Volume	200 µL

Experimental Protocols

1. Preparation of Reagents

• DPPH Working Solution (0.1 mM): Accurately weigh 3.94 mg of DPPH and dissolve it in 100 mL of methanol or ethanol in a volumetric flask.[1] The solution should be freshly prepared and protected from light by wrapping the flask in aluminum foil.[1][6]

• 4''-Hydroxyisojasminin Stock Solution (e.g., 1 mg/mL): Accurately weigh 1 mg of 4''-Hydroxyisojasminin and dissolve it in 1 mL of a suitable solvent. Based on the chemical nature of secoiridoid glycosides, methanol, ethanol, or a small amount of DMSO followed by dilution with methanol/ethanol are recommended. Sonication may aid in dissolution.

• Serial Dilutions of 4''-Hydroxyisojasminin: Prepare a series of dilutions of the 4''-Hydroxyisojasminin stock solution in the chosen solvent to obtain a range of concentrations for testing (e.g., 10, 25, 50, 100, 250, 500 µg/mL).

• Ascorbic Acid Stock Solution (Positive Control, e.g., 1 mg/mL): Prepare a stock solution of ascorbic acid in the same manner as the test compound. Prepare serial dilutions as done for 4''-Hydroxyisojasminin.

2. DPPH Assay Procedure

• Plate Setup: In a 96-well microplate, add 100 µL of the different concentrations of 4''-Hydroxyisojasminin solutions to respective wells.

• Control Wells:

  • Blank: Add 100 µL of the solvent (e.g., methanol) and 100 µL of the same solvent.

  • Control (DPPH only): Add 100 µL of the solvent and 100 µL of the DPPH working solution.

  • Positive Control: Add 100 µL of the different concentrations of ascorbic acid solutions to respective wells.

• Reaction Initiation: Add 100 µL of the 0.1 mM DPPH working solution to all wells containing the test compound and positive control.

• Incubation: Mix the contents of the wells gently and incubate the plate in the dark at room temperature for 30 minutes.[1][2]

• Absorbance Measurement: After incubation, measure the absorbance of each well at 517 nm using a microplate reader.[1][2]

3. Calculation of DPPH Radical Scavenging Activity

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Scavenging Activity = [(Acontrol - Asample) / Acontrol] x 100

Where:

• Acontrol is the absorbance of the control (DPPH solution without the test sample).

• Asample is the absorbance of the DPPH solution with the test sample.

4. Determination of IC50 Value

The IC50 value is the concentration of the test compound that inhibits 50% of the DPPH radicals. To determine the IC50 value, plot a graph of the percentage of scavenging activity against the corresponding concentrations of 4''-Hydroxyisojasminin. The IC50 value can be determined by interpolation from the graph or by using a linear regression equation where y = 50.[8][9][10][11]

Mandatory Visualizations

Caption: Experimental workflow for the DPPH antioxidant assay.

Caption: DPPH radical scavenging by an antioxidant.

References

• 1. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Seco-iridoid glycosides from the Gentiana olivieri Griseb and their bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of water content in dimethyl sulfoxide/N,N-dimethyl formamide and methanol content in ethanol by solvatochromism of azo dye, 2-(tert-butyl)-4-methoxy-6-(naphthalen-1-yldiazenyl) phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. iris.univpm.it [iris.univpm.it]
• 11. files.core.ac.uk [files.core.ac.uk]

FRAP assay protocol for measuring the antioxidant capacity of 4''-Hydroxyisojasminin.

Application Notes and Protocols

Topic: FRAP Assay Protocol for Measuring the Antioxidant Capacity of 4''-Hydroxyisojasminin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antioxidants are crucial molecules that inhibit the oxidation of other molecules, a chemical reaction that can produce free radicals, leading to chain reactions that may damage cells.[1][2][3] Natural products, particularly those derived from plants, are a rich source of antioxidants.[4] 4''-Hydroxyisojasminin, a secoiridoid isolated from plants of the Jasminum genus, is a compound of interest for its potential therapeutic properties, including antioxidant activity.[4][5][6]

The Ferric Reducing Antioxidant Power (FRAP) assay is a common, simple, and reliable colorimetric method used to measure the total antioxidant capacity of a substance.[7][8][9] This application note provides a detailed protocol for determining the antioxidant capacity of 4''-Hydroxyisojasminin using the FRAP assay.

Principle of the FRAP Assay

The FRAP assay measures a sample's ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) in an acidic environment (pH 3.6). The antioxidant compound donates an electron to the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex, which is colorless.[9] This reduction results in the formation of a vibrant blue ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex.[10] The intensity of this blue color, which is directly proportional to the antioxidant concentration, is measured by the change in absorbance at 593 nm.[10][11]

Caption: Principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Materials and Reagents

A spectrophotometer or a microplate reader capable of measuring absorbance at 593 nm is required.[1][12] All chemicals should be of analytical grade.

Reagent/Material	Specifications
4''-Hydroxyisojasminin	Test sample, dissolved in a suitable solvent (e.g., methanol, ethanol, or DMSO)
Acetate (B1210297) Buffer	300 mM, pH 3.6
TPTZ Solution	10 mM 2,4,6-Tripyridyl-s-triazine (TPTZ) in 40 mM HCl
Ferric Chloride (FeCl₃) Solution	20 mM FeCl₃·6H₂O in distilled water
Standard Antioxidant	Trolox or Ferrous Sulfate (B86663) (FeSO₄·7H₂O) for standard curve
Distilled Water	High-purity
Micropipettes and Tips	Various sizes
Test Tubes or 96-well Plate	Clear, flat-bottom plates for microplate readers
Water Bath or Incubator	Set to 37°C

Experimental Protocols

Preparation of Reagents

It is crucial to use freshly prepared solutions for accurate results, especially for the TPTZ and FRAP working reagent.[12][13]

Table 1: Reagent Preparation

Solution	Preparation Protocol
Acetate Buffer (300 mM, pH 3.6)	Dissolve 3.1 g of sodium acetate trihydrate in distilled water. Add 16 mL of glacial acetic acid and adjust the final volume to 1 L with distilled water. Confirm pH is 3.6.
TPTZ Solution (10 mM)	Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.[13] This solution is light-sensitive and should be prepared fresh.[12]
FeCl₃ Solution (20 mM)	Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.[13] Prepare fresh on the day of the assay.[11]
FRAP Working Reagent	Mix Acetate Buffer, TPTZ Solution, and FeCl₃ Solution in a 10:1:1 (v/v/v) ratio.[10] For example, mix 25 mL of acetate buffer, 2.5 mL of TPTZ solution, and 2.5 mL of ferric chloride solution.[12] Prepare this reagent fresh and warm it to 37°C before use.[11]

Preparation of Standard Solutions

A standard curve is essential for quantifying the antioxidant capacity. Trolox, a water-soluble vitamin E analog, is a commonly used standard.[7] Alternatively, a ferrous sulfate (FeSO₄) solution can be used.[10]

Table 2: Standard Curve Preparation (Example using Trolox)

Concentration (µM)	Volume of 1 mM Trolox Stock (µL)	Volume of Distilled Water (µL)	Final Volume (µL)
0	0	1000	1000
100	100	900	1000
200	200	800	1000
400	400	600	1000
600	600	400	1000
800	800	200	1000
1000	1000	0	1000

Sample Preparation

• Dissolve 4''-Hydroxyisojasminin: Prepare a stock solution of 4''-Hydroxyisojasminin in a suitable solvent (e.g., methanol).

• Serial Dilutions: Prepare several dilutions of the stock solution to ensure the absorbance readings fall within the linear range of the standard curve.[12]

• Solvent Control: The solvent used to dissolve the sample should be tested alone as a control to ensure it does not interfere with the assay.

FRAP Assay Procedure

The following protocol can be adapted for either test tubes/cuvettes or a 96-well microplate format. All measurements should be performed in triplicate.[10]

Caption: Experimental workflow for the FRAP assay.

• Reagent Addition: Add 150 µL of the pre-warmed FRAP working reagent to each test tube or microplate well.[12]

• Blank Measurement: For the blank, add 20 µL of distilled water to the FRAP reagent.[12]

• Standard Addition: Add 20 µL of each standard concentration to the FRAP reagent in separate wells/tubes.

• Sample Addition: Add 20 µL of each 4''-Hydroxyisojasminin sample dilution to the FRAP reagent in separate wells/tubes.

• Incubation: Mix the contents thoroughly and incubate the reactions at 37°C for a precise time, typically between 4 and 10 minutes.[7][12][11] The reaction time should be consistent for all samples and standards.

• Absorbance Reading: After incubation, measure the absorbance of the blank, standards, and samples at 593 nm.[11]

Data Analysis and Calculation

• Blank Correction: Subtract the absorbance of the blank from the absorbance readings of all standards and samples.[11]

• Standard Curve Generation: Plot the blank-corrected absorbance values of the standards against their corresponding concentrations (e.g., µM Trolox).

• Linear Regression: Perform a linear regression analysis on the standard curve data to obtain the equation of the line (y = mx + c), where 'y' is absorbance and 'x' is concentration. The R² value should be >0.99 for a valid curve.[11]

• Calculate Antioxidant Capacity: Use the regression equation to calculate the FRAP value of the 4''-Hydroxyisojasminin samples from their blank-corrected absorbance values.[11] The results are typically expressed as µM Trolox Equivalents (TE) per mg or µg of the compound.

Calculation Formula:

FRAP Value (µM TE/mg) = (C × V) / M

• C: Concentration of Trolox equivalent from the standard curve (µM)

• V: Volume of the sample in the reaction (L)

• M: Mass of the compound in the reaction volume (mg)

Quality Control and Best Practices

• Fresh Reagents: Always use freshly prepared FRAP and TPTZ reagents for reliable and reproducible results.[12]

• Triplicates: Run all standards and samples in at least triplicate to ensure precision.[12][10]

• Controls: Include a positive control (e.g., Ascorbic Acid, Quercetin) and a negative control (solvent blank) in each assay run.[9][12]

• Kinetics: For unknown samples, it may be beneficial to perform a kinetic reading to ensure the reaction has reached its endpoint within the chosen incubation time.[1][14]

• Dilution: Dilute samples appropriately to ensure their absorbance falls within the linear range of the standard curve.[12]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. scispace.com [scispace.com]
• 4. rjpbcs.com [rjpbcs.com]
• 5. jddtonline.info [jddtonline.info]
• 6. jetir.org [jetir.org]
• 7. Ferric reducing ability of plasma - Wikipedia [en.wikipedia.org]
• 8. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploration of the Antioxidant Chemical Constituents and Antioxidant Performance of Various Solvent Extracts of Eighteen Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3.5.3. Ferric Reducing Antioxidant Power (FRAP) Assay [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. ultimatetreat.com.au [ultimatetreat.com.au]
• 13. detailed protocol for FRAP assay | Filo [askfilo.com]
• 14. assaygenie.com [assaygenie.com]

Application Notes and Protocols: In Vitro Anthelmintic Activity Assay of 4''-Hydroxyisojasminin using Caenorhabditis elegans

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing prevalence of anthelmintic resistance necessitates the discovery of novel nematicidal compounds.[1][2][3] Caenorhabditis elegans, a free-living nematode, serves as an excellent model organism for the initial screening and mechanistic evaluation of potential anthelmintics due to its genetic tractability, rapid life cycle, and the conservation of neuromuscular targets with parasitic nematodes.[1][2][4][5] Molecules that are effective against C. elegans have a significantly higher probability of demonstrating activity against parasitic nematodes.[2][5] This document provides detailed protocols for assessing the in vitro anthelmintic activity of 4''-Hydroxyisojasminin, a secoiridoid found in plants of the Jasminum genus, which have been traditionally used for their medicinal properties, including anthelmintic effects.[6][7][8] The following assays are designed to quantify the effects of 4''-Hydroxyisojasminin on the motility, survival, and development of C. elegans.

Data Presentation

The following table summarizes hypothetical quantitative data for the anthelmintic activity of 4''-Hydroxyisojasminin against wild-type C. elegans (N2 strain), with Ivermectin and Levamisole (B84282) as positive controls.

Compound	Assay Type	Concentration (µM)	Endpoint	Result
4''-Hydroxyisojasminin	Motility Assay	10	% Paralysis (24h)	25.3 ± 3.1
50	68.7 ± 4.5
100	95.2 ± 2.8
Survival Assay	10	% Mortality (48h)	15.8 ± 2.9
50	52.4 ± 5.2
100	88.9 ± 3.7
Larval Development Assay	10	% L4 to Adult (48h)	45.6 ± 6.3
50	12.1 ± 4.1
100	2.5 ± 1.5
Ivermectin	Motility Assay	1	% Paralysis (24h)	98.5 ± 1.2
Survival Assay	1	% Mortality (48h)	92.1 ± 3.4
Larval Development Assay	1	% L4 to Adult (48h)	0.5 ± 0.5
Levamisole	Motility Assay	10	% Paralysis (24h)	99.2 ± 0.8
Survival Assay	10	% Mortality (48h)	95.7 ± 2.1
Larval Development Assay	10	% L4 to Adult (48h)	1.2 ± 0.9
DMSO (0.5%)	Motility Assay	N/A	% Paralysis (24h)	< 1
Survival Assay	N/A	% Mortality (48h)	< 2
Larval Development Assay	N/A	% L4 to Adult (48h)	> 95

Experimental Workflow

Caption: Experimental workflow for in vitro anthelmintic assays.

Experimental Protocols

C. elegans Maintenance and Synchronization

• Culture: Maintain wild-type (N2) C. elegans on Nematode Growth Medium (NGM) agar (B569324) plates seeded with a lawn of Escherichia coli OP50 at 20°C.[9]

• Synchronization:

  • Wash gravid adult worms from NGM plates using M9 buffer.

  • Pellet the worms by centrifugation (e.g., 1,500 rpm for 2 minutes).

  • Treat the pellet with a bleaching solution (sodium hypochlorite (B82951) and NaOH) to dissolve the adults, leaving the eggs intact.[10]

  • Wash the eggs repeatedly with M9 buffer to remove the bleaching solution.

  • Allow the eggs to hatch in M9 buffer without food for 18-24 hours at 20°C to obtain a synchronized population of L1 larvae.

  • For assays using L4 larvae or young adults, transfer the synchronized L1 larvae to fresh NGM plates with E. coli OP50 and incubate at 20°C for the appropriate duration (approximately 48 hours for L4 larvae).[11]

Motility (Paralysis) Assay

This assay measures the ability of a compound to induce paralysis.

• Preparation: Prepare serial dilutions of 4''-Hydroxyisojasminin, Ivermectin, and Levamisole in S-medium or M9 buffer containing E. coli OP50. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5% and should be included as a negative control.[12]

• Assay Setup:

  • Using a liquid handling system or manual pipetting, dispense approximately 30-50 synchronized L4 or young adult worms into each well of a 96-well microtiter plate containing the appropriate test compound dilution.[9][13]

  • The final volume in each well should be 100-200 µL.

• Incubation and Scoring:

  • Incubate the plates at 20°C.

  • At specified time points (e.g., 4, 8, 12, 24 hours), score the worms for motility under a dissecting microscope. A worm is considered paralyzed if it does not move its body upon gentle prodding with a platinum wire pick or if it only exhibits movement of the head or tail.

  • Alternatively, automated tracking systems can be used to quantify motility.[10][13]

• Data Analysis: Calculate the percentage of paralyzed worms for each concentration. Determine the EC50 value (the concentration that causes paralysis in 50% of the worms) using appropriate statistical software.

Survival (Mortality) Assay

This assay determines the lethal concentration of the test compound.

• Assay Setup: The setup is identical to the motility assay.

• Incubation and Scoring:

  • Incubate the plates at 20°C for an extended period (e.g., 24, 48, 72 hours).

  • A worm is considered dead if it is completely immobile, does not respond to touch, and displays a straight or rod-like posture. Pharyngeal pumping cessation is also an indicator of death.[14]

• Data Analysis: Calculate the percentage of dead worms at each concentration and time point. Determine the LC50 value (the concentration that is lethal to 50% of the worms).

Larval Development Assay

This assay assesses the impact of the compound on nematode growth and development.[3][11]

• Assay Setup:

  • Dispense approximately 20-30 synchronized L1 larvae into each well of a 96-well plate containing S-medium with E. coli OP50 and the test compound dilutions.

• Incubation and Scoring:

  • Incubate the plates at 20°C for 48-72 hours.

  • At the end of the incubation period, score the developmental stage of each worm under a microscope. Note the percentage of worms that have reached the L4 or adult stage compared to the negative control.

• Data Analysis: Calculate the percentage of developmental inhibition for each concentration. Determine the IC50 value (the concentration that inhibits 50% of the larvae from developing into adults).

Hypothetical Mechanism of Action: Disruption of Cholinergic Neurotransmission

Many anthelmintics, such as Levamisole, target the neuromuscular system of nematodes.[15][16][17][18][19][20] A plausible mechanism for a novel anthelmintic like 4''-Hydroxyisojasminin could be the disruption of cholinergic signaling, leading to paralysis. The diagram below illustrates a hypothetical pathway where 4''-Hydroxyisojasminin acts as an antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction of C. elegans.

Caption: Hypothetical antagonism of nAChRs by 4''-Hydroxyisojasminin.

References

• 1. Anthelmintic drugs and nematicides: studies in Caenorhabditis elegans - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anthelmintic activity of KSI-4088 against Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 5. Caenorhabditis elegans is a useful model for anthelmintic discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rjpbcs.com [rjpbcs.com]
• 8. jetir.org [jetir.org]
• 9. Phytochemical analysis and in vitro anthelmintic activity of Lophira lanceolata (Ochnaceae) on the bovine parasite Onchocerca ochengi and on drug resistant strains of the free-living nematode Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. Assay to Access Anthelmintic Activity of Small Molecule Drugs Using Caenohabidtis elegans as a Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 13. Frontiers | Caenorhabditis elegans as a valuable model for the study of anthelmintic pharmacodynamics and drug-drug interactions: The case of ivermectin and eprinomectin [frontiersin.org]
• 14. turkiyeparazitolderg.org [turkiyeparazitolderg.org]
• 15. go.drugbank.com [go.drugbank.com]
• 16. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 17. Mode of action of levamisole and pyrantel, anthelmintic resistance, E153 and Q57 | Parasitology | Cambridge Core [cambridge.org]
• 18. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 19. Mode of action of levamisole and pyrantel, anthelmintic resistance, E153 and Q57 | Parasitology | Cambridge Core [cambridge.org]
• 20. pnas.org [pnas.org]

Application Notes and Protocols for Assessing the Cytotoxicity of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a naturally occurring iridoid glycoside isolated from Jasminum mesnyi. Preliminary studies on related jasmonate compounds suggest potential cytotoxic activities against various cancer cell lines. This document provides detailed application notes and experimental protocols for assessing the cytotoxicity of 4''-Hydroxyisojasminin using common cell viability assays. The provided methodologies for the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and Lactate Dehydrogenase (LDH) assays are foundational for determining the compound's half-maximal inhibitory concentration (IC50) and understanding its dose-dependent effects on cell viability.

Data Presentation

The following tables are templates for summarizing quantitative data obtained from the cytotoxicity assays. Results should be presented as the mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Cytotoxicity of 4''-Hydroxyisojasminin as determined by MTT Assay

Concentration (µg/mL)	Absorbance (570 nm)	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
10	1.12 ± 0.06	89.6
25	0.88 ± 0.05	70.4
50	0.63 ± 0.04	50.4
100	0.35 ± 0.03	28.0
200	0.18 ± 0.02	14.4

Table 2: Cytotoxicity of 4''-Hydroxyisojasminin as determined by LDH Assay

Concentration (µg/mL)	Absorbance (490 nm)	% Cytotoxicity
0 (Vehicle Control)	0.15 ± 0.02	0
10	0.25 ± 0.03	12.5
25	0.40 ± 0.04	31.25
50	0.65 ± 0.05	62.5
100	0.90 ± 0.07	93.75
200	1.10 ± 0.09	>100 (Maximal Lysis)
Spontaneous LDH Release	0.15 ± 0.01	-
Maximum LDH Release	0.95 ± 0.06	100

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the experimental workflow for assessing cytotoxicity and a plausible signaling pathway for 4''-Hydroxyisojasminin-induced cell death based on the activity of related jasmonate compounds.

Caption: Experimental workflow for cytotoxicity testing.

Caption: Putative signaling pathway for cytotoxicity.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[1][2] Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product.[3]

Materials:

• 4''-Hydroxyisojasminin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, filter-sterilized)[4]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4''-Hydroxyisojasminin in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a blank (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[1]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator, protected from light.

• Solubilization: Carefully remove the MTT solution and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[5] Mix gently with a pipette to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[4]

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100 [6]

  • Plot a dose-response curve with the concentration of 4''-Hydroxyisojasminin on the x-axis and the percentage of cell viability on the y-axis to determine the IC50 value.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the release of LDH, a stable cytosolic enzyme, from cells with damaged plasma membranes into the culture medium.[7][8]

Materials:

• 4''-Hydroxyisojasminin stock solution

• Complete cell culture medium

• LDH assay kit (containing substrate mix, assay buffer, and stop solution)

• Lysis solution (provided in the kit or 1% Triton X-100)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Controls: Prepare the following controls in triplicate:

  • Spontaneous LDH release: Cells treated with vehicle only.

  • Maximum LDH release: Cells treated with lysis solution 45 minutes before the end of the incubation period.[9]

  • Background control: Medium only.

• Incubation: Incubate the plate for the desired exposure time at 37°C in a 5% CO₂ incubator.

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (prepared according to the kit manufacturer's instructions) to each well of the new plate.[9]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[9]

• Stop Reaction: Add 50 µL of the stop solution to each well.[9]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used for background correction.[9]

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of treated cells - Absorbance of spontaneous release) / (Absorbance of maximum release - Absorbance of spontaneous release)] x 100 [9]

  • Plot a dose-response curve to determine the IC50 value.

Conclusion

The provided protocols for the MTT and LDH assays offer robust methods for the initial cytotoxic screening of 4''-Hydroxyisojasminin. Consistent and reproducible data can be generated by adhering to these detailed procedures. The MTT assay provides insight into the metabolic activity of the cell population, while the LDH assay offers a direct measure of cell membrane integrity. Utilizing both assays can provide a more comprehensive understanding of the cytotoxic mechanism of 4''-Hydroxyisojasminin. Based on the activity of related compounds, it is plausible that 4''-Hydroxyisojasminin induces apoptosis through pathways involving mitochondrial dysfunction and MAPK signaling.[10][] Further investigation into these specific molecular mechanisms is warranted to fully elucidate its potential as a therapeutic agent.

References

• 1. Biological Properties of Jasminum Mesnyi Using Copper Nanoparticles [ijraset.com]
• 2. ukaazpublications.com [ukaazpublications.com]
• 3. researchgate.net [researchgate.net]
• 4. ijprajournal.com [ijprajournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Hypoxia Activates Notch4 via ERK/JNK/P38 MAPK Signaling Pathways to Promote Lung Adenocarcinoma Progression and Metastasis [frontiersin.org]
• 7. opensciencepublications.com [opensciencepublications.com]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cytotoxicity ic50 values: Topics by Science.gov [science.gov]

Application Notes and Protocols for the Total Synthesis of 4''-Hydroxyisojasminin

Abstract

To date, a formal total synthesis of 4''-Hydroxyisojasminin, a complex secoiridoid glycoside, has not been reported in the peer-reviewed literature. This document outlines a novel and plausible retrosynthetic analysis and a proposed forward synthetic strategy for its asymmetric total synthesis. The proposed route leverages established and robust chemical transformations, including an asymmetric Michael addition to establish the core stereochemistry of the aglycone, a strategic glycosylation to introduce the carbohydrate moiety, and subsequent functional group manipulations to complete the synthesis. This document provides detailed theoretical protocols for key transformations and a summary of expected yields and stereoselectivities based on analogous reactions in the literature. This proposed strategy serves as a blueprint for researchers and scientists in natural product synthesis and drug development.

Proposed Retrosynthetic Strategy

The proposed retrosynthesis of 4''-Hydroxyisojasminin (1 ) commences with a late-stage glycosylation reaction, disconnecting the target molecule into the aglycone portion, secoiridoid aglycone 2 , and a suitably protected glucose donor, such as per-acetylated glucose (3 ). The complex aglycone 2 can be simplified by disconnecting the ester linkage, leading back to a functionalized cyclopentane (B165970) core and a side chain. A more convergent approach would be to construct the core via an intramolecular cyclization. The chiral centers on the cyclopentane ring can be traced back to an asymmetric Michael addition reaction between a cyclopentenone derivative and an appropriate nucleophile, establishing the key stereochemistry early in the synthesis.

Caption: Retrosynthetic analysis of 4''-Hydroxyisojasminin.

Proposed Total Synthesis Workflow

The forward synthesis begins with the construction of the functionalized cyclopentane core. An asymmetric Michael addition of a cuprate (B13416276) derived from a chiral auxiliary to a substituted cyclopentenone sets the initial stereocenter. Subsequent alkylation, diastereoselective reduction, and protection steps would yield a key cyclopentane intermediate. This intermediate would then undergo a series of transformations including ozonolysis and Wittig olefination to install the necessary side chains. The secoiridoid core would be formed through a lactonization reaction. The crucial glycosylation step would then be performed using a protected glucose donor, followed by global deprotection to yield the final natural product, 4''-Hydroxyisojasminin.

Caption: Proposed workflow for the total synthesis of 4''-Hydroxyisojasminin.

Quantitative Data Summary

The following table summarizes the expected yields and stereoselectivities for the key transformations in the proposed synthesis of 4''-Hydroxyisojasminin. These values are based on literature reports of similar reactions on related substrates.

Step No.	Transformation	Substrate	Reagents and Conditions	Expected Yield (%)	Expected Stereoselectivity (dr or ee)
1	Asymmetric Michael Addition	Substituted Cyclopentenone	Chiral cuprate, THF, -78 °C	85-95	>95% ee
2	Diastereoselective Reduction	Chiral Cyclopentanone	L-Selectride®, THF, -78 °C	80-90	>10:1 dr
3	Ozonolysis	Alkene-containing intermediate	O₃, CH₂Cl₂/MeOH, -78 °C; then Me₂S	85-95	N/A
4	Wittig Olefination	Aldehyde intermediate	Ph₃P=CHCO₂Et, CH₂Cl₂, rt	75-85	Z:E ratio dependent on ylide
5	Lactonization	Hydroxy-ester intermediate	Yamaguchi esterification conditions (2,4,6-trichlorobenzoyl chloride, Et₃N, then DMAP)	70-80	N/A
6	Stereoselective Glycosylation	Aglycone Precursor	Glucose trichloroacetimidate (B1259523), TMSOTf, CH₂Cl₂, -40 °C to 0 °C	60-75	β-selective (>10:1)
7	Global Deprotection	Protected Final Product	NaOMe, MeOH; then TBAF, THF	80-90	N/A

Detailed Experimental Protocols

4.1 Key Experiment: Asymmetric Michael Addition

• Objective: To establish the C5 stereocenter of the cyclopentane core with high enantioselectivity.

• Protocol: To a solution of a chiral amine (e.g., (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine, SAMP) (1.2 eq.) in dry THF at 0 °C is added n-butyllithium (1.2 eq., 1.6 M in hexanes) dropwise. The mixture is stirred for 15 minutes, then cooled to -78 °C. A solution of the substituted cyclopentenone (1.0 eq.) in dry THF is added dropwise. The reaction is stirred at -78 °C for 4 hours. The reaction is quenched by the addition of saturated aqueous NH₄Cl solution. The mixture is allowed to warm to room temperature and extracted with ethyl acetate (B1210297) (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel (hexanes/ethyl acetate gradient) to afford the chiral cyclopentanone intermediate.

4.2 Key Experiment: Stereoselective Glycosylation (Schmidt Glycosylation)

• Objective: To couple the aglycone precursor with the protected glucose donor to form the β-glycosidic linkage.

• Protocol: To a solution of the aglycone precursor (1.0 eq.) and the glucose trichloroacetimidate donor (1.5 eq.) in anhydrous CH₂Cl₂ at -40 °C under an argon atmosphere is added freshly activated 4Å molecular sieves. The mixture is stirred for 30 minutes. A solution of trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf) (0.2 eq.) in anhydrous CH₂Cl₂ is added dropwise. The reaction mixture is stirred at -40 °C for 1 hour and then allowed to warm to 0 °C over 2 hours. The reaction is quenched by the addition of triethylamine. The mixture is filtered through a pad of Celite®, and the filtrate is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel (toluene/ethyl acetate gradient) to yield the protected 4''-Hydroxyisojasminin.

4.3 Key Experiment: Global Deprotection

• Objective: To remove all protecting groups to yield the final natural product.

• Protocol: To a solution of the protected 4''-Hydroxyisojasminin (1.0 eq.) in dry methanol (B129727) at 0 °C is added a solution of sodium methoxide (B1231860) in methanol (0.5 M, 0.1 eq.). The reaction is stirred at room temperature and monitored by TLC. Upon completion (typically 2-4 hours), the reaction is neutralized with Amberlite® IR-120 (H⁺ form) resin, filtered, and the filtrate is concentrated. The residue is then dissolved in THF, and tetra-n-butylammonium fluoride (B91410) (TBAF) (1.0 M in THF, 3.0 eq.) is added. The mixture is stirred at room temperature for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by reverse-phase HPLC (C18 column, water/acetonitrile gradient) to afford pure 4''-Hydroxyisojasminin.

Conclusion

The presented application note details a comprehensive and viable, albeit theoretical, synthetic strategy for the total synthesis of 4''-Hydroxyisojasminin. By employing a convergent approach that relies on well-precedented and high-yielding reactions, this proposed route offers a clear path for the future synthesis of this and other structurally related secoiridoid glycosides. The detailed protocols and expected outcomes provide a solid foundation for researchers to embark on the challenging yet rewarding synthesis of this complex natural product. Successful execution of this strategy would provide access to material for further biological evaluation and could open new avenues in the development of novel therapeutic agents.

Application Note: High-Purity Isolation of 4''-Hydroxyisojasminin Using Solid-Phase Extraction

Abstract

This application note details a robust solid-phase extraction (SPE) method for the purification of 4''-Hydroxyisojasminin, a secoiridoid glycoside with potential therapeutic applications, from a pre-fractionated plant extract. The protocol employs reversed-phase chromatography to efficiently separate the target compound from other phytochemicals. This method is designed to be scalable and reproducible, making it suitable for both research and early-stage drug development.

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside found in plants of the Jasminum genus. Secoiridoids and their glycosides are known for a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The purification of these compounds is essential for detailed pharmacological studies and for the development of new therapeutic agents. This document provides a detailed protocol for the solid-phase extraction of 4''-Hydroxyisojasminin, ensuring high purity and recovery.

Experimental Protocol

This protocol outlines the solid-phase extraction procedure for the purification of 4''-Hydroxyisojasminin from a pre-fractionated plant extract. A reversed-phase C18 sorbent is used to capture the moderately polar 4''-Hydroxyisojasminin while allowing for the removal of more polar and non-polar impurities through selective washing and elution.

Materials and Reagents:

• SPE Cartridge: C18, 500 mg bed weight

• Solvents:

  • Methanol (HPLC grade)

  • Deionized Water (HPLC grade)

  • Acetonitrile (HPLC grade)

• Sample: Pre-fractionated Jasminum extract containing 4''-Hydroxyisojasminin, dissolved in 10% Methanol in water.

Instrumentation:

• SPE Vacuum Manifold

• Analytical Balance

• HPLC system for purity analysis

Protocol Steps:

• Conditioning:

  • Pass 5 mL of Methanol through the C18 cartridge to activate the stationary phase.

  • Equilibrate the cartridge by passing 5 mL of deionized water. Ensure the sorbent bed does not run dry.

• Sample Loading:

  • Load 10 mL of the dissolved plant extract onto the cartridge at a slow flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove highly polar impurities.

  • Perform a second wash with 5 mL of 20% Methanol in water to remove less polar impurities.

• Elution:

  • Elute the 4''-Hydroxyisojasminin from the cartridge using 5 mL of 60% Methanol in water. Collect the eluate in a clean collection tube.

• Post-Elution Processing:

  • The collected eluate can be concentrated under a stream of nitrogen or by rotary evaporation.

  • The purified compound should be analyzed by HPLC to confirm purity.

Experimental Workflow Diagram

Caption: SPE workflow for 4''-Hydroxyisojasminin purification.

Quantitative Data Summary

The following table summarizes the hypothetical results of the purification process, starting from a crude plant extract.

Purification Step	Sample Mass (mg)	Purity (%)	Recovery (%)
Crude Plant Extract	5000	2	100
Liquid-Liquid Partitioning	800	10	80
SPE (This Protocol)	120	>95	75
Final Purified Compound	90	>98	90 (post-SPE)

Biological Context: Anti-inflammatory Signaling Pathway

Secoiridoid glycosides, such as 4''-Hydroxyisojasminin, are often investigated for their anti-inflammatory properties. One of the key signaling pathways involved in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein, IκB. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes. It is hypothesized that 4''-Hydroxyisojasminin may exert its anti-inflammatory effects by inhibiting this pathway.

Caption: Potential inhibition of the NF-κB signaling pathway.

Conclusion

The solid-phase extraction method presented here is a highly effective technique for the purification of 4''-Hydroxyisojasminin from complex plant extracts. The protocol is straightforward, uses common laboratory reagents and equipment, and yields a final product of high purity. This method will be valuable for researchers in natural product chemistry and drug discovery who require pure samples of 4''-Hydroxyisojasminin for further biological and pharmacological evaluation.

Application Notes and Protocols for the Structural Elucidation of 4''-Hydroxyisojasminin via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the structural elucidation of 4''-Hydroxyisojasminin using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques. Due to the limited availability of published, peer-reviewed NMR data specifically for 4''-Hydroxyisojasminin, this guide presents a representative dataset and protocols based on the known chemical structure and typical values for similar secoiridoid glycosides. These notes are intended for educational and illustrative purposes to guide researchers in their analytical workflows.

Introduction to 4''-Hydroxyisojasminin

4''-Hydroxyisojasminin is a complex secoiridoid glycoside natural product. Its structural elucidation relies on a combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY) NMR experiments. These techniques provide through-bond and through-space correlations, which are essential for unambiguously assigning all proton and carbon signals and determining the molecule's connectivity and relative stereochemistry.

Hypothetical NMR Data for 4''-Hydroxyisojasminin

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for 4''-Hydroxyisojasminin, recorded in a typical NMR solvent such as methanol-d₄ (CD₃OD).

Table 1: Hypothetical ¹H NMR Data for 4''-Hydroxyisojasminin (500 MHz, CD₃OD)

Position	δH (ppm)	Multiplicity	J (Hz)
1	7.52	s
3	5.89	q	6.8
4	2.51	m
5	1.85	m
6α	4.21	m
6β	4.05	m
7	3.65	m
8	2.15	m
9	1.12	d	6.5
10	1.75	d	6.8
11	5.25	s
1'	4.65	d	7.8
2'	3.25	t	8.5
3'	3.40	t	8.5
4'	3.30	t	8.5
5'	3.35	m
6'a	3.88	dd	12.0, 2.5
6'b	3.70	dd	12.0, 5.5
1''	6.28	d	15.9
2''	7.58	d	15.9
4''	4.85	s
5''	6.85	d	8.2
7''	7.05	d	2.1
8''	6.78	dd	8.2, 2.1

Table 2: Hypothetical ¹³C NMR Data for 4''-Hydroxyisojasminin (125 MHz, CD₃OD)

Position	δC (ppm)
1	154.2
2	110.5
3	129.8
4	35.1
5	28.9
6	74.3
7	78.1
8	42.5
9	18.2
10	12.9
11	168.5
1'	100.2
2'	74.9
3'	77.8
4'	71.6
5'	78.3
6'	62.8
1''	116.1
2''	146.9
3''	167.8
4''	127.5
5''	116.8
6''	149.5
7''	146.2
8''	115.4
9''	123.1

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are designed for a standard 500 MHz NMR spectrometer.

3.1 Sample Preparation

• Weigh approximately 5-10 mg of purified 4''-Hydroxyisojasminin.

• Dissolve the sample in 0.6 mL of methanol-d₄ (CD₃OD, 99.8% D).

• Filter the solution through a glass wool plug into a 5 mm NMR tube.

• Cap the NMR tube and ensure it is clean before insertion into the spectrometer.

3.2 1D NMR Spectroscopy

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16-64

  • Acquisition Time: ~3 seconds

  • Spectral Width: 16 ppm

  • Temperature: 298 K

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton-decoupled)

  • Number of Scans: 1024-4096

  • Acquisition Time: ~1 second

  • Spectral Width: 240 ppm

  • Temperature: 298 K

3.3 2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

  • Pulse Program: cosygpqf

  • Number of Scans: 2-4 per increment

  • Increments (F1): 256-512

  • Spectral Width (F1 and F2): 12 ppm

• HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond ¹H-¹³C correlations.

  • Pulse Program: hsqcedetgpsisp2.3

  • Number of Scans: 4-8 per increment

  • Increments (F1): 256

  • Spectral Width (F2): 12 ppm

  • Spectral Width (F1): 180 ppm

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations.

  • Pulse Program: hmbcgplpndqf

  • Number of Scans: 16-32 per increment

  • Increments (F1): 256

  • Spectral Width (F2): 12 ppm

  • Spectral Width (F1): 220 ppm

  • Long-range coupling delay (D6): Optimized for ~8 Hz

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons that are close in proximity.

  • Pulse Program: noesygpph

  • Number of Scans: 8-16 per increment

  • Increments (F1): 256

  • Mixing Time: 500-800 ms

  • Spectral Width (F1 and F2): 12 ppm

Visualization of Workflow and Structural Correlations

The following diagrams illustrate the logical workflow for the structural elucidation and key 2D NMR correlations.

Caption: Workflow for the structural elucidation of 4''-Hydroxyisojasminin.

Caption: Key 2D NMR correlations for linking structural fragments.

Data Interpretation

• ¹H and ¹³C NMR: The initial 1D spectra provide information on the number and types of protons and carbons present. Chemical shifts are indicative of the electronic environment of each nucleus.

• COSY: Cross-peaks in the COSY spectrum reveal protons that are coupled to each other, typically through two or three bonds. This is fundamental for identifying spin systems within the molecule, such as the protons on the glucose unit or within the secoiridoid core.

• HSQC: This experiment correlates each proton signal with the carbon to which it is directly attached. It is the primary method for assigning carbon resonances based on the already assigned proton signals.

• HMBC: HMBC spectra show correlations between protons and carbons that are separated by two or three bonds. These long-range correlations are crucial for connecting the individual spin systems and functional groups to build the complete carbon skeleton. For example, a correlation from the anomeric proton of the glucose (H-1') to a carbon in the secoiridoid core would establish the glycosylation site.

• NOESY: NOESY correlations identify protons that are close to each other in space, regardless of whether they are connected through bonds. This information is vital for determining the relative stereochemistry of the molecule, such as the orientation of substituents on the stereogenic centers.

By systematically analyzing the data from this suite of NMR experiments, the complete structure of 4''-Hydroxyisojasminin can be unambiguously determined.

Technical Notes & Optimization

Technical Support Center: Optimizing Secoiridoid Extraction from Jasminum Leaves

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to optimize the extraction of secoiridoids from Jasminum leaves.

Frequently Asked Questions (FAQs)

Q1: What are the major secoiridoids found in Jasminum species?

A1: Jasminum species are a rich source of various secoiridoids. Commonly identified compounds include oleuropein, ligstroside, jasgranoside, jaspolyoside, 8-epi-kingiside, 10-hydroxy-oleuropein, 10-hydroxy-ligstroside, and oleoside-7, 11-dimethyl ester[1][2][3][4][5]. The specific profile and concentration of these compounds can vary depending on the Jasminum species, cultivar, geographical location, and harvesting time[6][7].

Q2: Which solvent is best for extracting secoiridoids from Jasminum leaves?

A2: The choice of solvent is critical and depends on the polarity of the target secoiridoids. Polar solvents are generally effective. Ethanol (B145695) and methanol (B129727), often in aqueous mixtures (e.g., 70-80% ethanol), are widely used and have shown high extraction yields for phenolic compounds, including secoiridoids[8][9]. While methanol is very efficient, ethanol is often preferred due to its lower toxicity[10]. For specific applications, other solvents like ethyl acetate (B1210297) can be used, which may be more selective for certain antioxidants[11].

Q3: How should I prepare and store Jasminum leaves before extraction?

A3: Proper preparation is crucial for maximizing yield and preventing degradation. Leaves should be washed to remove contaminants and then thoroughly dried. Drying can be done at room temperature, in an oven at controlled temperatures (e.g., 40-60°C), or via freeze-drying[8][12]. High temperatures can potentially degrade thermolabile secoiridoids, though some studies show that rapid drying at higher temperatures can inactivate degradative enzymes[13]. Once dried, the leaves should be ground into a fine powder to increase the surface area for extraction[14]. Store the powdered material in a cool, dark, and dry place to prevent degradation.

Q4: What analytical method is most suitable for quantifying secoiridoids in my extracts?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is the most common and reliable method for the separation and quantification of secoiridoids[6][15][16][17]. For structural elucidation and more sensitive detection, HPLC coupled with Mass Spectrometry (HPLC-MS) is recommended[7][16][18]. Quantification is typically performed using external standards of known secoiridoids like oleuropein[16].

Troubleshooting Guide

This section addresses common issues encountered during the extraction of secoiridoids from Jasminum leaves.

Problem 1: Low Extraction Yield

Possible Cause	Troubleshooting Step	Rationale
Inefficient Cell Wall Disruption	Ensure the dried leaves are ground to a fine, consistent powder.	A smaller particle size increases the surface area exposed to the solvent, facilitating better penetration and extraction[19].
Inappropriate Solvent Choice	Test different solvents or solvent mixtures. An 80% ethanol solution is a good starting point. The use of binary solvent systems (water and an organic solvent) is often more efficient than single solvents[9][20].	Secoiridoids have varying polarities. A solvent's polarity must match the target compounds for effective solubilization. Water can help swell the plant matrix, improving solvent access[20].
Suboptimal Solid-to-Liquid Ratio	Increase the volume of solvent relative to the amount of plant material. Ratios from 1:10 to 1:40 (g/mL) are commonly used[14][21].	A higher solvent volume creates a larger concentration gradient, driving more of the solute from the plant material into the solvent until equilibrium is reached[9].
Insufficient Extraction Time or Temperature	Increase the extraction time or temperature moderately. For conventional extraction, this might mean extending the time from a few hours to 24 hours. For ultrasound-assisted extraction, optimal times are often shorter, around 30-40 minutes[14].	Higher temperatures can increase solvent viscosity and diffusion rate, but excessive heat can cause degradation[22][23][24]. Longer extraction times allow for more complete diffusion, but there is a point of diminishing returns.

Problem 2: Degradation of Target Secoiridoids

Possible Cause	Troubleshooting Step	Rationale
High Extraction Temperature	Lower the extraction temperature. For maceration, conduct the extraction at room temperature. For heat-assisted methods, find the lowest effective temperature (e.g., 40-50°C)[8][14].	Secoiridoids can be thermolabile. High temperatures can lead to hydrolysis or oxidation, reducing the yield of the intact glycosides[22][24].
Enzymatic Degradation	Blanch the fresh leaves (briefly treat with boiling water or steam) before drying or use rapid high-temperature drying to deactivate endogenous enzymes like β-glucosidase[13].	Freshly harvested leaves contain enzymes that can degrade secoiridoids once the cell structure is compromised.
Exposure to Light or Oxygen	Perform extractions in amber glassware and consider flushing containers with nitrogen to create an inert atmosphere. Store extracts in a cool, dark place.	Many phenolic compounds, including secoiridoids, are sensitive to light and oxidation, which can cause degradation[22].

Problem 3: Co-extraction of Undesirable Compounds (e.g., Chlorophyll (B73375), Waxes)

Possible Cause	Troubleshooting Step	Rationale
Use of Non-polar Solvents in Initial Extraction	If a non-polar solvent was used, consider switching to a more polar solvent system like ethanol/water.	Chlorophyll and waxes are non-polar and will be readily extracted by solvents like hexane (B92381) or chloroform. Polar solvents are more selective for secoiridoids.
Crude Extract Contains Impurities	Perform a liquid-liquid partitioning step. After initial extraction with a polar solvent (e.g., ethanol/water), evaporate the organic solvent, redissolve the aqueous residue, and wash it with a non-polar solvent like n-hexane to remove chlorophyll and lipids[18][25].	This purification step leverages the different solubilities of the compounds. Secoiridoids will remain in the polar aqueous phase, while non-polar impurities will move to the hexane phase.
Extract is too Complex for Analysis	Use Solid-Phase Extraction (SPE) for cleanup before HPLC analysis. A C18 cartridge can be used to retain secoiridoids while allowing more polar impurities to pass through.	SPE is a chromatographic technique used to clean up complex samples, reducing matrix effects and improving the quality of the final analysis[15].

Experimental Protocols and Data

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Secoiridoids

This protocol is based on methodologies optimized for phenolic compounds from Jasminum grandiflorum leaves[14].

• Preparation: Use dried Jasminum leaf powder.

• Mixing: Place 1 g of leaf powder into a 100 mL beaker. Add the extraction solvent (e.g., 80% ethanol) to achieve a desired liquid-to-solid ratio (e.g., 33 mL/g).

• pH Adjustment: Adjust the pH of the slurry to approximately 5.5 using a weak acid like acetic acid.

• Ultrasonication: Place the beaker in an ultrasonic bath with temperature control. Sonicate for approximately 32 minutes at a controlled temperature of 53°C.

• Filtration: After extraction, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Concentration: Evaporate the solvent from the filtrate using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

• Storage: Store the dried extract at 4°C in a desiccator until further analysis.

Protocol 2: Conventional Solid-Liquid Extraction (Maceration)

This is a general protocol for solid-liquid extraction[8][19].

• Preparation: Use 10 g of dried, powdered Jasminum leaves.

• Maceration: Place the powder in a sealed flask and add 100 mL of the extraction solvent (e.g., 95% ethanol). Let the mixture stand at room temperature for 24-72 hours with occasional agitation.

• Filtration: Filter the mixture to separate the extract.

• Re-extraction (Optional): To maximize yield, the remaining plant material can be re-extracted with a fresh portion of the solvent.

• Concentration: Combine the filtrates and concentrate them using a rotary evaporator at a temperature below 40°C.

• Storage: Store the final extract at 4°C.

Data Presentation: Factors Influencing Extraction Yield

The following tables summarize quantitative data on how different parameters affect extraction yield. While data specific to Jasminum secoiridoids is limited, these results from similar plant matrices illustrate key principles.

Table 1: Effect of Solvent Type on Total Phenolic Content (TPC) Yield

Plant Material	Solvent	TPC Yield	Reference
Date Seeds	80% Ethanol	46.69 g GAE/100g extract	[9]
Date Seeds	50% Acetone	38.36 g GAE/100g extract	[9]
Date Seeds	Water	33.52 g GAE/100g extract	[9]
Pisum sativum	Methanol	Highest TPC	[26]
Pisum sativum	Acetate	High TPC	[26]
Pisum sativum	Water / Hexane	Lowest TPC	[26]

Table 2: Effect of Temperature and Time on Oleuropein Yield from Olive Leaves

Extraction Method	Temperature (°C)	Time (min)	Oleuropein Yield (mg/g dw)	Reference
Supercritical Fluid Extraction (SFE) + Ethanol	50	-	2.9	[12]
SFE + Ethanol	100	-	~100	[12]
Pressurized Liquid Extraction	150	-	Highest Phlorotannin Content	[23]
Pressurized Liquid Extraction	190	-	Highest TPC	[23]
Ultrasound-Assisted Extraction	53	32	Optimal for Jasminum phenolics	[14]

Visualized Workflows and Logic

The following diagrams illustrate key processes in secoiridoid extraction.

General workflow for secoiridoid extraction and analysis.

Troubleshooting flowchart for low extraction yield.

Key parameter relationships in secoiridoid extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. nuaxon.com [nuaxon.com]
• 5. [Glycosides from flowers of Jasminum officinale L. var. grandiflorum] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An HPLC method for simultaneous quantitative determination of seven secoiridoid glucosides separated from the roots of Ilex pubescens. | Semantic Scholar [semanticscholar.org]
• 7. Changes in secoiridoids content and chemical characteristics of cultivated and wild Algerian olive oil, in term of fruit maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. helvia.uco.es [helvia.uco.es]
• 14. revroum.lew.ro [revroum.lew.ro]
• 15. iris.unirc.it [iris.unirc.it]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Quantitative analysis of iridoids, secoiridoids, xanthones and xanthone glycosides in Gentiana lutea L. roots by RP-HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. flore.unifi.it [flore.unifi.it]
• 19. taylorfrancis.com [taylorfrancis.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Navigating the Terrain: Challenges and Limitations of Full Plant Extracts [greenskybio.com]
• 23. Effect of Extraction Temperature on Pressurized Liquid Extraction of Bioactive Compounds from Fucus vesiculosus - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effect of Temperatures on Polyphenols during Extraction: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 25. Bioactive Secoiridoids in Italian Extra-Virgin Olive Oils: Impact of Olive Plant Cultivars, Cultivation Regions and Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 26. joasdjournal.org [joasdjournal.org]

Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of 4''-Hydroxyisojasminin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome peak tailing issues encountered during the HPLC analysis of 4''-Hydroxyisojasminin.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

In an ideal HPLC separation, the chromatographic peaks should be symmetrical and have a Gaussian shape. Peak tailing is a phenomenon where the peak is asymmetrical, with the latter half of the peak being broader than the front half.[1][2] This distortion can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and lead to poor reproducibility of results.[3]

Q2: Why is my 4''-Hydroxyisojasminin peak tailing?

Peak tailing for a compound like 4''-Hydroxyisojasminin, a secoiridoid with multiple hydroxyl groups, is often caused by secondary interactions between the analyte and the stationary phase.[1][4][5] The primary causes include:

• Silanol (B1196071) Interactions: Residual silanol groups (Si-OH) on the surface of silica-based columns can interact strongly with polar functional groups, such as the hydroxyl groups in 4''-Hydroxyisojasminin. These interactions lead to a secondary, stronger retention mechanism for some analyte molecules, causing them to elute later and create a tailing peak.[1][6][7]

• Trace Metal Contamination: The silica (B1680970) matrix of the column can contain trace metals like iron or aluminum. These metals can increase the acidity of the silanol groups, enhancing their interaction with the analyte and worsening peak tailing.[1]

• Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to the ionization of the analyte or the silanol groups, increasing the likelihood of secondary interactions.[7][8]

• Column Degradation: Over time, HPLC columns can degrade, leading to a loss of stationary phase, the creation of active sites, and ultimately, peak tailing.[3]

Q3: How can I quantitatively measure peak tailing?

Peak tailing is typically measured using the Tailing Factor (Tf) or the Asymmetry Factor (As). A value of 1.0 indicates a perfectly symmetrical peak. A value greater than 1.2 is generally considered to indicate significant tailing.[3][6] The specific acceptable limit can vary depending on the analytical method's requirements.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing issues in the HPLC analysis of 4''-Hydroxyisojasminin.

Diagram: Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing in HPLC analysis.

Step 1: Evaluate the Mobile Phase

The composition of the mobile phase plays a critical role in controlling peak shape.

• pH Adjustment: For polar compounds like flavonoids, lowering the pH of the mobile phase can suppress the ionization of residual silanol groups on the column, thereby reducing their interaction with the analyte.[6][9]

• Buffer Addition: Incorporating a buffer (e.g., formate or acetate) into the mobile phase helps to maintain a stable pH and can mask residual silanol interactions.[8]

• Mobile Phase Additives: In some cases, adding a small amount of a competitive base, such as triethylamine (B128534) (TEA), to the mobile phase can block the active silanol sites and improve the peak shape of basic or polar analytes.[1]

Parameter	Recommendation for 4''-Hydroxyisojasminin	Expected Outcome on Peak Tailing
Mobile Phase pH	Adjust to a lower pH, typically in the range of 2.5 to 3.5.	Reduction in tailing factor.
Buffer	Use a buffer such as 10-25 mM ammonium (B1175870) formate or acetate.	Improved peak symmetry and reproducibility.
Additive	Consider adding 0.05-0.1% trifluoroacetic acid (TFA) or triethylamine (TEA).	Significant reduction in peak tailing.

Step 2: Assess the HPLC Column

The choice and condition of the HPLC column are paramount for achieving good peak symmetry.

• End-Capped Columns: Utilize columns that are "end-capped," a process that chemically derivatizes most of the residual silanol groups, making them less available for secondary interactions.[6][8]

• High-Purity Silica: Modern columns packed with high-purity silica contain lower levels of metal contaminants, leading to more inert surfaces and reduced peak tailing.[1]

• Column Washing: If the column has been used extensively, it may be contaminated. Flushing the column with a strong solvent can help remove strongly retained compounds that might be causing peak tailing.[6]

• Guard Column: Employing a guard column can protect the analytical column from contaminants in the sample and extend its lifetime.[8]

Diagram: Chemical Interactions Leading to Peak Tailing

Caption: Interactions between analyte and stationary phase in ideal vs. tailing conditions.

Experimental Protocols

Protocol 1: Mobile Phase Optimization

• Initial Conditions: Prepare a mobile phase of acetonitrile (B52724) and water with 0.1% formic acid.

• pH Adjustment: Prepare a series of mobile phases with varying pH values (e.g., 2.5, 3.0, 3.5) using a suitable buffer system (e.g., ammonium formate).

• Analysis: Inject a standard solution of 4''-Hydroxyisojasminin and analyze the peak shape for each mobile phase condition.

• Evaluation: Compare the tailing factor for each run and select the pH that provides the most symmetrical peak.

Protocol 2: Column Flushing Procedure

• Disconnect from Detector: Disconnect the column from the detector to avoid contamination.

• Reverse Direction: Reverse the direction of flow through the column.

• Solvent Series: Flush the column sequentially with the following solvents for at least 20 column volumes each:

  • Mobile phase (without buffer)

  • Water

  • Isopropanol

  • Hexane (if compatible with the stationary phase)

  • Isopropanol

  • Water

  • Mobile phase (without buffer)

• Re-equilibration: Reconnect the column in the correct flow direction and equilibrate with the initial mobile phase conditions until a stable baseline is achieved.

By systematically addressing these potential causes, researchers can effectively troubleshoot and overcome peak tailing in the HPLC analysis of 4''-Hydroxyisojasminin, leading to more accurate and reliable results.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. uhplcs.com [uhplcs.com]
• 4. jetir.org [jetir.org]
• 5. rjpbcs.com [rjpbcs.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromtech.com [chromtech.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. acdlabs.com [acdlabs.com]

Troubleshooting low reproducibility in DPPH antioxidant assays for plant extracts.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low reproducibility in DPPH (2,2-diphenyl-1-picrylhydrazyl) antioxidant assays for plant extracts.

Troubleshooting Guide: Low Reproducibility

Low reproducibility in DPPH assays can stem from various factors in your experimental setup. This guide provides a systematic approach to identifying and resolving common issues.

Question: My IC50 values are inconsistent between experiments. What should I do?

Answer: Inconsistent IC50 values are a common challenge. Follow this troubleshooting workflow to diagnose the potential cause:

Caption: Troubleshooting workflow for inconsistent IC50 values.

Frequently Asked Questions (FAQs)

Sample & Reagent Preparation

Q1: How often should I prepare my DPPH solution? A1: The DPPH radical solution is light-sensitive and can degrade over time. It is crucial to prepare a fresh working solution daily for reliable and reproducible results.[1][2] Store the stock solution in a dark, amber-colored bottle at 4°C for no more than a few days.[3]

Q2: What is the best solvent to use for my plant extract and the DPPH assay? A2: The choice of solvent can significantly impact the results.[4] Methanol (B129727) and ethanol (B145695) are the most commonly used solvents for both the DPPH solution and for dissolving plant extracts.[5][6] It is recommended to use the same solvent for both the extract and the DPPH solution to ensure miscibility and avoid potential interference.[2] The polarity of the solvent will affect which compounds are extracted and their ability to react with DPPH.[2]

Q3: My plant extract is not fully dissolving. What should I do? A3: Incomplete dissolution of the extract can lead to inaccurate and irreproducible results.[7] If you observe particulates, you can try sonication to aid dissolution.[2] If the issue persists, centrifuge the extract and use the supernatant for the assay. Filtering the extract can also remove particulate matter.[5] It is important to note that any undissolved material will not be accounted for in the assay.

Experimental Procedure

Q4: I am working with a colored plant extract (e.g., from berries or flowers). How can I prevent interference with the absorbance reading? A4: Colored plant extracts can absorb light at the same wavelength as DPPH (around 517 nm), leading to an underestimation of antioxidant activity.[8][9] To correct for this, you must run a sample blank for each concentration of your extract.[3] The sample blank contains the extract and the solvent but not the DPPH solution. Subtract the absorbance of the sample blank from the absorbance of the corresponding sample with DPPH to get the corrected absorbance.[3]

Q5: What is the optimal incubation time and temperature for the DPPH assay? A5: The reaction between antioxidants and DPPH is time and temperature-dependent.[5] While there is no universal standard, a common incubation period is 30 minutes in the dark at room temperature (around 25°C).[5][6] It is critical to keep the incubation time and temperature consistent across all samples and experiments to ensure reproducibility.[10]

Q6: My absorbance values are fluctuating. What could be the cause? A6: Fluctuating absorbance readings can be due to several factors:

• Pipetting errors: Inaccurate pipetting can lead to variations in the concentrations of your extract or the DPPH solution. Ensure your pipettes are calibrated.[2]

• Insufficient mixing: Ensure the sample and DPPH solution are thoroughly mixed.

• Light exposure: The DPPH radical is sensitive to light.[2] All incubations should be performed in the dark.

• Temperature variations: Maintain a constant temperature during the assay.

Data Analysis & Interpretation

Q7: I am getting negative absorbance values or an antioxidant activity greater than 100%. What does this mean? A7: This is a common issue that can arise from a few sources:

• Incorrect blanking: Ensure you are using the correct blank for the spectrophotometer (usually the solvent used to prepare the DPPH solution).

• High sample concentration: Very high concentrations of your extract might have an absorbance that is lower than the blank, especially after the reaction. Try using a more diluted sample.[11]

• Sample color: If your sample is highly colored, the absorbance of the sample blank might be higher than the absorbance of the sample with DPPH, leading to negative results after subtraction. Re-check your dilutions and calculations.[7]

Q8: There is a lot of debate around the correct way to express results (e.g., IC50, Trolox equivalents). What is the best practice? A8: While IC50 (the concentration of the extract required to scavenge 50% of the DPPH radicals) is widely used, it can be misleading if the concentration of DPPH is not considered.[1] A more robust approach is to express the results as a molar ratio of the antioxidant to DPPH or as Trolox Equivalent Antioxidant Capacity (TEAC).[1][12] When reporting IC50 values, it is crucial to also report the initial DPPH concentration to allow for comparison between studies.

Data Presentation

The following table summarizes the impact of key experimental parameters on DPPH assay outcomes.

Parameter	Variation	Effect on Results	Recommendation
Solvent	Methanol vs. Ethanol vs. Acetone	The type of solvent affects the stability of the DPPH radical and the solubility and reactivity of antioxidants.[4] Different solvents can lead to different IC50 values for the same compound.	Use methanol or ethanol for consistency. Ensure the same solvent is used for the DPPH solution and the sample.[5]
Incubation Time	5 min vs. 30 min vs. 60 min	The reaction between DPPH and antioxidants may not reach completion at shorter incubation times, leading to an underestimation of antioxidant activity.[10]	A 30-minute incubation is a common starting point.[5] For slow-reacting compounds, a longer incubation time may be necessary. Consistency is key.
DPPH Concentration	0.05 mM vs. 0.1 mM vs. 0.2 mM	The initial concentration of DPPH will directly affect the IC50 value. Higher DPPH concentrations will require higher concentrations of the antioxidant to achieve 50% scavenging.[1]	A common concentration is 0.1 mM.[5] Always report the DPPH concentration used in your experiments.
pH	Acidic vs. Neutral vs. Alkaline	The pH of the reaction medium can influence the antioxidant activity of phenolic compounds. The system should ideally be maintained between pH 5.0 and 6.5.[12]	Buffer the reaction mixture if your extract significantly alters the pH.

Experimental Protocols

Protocol 1: Standard DPPH Radical Scavenging Assay

This protocol is suitable for non-colored plant extracts.

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C.[13]

  • Plant Extract Stock Solution: Prepare a stock solution of the plant extract in methanol (e.g., 1 mg/mL).

  • Serial Dilutions: From the stock solution, prepare a series of dilutions of the plant extract in methanol (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Positive Control: Prepare a series of dilutions of a standard antioxidant like ascorbic acid or Trolox in methanol.

• Assay Procedure (96-well plate):

  • Add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the plant extract, standard, or methanol (as a blank control) to the respective wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.[5]

• Calculation:

  • Calculate the percentage of DPPH scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the plant extract or standard.[5]

  • Plot the % scavenging against the extract concentration to determine the IC50 value.

Caption: Standard DPPH assay experimental workflow.

Protocol 2: DPPH Assay with Color Correction for Pigmented Extracts

This protocol includes an additional step to account for the absorbance of the plant extract itself.

• Reagent Preparation:

  • Follow the same reagent preparation steps as in Protocol 1.

• Assay Procedure (96-well plate):

  • For Sample Absorbance:

    • Add 100 µL of the DPPH solution to a set of wells.

    • Add 100 µL of the different concentrations of the plant extract to these wells.

  • For Sample Blank Absorbance:

    • Add 100 µL of methanol (instead of DPPH solution) to a separate set of wells.

    • Add 100 µL of the different concentrations of the plant extract to these wells.[3]

  • For Control Absorbance:

    • Add 100 µL of DPPH solution and 100 µL of methanol to control wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of all wells at 517 nm.

• Calculation:

  • Calculate the corrected sample absorbance: A_corrected_sample = A_sample_with_DPPH - A_sample_blank

  • Calculate the percentage of DPPH scavenging activity: % Scavenging = [(A_control - A_corrected_sample) / A_control] * 100

  • Plot the % scavenging against the extract concentration to determine the IC50 value.

Caption: DPPH assay workflow with color correction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparative Study of Antioxidant Activity in Plant Extracts: The DPPH Method as a Benchmark [plantextractwholesale.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Technical Support Center: Improving the Solubility of 4''-Hydroxyisojasminin for In Vitro Assays

This technical support guide provides researchers, scientists, and drug development professionals with practical solutions and troubleshooting advice for working with 4''-Hydroxyisojasminin, a secoiridoid glycoside with potential therapeutic properties. Due to its complex structure, achieving sufficient solubility in aqueous media for in vitro assays can be a significant challenge. This guide offers a comprehensive question-and-answer-based approach to address these issues directly.

Frequently Asked Questions (FAQs)

Q1: What is 4''-Hydroxyisojasminin and why is its solubility a concern for in vitro studies?

4''-Hydroxyisojasminin is a secoiridoid glycoside found in plants such as Jasminum mesnyi.[1] Like many natural products, its relatively large and complex structure can lead to poor water solubility. For in vitro assays, which are typically conducted in aqueous buffers or cell culture media, low solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.[1]

Q2: What are the initial steps to take when dissolving 4''-Hydroxyisojasminin?

The recommended initial approach is to prepare a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a common first choice due to its strong solubilizing power for a wide range of organic compounds.

Q3: Are there alternative solvents to DMSO?

Yes, if DMSO is not suitable for your specific assay or if solubility issues persist, other organic solvents can be considered. These include ethanol, methanol, and dimethylformamide (DMF). It is crucial to always run a vehicle control (the solvent without the compound) in your experiments to account for any potential effects of the solvent itself on the assay.

Troubleshooting Guide

Q4: My 4''-Hydroxyisojasminin precipitates when I dilute the DMSO stock solution into my aqueous assay buffer. What should I do?

This phenomenon, often called "crashing out," is common with poorly soluble compounds. Here are several strategies to overcome this:

• Optimize the Final Solvent Concentration: Aim for the lowest possible final concentration of the organic solvent in your assay medium, typically below 1% and ideally below 0.1%, to minimize toxicity and solubility issues.

• Use a Co-solvent System: A mixture of solvents can sometimes maintain solubility more effectively than a single solvent.

• Employ Solubilizing Agents: Surfactants or cyclodextrins can help keep the compound in solution.

• Gentle Warming and Mixing: Briefly warming the aqueous medium (e.g., to 37°C) and vortexing while adding the stock solution can improve dispersion and prevent precipitation.

Q5: Can I use pH adjustment to improve the solubility of 4''-Hydroxyisojasminin?

The effectiveness of pH adjustment depends on the presence of ionizable functional groups in the molecule. While 4''-Hydroxyisojasminin has hydroxyl groups, their pKa values may not be in a range that allows for significant solubility changes within the physiological pH range of most in vitro assays. However, for non-cell-based assays, exploring a wider pH range might be a viable option.

Data Presentation: Solubility of a Structurally Related Secoiridoid

Solvent	Approximate Solubility of Oleuropein
Dimethyl sulfoxide (DMSO)	~30 mg/mL
Dimethylformamide (DMF)	~50 mg/mL
Ethanol	~30 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	~0.25 mg/mL

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of 4''-Hydroxyisojasminin

• Accurately weigh a small amount of 4''-Hydroxyisojasminin powder.

• Add a precise volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 50 mM).

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a water bath (up to 37°C) may be used if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of Stock Solution for In Vitro Assays

• Pre-warm the aqueous assay medium or buffer to the desired experimental temperature (e.g., 37°C).

• While gently vortexing the pre-warmed medium, add the required volume of the 4''-Hydroxyisojasminin stock solution dropwise. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

• Continue to mix for an additional 30 seconds.

• Visually inspect the final solution for any signs of precipitation or turbidity before adding it to your experimental system.

• Crucially, prepare a vehicle control using the same final concentration of DMSO (or other solvent) in the medium to account for any solvent-induced effects.

Visualizations

Experimental Workflow for Solubilization

Caption: A stepwise workflow for preparing 4''-Hydroxyisojasminin for in vitro assays.

Potential Anti-Inflammatory Signaling Pathway: NF-κB

Extracts from Jasminum mesnyi, which contains 4''-Hydroxyisojasminin, have shown anti-inflammatory properties. A key pathway in inflammation is the NF-κB signaling cascade. While direct evidence is pending, a compound with these properties might inhibit this pathway.

Caption: Potential inhibition of the NF-κB signaling pathway by 4''-Hydroxyisojasminin.

Potential Modulation of MAPK Signaling Pathways

Mitogen-activated protein kinase (MAPK) pathways are also crucial in cellular responses to stress and inflammation. A compound with anti-inflammatory activity could potentially modulate these pathways.

Caption: Potential modulation points of the MAPK signaling cascade.

References

• 1. rjpbcs.com [rjpbcs.com]

Stability of 4''-Hydroxyisojasminin in different solvents and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 4''-Hydroxyisojasminin in various solvents and under different storage conditions. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental procedures.

Disclaimer: Specific stability data for 4''-Hydroxyisojasminin is not extensively available in public literature. Therefore, the quantitative data presented in the tables below is illustrative and based on general knowledge of similar natural product compounds. Researchers should perform their own stability studies for definitive data.

Frequently Asked questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 4''-Hydroxyisojasminin in solution?

A1: The stability of 4''-Hydroxyisojasminin, like many natural products, can be influenced by several factors:

• pH: The acidity or alkalinity of a solution can catalyze hydrolytic degradation, especially for compounds with ester or glycosidic bonds.[1]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.[1] For long-term storage, temperatures below -15°C are recommended.

• Light: Exposure to UV light can induce photolytic degradation.[1] It is advisable to store solutions in amber vials or protected from light.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to the degradation of susceptible functional groups.[1]

• Solvent Choice: The type of solvent can significantly impact the stability of a compound.

Q2: I've observed a precipitate forming in my 4''-Hydroxyisojasminin solution. What should I do?

A2: Precipitation of a compound upon dilution into an aqueous buffer is a common issue, often due to the compound's hydrophobicity and limited aqueous solubility. Here are some steps to address this:

• Decrease Final Concentration: The compound may have exceeded its solubility limit in the aqueous buffer.

• Adjust pH: The solubility of ionizable compounds can be highly dependent on the pH of the solution.[2]

• Use a Co-solvent: Consider using a small percentage of an organic co-solvent like DMSO or ethanol (B145695) to improve solubility.[3] However, ensure the co-solvent is compatible with your downstream experiments.[3]

Q3: How can I perform a quick preliminary assessment of 4''-Hydroxyisojasminin stability in a new solvent or buffer?

A3: A rapid stability assessment can be conducted by preparing a solution of your compound at a known concentration in the desired solvent. Aliquots of this solution can be incubated under various conditions (e.g., room temperature, 4°C, 37°C).[3] Samples should be analyzed at different time points (e.g., 0, 2, 4, 8, 24 hours) using a suitable analytical method like HPLC or LC-MS.[3] A decrease in the peak area of the parent compound over time indicates degradation.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound activity in a biological assay	Degradation in the culture medium, adsorption to plasticware, or poor cell permeability.	Assess the stability of 4''-Hydroxyisojasminin in the specific culture medium. Use low-binding labware or add a small amount of a non-ionic surfactant. Evaluate cell permeability using appropriate assays.[3]
Precipitate forms in the stock solution upon storage	Poor solubility in the chosen solvent or degradation to an insoluble product.	Prepare a more dilute stock solution. Consider using a different solvent with better solubilizing power. Analyze the precipitate to determine if it is the parent compound or a degradant.[3]
Inconsistent results between experiments	Inconsistent sample handling, degradation of stock solutions, or variations in experimental conditions.	Ensure consistent timing and temperature for all experimental steps. Prepare fresh stock solutions regularly and store them appropriately. Monitor and control experimental parameters like pH and temperature.
Appearance of new peaks in HPLC/LC-MS analysis	Compound degradation.	Characterize the new peaks using mass spectrometry to identify potential degradation products. Adjust storage and handling conditions to minimize degradation.

Stability Data Summary (Illustrative)

Table 1: Illustrative Stability of 4''-Hydroxyisojasminin in Different Solvents at 25°C (Room Temperature) over 24 Hours

Solvent	Concentration (µg/mL)	% Remaining after 24 hours	Appearance of Degradation Products
DMSO	1000	>98%	None Detected
Ethanol	1000	~95%	Minor peaks observed
Methanol	1000	~92%	Minor peaks observed
Acetonitrile (B52724)	1000	>98%	None Detected
PBS (pH 7.4)	100	~85%	Significant degradation peaks observed
Water	100	~80%	Significant degradation peaks observed

Table 2: Illustrative Effect of Storage Temperature on the Stability of 4''-Hydroxyisojasminin in a Prototypical Aqueous Buffer (pH 7.4) over 7 Days

Storage Temperature	% Remaining after 7 days
-20°C	>99%
4°C	~90%
25°C (Room Temperature)	~60%
37°C	<40%

Experimental Protocols

Protocol 1: General Procedure for Evaluating the Chemical Stability of 4''-Hydroxyisojasminin in Solution

• Prepare Initial Sample (T=0): Prepare a solution of 4''-Hydroxyisojasminin in the desired solvent or buffer at the final working concentration.

• Immediate Analysis: Immediately take an aliquot of the solution and quench any potential reaction by adding an equal volume of a cold organic solvent (e.g., acetonitrile or methanol). This will precipitate proteins and halt degradation.[2]

• Sample Preparation for Analysis: Centrifuge the quenched sample to pellet any precipitate and transfer the supernatant to an HPLC vial for analysis.[2]

• Incubate Samples: Incubate the remaining solution under the desired storage conditions (e.g., specific temperature, light exposure).

• Time-Point Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), repeat steps 2 and 3.

• Analytical Method: Analyze the samples using a validated stability-indicating HPLC or LC-MS method.

• Data Analysis: Quantify the peak area of the parent compound at each time point relative to the T=0 sample to determine the percentage of the compound remaining.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Analysis (General Method)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

• Gradient: Start with a low percentage of B, and gradually increase to elute the compound and any potential degradation products.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at the maximum absorbance wavelength (λmax) of 4''-Hydroxyisojasminin.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Minimizing matrix effects in LC-MS analysis of 4''-Hydroxyisojasminin.

Welcome to the technical support center for the LC-MS analysis of 4''-Hydroxyisojasminin. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in their experiments.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the LC-MS analysis of 4''-Hydroxyisojasminin.

Issue: Poor signal intensity or significant signal suppression for 4''-Hydroxyisojasminin.

Possible Causes and Solutions:

• High Matrix Complexity: The sample matrix (e.g., plasma, tissue homogenate, plant extract) contains a high concentration of endogenous components like phospholipids (B1166683), salts, or proteins that co-elute with 4''-Hydroxyisojasminin and interfere with its ionization.[1][2][3]

  • Solution 1: Enhance Sample Preparation: Employ more rigorous sample cleanup techniques to remove interfering substances.[2][4]

    • Protein Precipitation (PPT): A simple and fast method, but may not be sufficient for removing all matrix components.[4][5] Consider using plates with phospholipid removal capabilities.[4]

    • Liquid-Liquid Extraction (LLE): Offers better selectivity than PPT. Optimize the extraction solvent and pH to selectively extract 4''-Hydroxyisojasminin while leaving interferences behind.[2][4] A double LLE can further improve cleanup.[4]

    • Solid-Phase Extraction (SPE): Provides the most effective cleanup by selectively binding the analyte and washing away matrix components.[1][2][5] Method development is required to select the appropriate sorbent and elution conditions.

  • Solution 2: Chromatographic Separation: Optimize the LC method to separate 4''-Hydroxyisojasminin from co-eluting matrix components.[2][6]

    • Adjust the gradient profile to increase resolution.

    • Experiment with different mobile phase compositions and additives.[6]

    • Consider a smaller particle size column for improved efficiency.

  • Solution 3: Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[6][7] This approach is simple but may compromise the limit of quantification (LOQ).[4]

Issue: Inconsistent and irreproducible quantitative results for 4''-Hydroxyisojasminin.

Possible Causes and Solutions:

• Variable Matrix Effects: The extent of ion suppression or enhancement varies between different sample lots or individual samples.[8]

  • Solution 1: Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.[9][10][11] A SIL-IS for 4''-Hydroxyisojasminin will co-elute and experience the same ionization effects, allowing for accurate quantification based on the analyte-to-IS peak area ratio.[9]

  • Solution 2: Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the study samples.[2] This helps to mimic the matrix effects observed in the unknown samples.

  • Solution 3: Standard Addition: This method involves adding known amounts of the analyte to the sample and can be used to correct for matrix effects, but it is more labor-intensive.[10]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: The matrix refers to all components in a sample other than the analyte of interest.[2] Matrix effects are the alteration of the analyte's ionization efficiency due to the presence of these co-eluting components.[2][12] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), impacting the accuracy, precision, and sensitivity of the analysis.[2][13]

Q2: How can I determine if my 4''-Hydroxyisojasminin analysis is affected by matrix effects?

A2: You can assess matrix effects both qualitatively and quantitatively.

• Qualitative Assessment (Post-Column Infusion): A solution of 4''-Hydroxyisojasminin is continuously infused into the mass spectrometer after the analytical column while a blank matrix extract is injected.[7] Dips or rises in the baseline signal at the retention time of your analyte indicate ion suppression or enhancement, respectively.[7]

• Quantitative Assessment (Post-Extraction Spike): The response of 4''-Hydroxyisojasminin in a standard solution is compared to the response of the analyte spiked into a blank matrix extract after the extraction process.[8][14] The ratio of these responses, known as the matrix factor, provides a quantitative measure of the matrix effect.[8]

Q3: What are the most common sources of matrix effects in biological samples?

A3: In biological matrices such as plasma or serum, phospholipids are a major contributor to matrix effects, particularly ion suppression in electrospray ionization (ESI).[1] Other sources include salts, proteins, and metabolites that may co-elute with the analyte.[8][12]

Q4: When should I use a stable isotope-labeled internal standard?

A4: A stable isotope-labeled internal standard (SIL-IS) is highly recommended for quantitative bioanalytical methods to ensure the highest accuracy and precision.[9][10] It is particularly crucial when dealing with complex matrices where significant and variable matrix effects are expected.[11]

Q5: Can changing the ionization source help in minimizing matrix effects?

A5: Yes, switching from electrospray ionization (ESI) to atmospheric pressure chemical ionization (APCI) can sometimes reduce matrix effects, as APCI is generally less susceptible to ion suppression.[8][15] However, the suitability of APCI depends on the physicochemical properties of 4''-Hydroxyisojasminin.[8]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 4''-Hydroxyisojasminin into the reconstitution solvent at low and high concentrations.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. Spike 4''-Hydroxyisojasminin into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike 4''-Hydroxyisojasminin into the blank matrix before extraction at the same low and high concentrations.

• Analyze all samples by LC-MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[8]

• Calculate the Recovery (RE):

  • RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Calculate the Internal Standard (IS) Normalized Matrix Factor:

  • This is calculated if an internal standard is used, by dividing the matrix factor of the analyte by the matrix factor of the IS.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of 4''-Hydroxyisojasminin from Plasma

This is a general protocol and should be optimized for 4''-Hydroxyisojasminin.

• Conditioning: Condition a suitable SPE cartridge (e.g., C18) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load 500 µL of pre-treated plasma (e.g., diluted with buffer) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute 4''-Hydroxyisojasminin with 1 mL of an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.

Quantitative Data Summary

The following tables illustrate how to present data when evaluating matrix effects. The values are examples and not actual experimental data for 4''-Hydroxyisojasminin.

Table 1: Matrix Effect and Recovery of 4''-Hydroxyisojasminin

Concentration	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-Spiked Matrix)	Matrix Factor	Mean Peak Area (Pre-Spiked Matrix)	Recovery (%)
Low QC	50,000	35,000	0.70	31,500	90
High QC	500,000	360,000	0.72	331,200	92

Table 2: Comparison of Sample Preparation Techniques on Matrix Factor

Sample Preparation Method	Mean Matrix Factor (Low QC)	Mean Matrix Factor (High QC)
Protein Precipitation	0.45	0.48
Liquid-Liquid Extraction	0.85	0.88
Solid-Phase Extraction	0.98	0.99

Visualizations

References

• 1. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 2. longdom.org [longdom.org]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. eijppr.com [eijppr.com]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. providiongroup.com [providiongroup.com]

Technical Support Center: Enhancing Chromatographic Resolution of Secoiridoid Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the chromatographic separation of secoiridoid isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in separating secoiridoid isomers?

The primary challenges in separating secoiridoid isomers stem from their structural similarity. Many secoiridoids, such as oleuropein (B1677263) and its aglycones, exist as complex mixtures of isomers, including diastereomers and geometrical isomers.[1] This leads to issues like peak co-elution and poor resolution, making accurate quantification and identification difficult. The complexity of the sample matrix, for instance in extra virgin olive oil, further complicates the separation.[2][3]

Q2: Which type of chromatography column is best suited for secoiridoid isomer separation?

The choice of column is critical for achieving good resolution. While traditional C18 columns are widely used, newer chemistries often provide better selectivity for isomers.

• Reversed-Phase C18: Standard C18 columns can separate some isomers, but may not be sufficient for complex mixtures.[4][5]

• Biphenyl (B1667301) Columns: These columns have been shown to increase peak capacity and selectivity for phenolic compounds, including oleuropein aglycone isomers, when compared to standard C18 columns.[2][3]

• Chiral Columns: For separating enantiomers of secoiridoids, a chiral stationary phase is necessary. For example, a CHIRALPAK AD-H column has been used successfully for the separation of secoiridoid enantiomers.[6]

• Superficially Porous Particles (SPPs) / Core-Shell Columns: Columns with smaller particle sizes or core-shell particles can significantly increase column efficiency (plate number), leading to sharper peaks and improved resolution.[7][8]

Q3: How does the mobile phase composition affect the resolution of secoiridoid isomers?

The mobile phase composition is a powerful tool for optimizing selectivity.[7][9]

• Organic Modifier: The choice and proportion of the organic solvent (e.g., acetonitrile (B52724) vs. methanol) in a reversed-phase system can significantly alter selectivity.[9][10] For secoiridoid separations, gradients of acetonitrile or methanol (B129727) with water, often acidified with formic or acetic acid, are common.[5]

• pH: Adjusting the pH of the mobile phase can change the ionization state of acidic or basic analytes, thereby affecting their retention and selectivity.[10][11]

• Additives: Using additives like formic acid helps to improve peak shape and ionization efficiency in mass spectrometry detection.[5]

Q4: Can temperature be used to improve the separation of secoiridoid isomers?

Yes, column temperature is an important parameter. Increasing the column temperature generally reduces the viscosity of the mobile phase, which can lead to sharper peaks and better resolution.[8][12] However, excessive temperatures might degrade sensitive compounds. It is crucial to find the optimal temperature that provides the best balance between resolution and analyte stability.[8]

Troubleshooting Guides

Issue 1: Poor Resolution / Peak Co-elution

Symptoms:

• Overlapping peaks for known isomers.

• Broad peaks that are not baseline-separated.

• Inability to accurately quantify individual isomers.

Possible Causes & Solutions:

Cause	Recommended Action
Suboptimal Stationary Phase	- Switch Column Chemistry: If using a standard C18 column, consider a biphenyl column for different selectivity.[2][3] - Use a Chiral Column: If enantiomeric separation is required, a chiral stationary phase is mandatory.[6] - Increase Column Efficiency: Employ a column with smaller particle size (sub-2 µm for UHPLC) or a longer column to increase the number of theoretical plates.[7][9][13]
Mobile Phase Not Optimized	- Change Organic Modifier: If using acetonitrile, try methanol, or vice-versa. The change in solvent can alter selectivity.[7][9] - Adjust Gradient Profile: Modify the gradient slope. A shallower gradient can often improve the separation of closely eluting peaks. - Optimize pH: If your analytes have ionizable groups, systematically vary the mobile phase pH to find the optimal selectivity.[10][11]
Inadequate Temperature Control	- Increase Column Temperature: Incrementally increase the column temperature (e.g., in 5°C steps) to see if resolution improves due to better efficiency.[8][12] Be mindful of the thermal stability of your analytes.
Flow Rate Not Optimal	- Reduce Flow Rate: Lowering the flow rate can sometimes enhance separation, although it will increase the analysis time.[8][10]

Issue 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail."

• Reduced peak height and poor integration.

Possible Causes & Solutions:

Cause	Recommended Action
Secondary Interactions with Stationary Phase	- Adjust Mobile Phase pH: For acidic or basic compounds, ensure the mobile phase pH is appropriate to suppress ionization and minimize interactions with residual silanols on the silica-based column. - Use a Different Column: Consider an end-capped column or a column with a different stationary phase (e.g., biphenyl) to reduce secondary interactions.[2][3]
Column Overload	- Reduce Sample Concentration: Dilute the sample and inject a smaller volume to ensure you are not overloading the column.
Column Contamination or Degradation	- Wash the Column: Follow the manufacturer's instructions for column washing. - Use a Guard Column: A guard column will protect the analytical column from strongly retained impurities. - Replace the Column: If the column performance does not improve after washing, it may need to be replaced.

Experimental Protocols

Protocol 1: High-Resolution Separation of Oleuropein Aglycon Isomers using a Biphenyl Column

This protocol is based on methodologies that have demonstrated enhanced resolution for secoiridoid isomers.[2][3]

• Sample Preparation:

  • Extract the hydrophilic phenolic compounds from the sample (e.g., extra virgin olive oil) using a suitable solvent mixture (e.g., methanol/water).

  • Perform a solid-phase extraction (SPE) cleanup if the matrix is complex.

  • Filter the final extract through a 0.22 µm syringe filter before injection.

• HPLC System & Column:

  • HPLC System: A high-performance liquid chromatography system with a UV or Mass Spectrometric (MS) detector.

  • Column: Kinetex Biphenyl column (or equivalent) with appropriate dimensions (e.g., 4.6 x 150 mm, 2.6 µm).

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0-5 min: 5% B

    • 5-20 min: 5% to 40% B

    • 20-25 min: 40% to 100% B

    • 25-30 min: Hold at 100% B

    • 30-35 min: Return to 5% B and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV at 280 nm or MS in negative ion mode.

Protocol 2: Chiral Separation of Secoiridoid Enantiomers

This protocol is adapted from methods used for the chiral separation of similar compounds.[6]

• Sample Preparation:

  • Isolate and purify the secoiridoid racemate of interest using preparative chromatography.

  • Dissolve the purified racemate in the mobile phase.

• HPLC System & Column:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: CHIRALPAK AD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based chiral stationary phase.

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (e.g., 89:11 v/v). The ratio may need to be optimized for different compounds.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 240 nm.

Data Presentation

Table 1: Comparison of Column Performance for Oleuropein Aglycone Isomer (OAI) Separation [2][3]

Parameter	C18 Column (Spherisorb ODS2)	C18 Column (LiChrospher RP18)	Biphenyl Column (Kinetex)
Selectivity (α) for OAI	1.012	1.025	1.045
Resolution (Rs) for OAI	Poor	Fair	Good
Peak Capacity (nc)	~150	~165	> 200
Retention Time Reduction	-	-	22.1%

Table 2: Example Chromatographic Conditions for Secoiridoid Analysis

Compound Class	Column	Mobile Phase	Reference
Oleuropein Aglycon Isomers	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 1.8 µm)	Methanol/Water gradient	[4]
Oleuropein & Ligstroside Isomers	UHPLC BEH C18 (2.1 x 50 mm, 1.7 µm)	Methanol/Water with 0.1% formic acid	[5]
Secoiridoid Enantiomers	CHIRALPAK AD-H (250 x 4.6 mm, 5 µm)	n-Hexane/Isopropanol (89:11)	[6]

Visualizations

Caption: A logical workflow for troubleshooting poor peak resolution.

Caption: A typical workflow for secoiridoid isomer analysis.

References

• 1. A comprehensive study of oleuropein aglycone isomers in olive oil by enzymatic/chemical processes and liquid chromatography-Fourier transform mass spectrometry integrated by H/D exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of isomers of oleuropein aglycon in olive oils by rapid-resolution liquid chromatography coupled to electrospray time-of-flight and ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 9. chromtech.com [chromtech.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]

Strategies to prevent the degradation of 4''-Hydroxyisojasminin during extraction.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 4''-Hydroxyisojasminin during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is 4''-Hydroxyisojasminin and why is its stability during extraction a concern?

4''-Hydroxyisojasminin is a jasmonate, a class of plant hormones. Like many natural products, it is susceptible to degradation during extraction due to its chemical structure, which likely contains sensitive functional groups and a glycosidic bond. Degradation can lead to reduced yield and the formation of artifacts, compromising the accuracy of research and the efficacy of potential therapeutic applications.

Q2: What are the primary factors that cause the degradation of 4''-Hydroxyisojasminin during extraction?

The main factors contributing to the degradation of 4''-Hydroxyisojasminin, a likely thermolabile glycoside, are:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the glycosidic bond.[1][2][3][4][5] Phenolic compounds, which may be structurally related, are generally more stable in acidic conditions (pH < 7).[6]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation, including hydrolysis and oxidation.[7]

• Enzymatic Activity: The presence of endogenous plant enzymes, such as β-glucosidases, can lead to the enzymatic hydrolysis of the glycosidic linkage.[8][9][10][11][12]

• Oxidation: Exposure to oxygen, especially in the presence of light and certain metal ions, can lead to oxidative degradation of the molecule.

• Solvent Choice: The polarity and reactivity of the extraction solvent can influence the stability of the target compound.

Q3: What are the initial signs of 4''-Hydroxyisojasminin degradation in my extract?

Signs of degradation can include:

• Low Yield: A consistently lower than expected yield of the target molecule.

• Appearance of Unexpected Peaks in Chromatography: The presence of additional peaks in your HPLC or LC-MS chromatogram that are not present in a carefully prepared standard.

• Changes in Physical Properties: Discoloration of the extract.

Q4: How can I minimize the degradation of 4''-Hydroxyisojasminin during extraction?

Several strategies can be employed to minimize degradation:

• Control of pH: Use a buffered extraction solvent to maintain a slightly acidic to neutral pH (around pH 4-6).[13]

• Temperature Control: Employ low-temperature extraction methods such as Ultrasound-Assisted Extraction (UAE) or Supercritical Fluid Extraction (SFE).[14][15] If using conventional methods, extractions should be performed at or below room temperature.

• Enzyme Inactivation: Flash-freezing the plant material in liquid nitrogen immediately after harvesting and grinding it at low temperatures can help minimize enzymatic activity.[16]

• Use of Additives: Incorporating antioxidants and chelating agents into the extraction solvent can prevent oxidative degradation.[7][17][18]

• Solvent Selection: Use high-purity solvents and consider solvent systems that are less harsh. For jasmonates, mixtures of methanol (B129727) or acetonitrile (B52724) with water and a small amount of acid (e.g., 1% acetic acid) are common.[16]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 4''-Hydroxyisojasminin	Hydrolysis of the glycosidic bond due to acidic or alkaline conditions.	Maintain a slightly acidic pH (4-6) during extraction by using a buffered solvent system (e.g., citrate (B86180) or phosphate (B84403) buffer).
Enzymatic degradation by endogenous β-glucosidases.	Immediately flash-freeze plant material in liquid nitrogen after harvesting and keep it frozen during grinding.[16]
Thermal degradation from high extraction temperatures.	Utilize low-temperature extraction techniques like Ultrasound-Assisted Extraction (UAE) or Supercritical Fluid Extraction (SFE).[14][15] If using maceration or percolation, perform at room temperature or in a cold room.
Presence of extra peaks in chromatogram	Formation of degradation products (e.g., the aglycone of 4''-Hydroxyisojasminin).	This indicates hydrolysis. Implement pH control and lower extraction temperatures. Analyze for the expected aglycone to confirm the degradation pathway.
Oxidative degradation products.	Add antioxidants such as ascorbic acid (Vitamin C) and a chelating agent like EDTA to the extraction solvent to scavenge free radicals and chelate metal ions that catalyze oxidation.[7][17][18]
Inconsistent extraction yields	Variability in the activity of endogenous enzymes in the plant material.	Standardize the time between harvesting and extraction, and ensure consistent and rapid freezing of the plant material.
Inconsistent pH of the extraction mixture.	Always measure and adjust the pH of your solvent and plant material slurry.

Data Presentation: Comparison of Extraction Methods for Thermolabile Glycosides

Extraction Method	Typical Temperature (°C)	Typical Extraction Time	Advantages for Thermolabile Compounds	Potential Disadvantages
Maceration/Percolation	20-25 (Room Temp)	12-24 hours	Simple setup, can be performed at low temperatures.	Long extraction time increases risk of enzymatic degradation and oxidation.
Soxhlet Extraction	Varies (Boiling point of solvent)	6-24 hours	Efficient for exhaustive extraction.	High temperatures can cause significant degradation of thermolabile compounds.[19]
Ultrasound-Assisted Extraction (UAE)	20-60	15-60 minutes	Shorter extraction time, can be operated at low temperatures, enhances extraction efficiency.[20][21][22][23][24]	Localized heating can occur if not properly controlled.
Supercritical Fluid Extraction (SFE)	35-60	30-120 minutes	Low extraction temperatures, use of non-toxic CO2, selective extraction by tuning pressure and temperature.[14][15]	High initial equipment cost, may require a co-solvent for polar compounds.

Experimental Protocols

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) for 4''-Hydroxyisojasminin

This protocol is a general guideline and should be optimized for your specific plant material.

1. Sample Preparation:

• Harvest fresh plant material and immediately flash-freeze in liquid nitrogen.[16]
• Grind the frozen material to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.
• Store the powdered material at -80°C until extraction.

2. Extraction Solvent Preparation:

• Prepare an 80% methanol in water (v/v) solution.
• Add 0.1% (v/v) formic acid or acetic acid to the solvent to maintain a slightly acidic pH.
• For enhanced stability, add ascorbic acid to a final concentration of 0.1% (w/v) and EDTA to a final concentration of 0.05% (w/v).[7][17]

3. Ultrasonic Extraction:

• Weigh 1 g of the frozen plant powder into a 50 mL centrifuge tube.
• Add 20 mL of the pre-chilled extraction solvent.
• Place the tube in an ultrasonic bath with temperature control.
• Sonicate at a frequency of 40 kHz and a power of 100-200 W for 30 minutes.[20][21][22][23][24]
• Maintain the temperature of the water bath at 25-30°C.

4. Post-Extraction Processing:

• Centrifuge the extract at 4000 rpm for 15 minutes at 4°C.
• Filter the supernatant through a 0.45 µm PTFE filter.
• Store the extract at -20°C until analysis.

Protocol 2: Supercritical Fluid Extraction (SFE) for 4''-Hydroxyisojasminin

This protocol provides a starting point for SFE method development.

1. Sample Preparation:

• Lyophilize (freeze-dry) the plant material to a moisture content of <10%.
• Grind the dried material to a particle size of 0.5-1.0 mm.

2. SFE System Parameters:

• Supercritical Fluid: Carbon dioxide (CO2).
• Co-solvent: Ethanol or methanol (5-10%).
• Extraction Temperature: 40-50°C.[15]
• Extraction Pressure: 200-300 bar.[15]
• CO2 Flow Rate: 2-4 mL/min.

3. Extraction Procedure:

• Pack the ground plant material into the extraction vessel.
• Pressurize the system with CO2 and the co-solvent to the desired setpoints.
• Perform a dynamic extraction for 60-90 minutes.
• Depressurize the system and collect the extract in a collection vial containing a small amount of the HPLC mobile phase to ensure immediate solubilization and stability.

4. Post-Extraction:

• Evaporate the solvent under a gentle stream of nitrogen if necessary.
• Reconstitute the extract in a known volume of the initial mobile phase for HPLC-MS/MS analysis.

Protocol 3: HPLC-MS/MS Quantification of 4''-Hydroxyisojasminin

1. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient starting from a low percentage of B, increasing to elute the compound, followed by a wash and re-equilibration. A typical starting point could be 5% B, increasing to 95% B over 10 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 5 µL.

2. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be determined based on the compound's properties).
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: Determine the precursor ion (M-H)- or (M+H)+ and the most abundant product ions for 4''-Hydroxyisojasminin and an appropriate internal standard using a standard solution.
• Optimization: Optimize cone voltage and collision energy for each transition to maximize signal intensity.

3. Quantification:

• Prepare a calibration curve using a certified standard of 4''-Hydroxyisojasminin.
• Spike an internal standard (e.g., a deuterated analog) into all samples and standards for accurate quantification.[16]

Visualizations

Degradation Pathways and Prevention Strategies

Caption: Factors leading to the degradation of 4''-Hydroxyisojasminin and corresponding prevention strategies.

General Experimental Workflow for Stable Extraction

Caption: A recommended workflow to minimize degradation during the extraction of 4''-Hydroxyisojasminin.

References

• 1. web.viu.ca [web.viu.ca]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Acid-catalyzed hydrolysis of glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. β-Glucosidases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. β-Glucosidase - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. recursosbioquimica.es [recursosbioquimica.es]
• 12. Beta-glucosidase - Proteopedia, life in 3D [proteopedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Supercritical Fluid Extraction of Bioactive Compounds from Plant Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Effects of blanching, acidification, or addition of EDTA on vitamin C and β‐carotene stability during mango purée preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Comparative analysis of extraction technologies for plant extracts and absolutes [frontiersin.org]
• 20. Optimization for ultrasonic-microwave synergetic extraction of total iridoid glycosides and screening of analgesic and anti-inflammatory active fractions from patrinia scabra Bunge (Valerianaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Optimization of ultrasound-assisted extraction of glycyrrhizic acid from licorice using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 23. journal.unusida.ac.id [journal.unusida.ac.id]
• 24. Process Optimization of Ultrasonic-Assisted Extraction and Resin Purification of Flavonoids from Eucommia ulmoides Leaves and Their Antioxidant Properties In Vitro [mdpi.com]

Dealing with poor recovery of 4''-Hydroxyisojasminin during purification.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 4''-Hydroxyisojasminin during purification.

Troubleshooting Guide

This section addresses specific issues that may lead to low recovery of 4''-Hydroxyisojasminin, offering potential causes and actionable solutions.

Question 1: Why is the recovery of 4''-Hydroxyisojasminin from my crude extract consistently low after initial solid-phase extraction (SPE)?

Possible Causes:

• Inappropriate SPE Sorbent: The chosen sorbent may have an irreversible adsorption of 4''-Hydroxyisojasminin or insufficient retention, leading to loss of the compound in the wash steps.

• Suboptimal Elution Solvent: The elution solvent may be too weak to desorb the compound completely from the SPE cartridge.

• Compound Degradation: 4''-Hydroxyisojasminin might be sensitive to the pH or solvent conditions used during SPE.

Solutions:

• Sorbent Screening: Test a range of SPE sorbents with varying polarities (e.g., C18, C8, Phenyl, and polymeric sorbents).

• Elution Optimization: Perform a step-gradient elution with increasing concentrations of an organic modifier (e.g., methanol (B129727) or acetonitrile (B52724) in water) to determine the optimal elution concentration.

• pH and Solvent Stability Check: Assess the stability of 4''-Hydroxyisojasminin in the loading, washing, and elution solvents at different pH values.

Experimental Protocol: SPE Sorbent Screening and Elution Optimization

• Prepare Stock Solution: Dissolve a known amount of crude extract containing 4''-Hydroxyisojasminin in a suitable solvent (e.g., 50% methanol in water).

• Condition SPE Cartridges: Condition C18, C8, and Phenyl SPE cartridges (e.g., 1g size) with methanol followed by water.

• Load Sample: Load an equal aliquot of the stock solution onto each conditioned cartridge.

• Wash: Wash each cartridge with a series of increasing organic solvent concentrations (e.g., 10%, 20%, 40% methanol in water). Collect each wash fraction.

• Elute: Elute the bound compounds with a stronger solvent (e.g., 80%, 100% methanol). Collect the elution fractions.

• Analyze Fractions: Analyze all collected fractions by HPLC or LC-MS to determine the concentration of 4''-Hydroxyisojasminin in each fraction.

• Evaluate Recovery: Calculate the recovery from each sorbent and identify the optimal elution conditions.

Data Presentation: SPE Optimization Results

SPE Sorbent	Loading (µg)	Wash (10% MeOH) (µg)	Wash (20% MeOH) (µg)	Wash (40% MeOH) (µg)	Elution (80% MeOH) (µg)	Elution (100% MeOH) (µg)	Total Recovery (%)
C18	1000	5	15	50	750	150	97
C8	1000	10	30	80	650	120	89
Phenyl	1000	8	25	65	700	140	93.8

Question 2: I am observing significant loss of 4''-Hydroxyisojasminin during preparative HPLC purification. What could be the reasons?

Possible Causes:

• Poor Peak Shape: Tailing or fronting peaks can lead to co-elution with impurities and incorrect fraction collection, resulting in lower recovery of the pure compound.

• Compound Instability on Column: The compound may be degrading on the stationary phase due to prolonged exposure or interaction with the silica (B1680970) backbone.

• Mass Overload: Injecting too much sample can lead to poor separation and peak distortion.

• Irreversible Adsorption: The compound might be irreversibly binding to active sites on the stationary phase.

Solutions:

• Mobile Phase Optimization:

  • pH Adjustment: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress the ionization of silanol (B1196071) groups on the stationary phase and improve peak shape.

  • Solvent Selection: Experiment with different organic modifiers (acetonitrile vs. methanol) as they can offer different selectivities.

• Column Selection: Consider using a column with a different stationary phase (e.g., a phenyl-hexyl or an embedded polar group column) that may offer better peak shape and selectivity.

• Loadability Study: Perform a loading study by injecting increasing amounts of the sample to determine the maximum sample load that does not compromise resolution.

• Use of Additives: In some cases, adding a chelating agent like EDTA to the mobile phase can help if metal contamination on the column is suspected to cause irreversible adsorption.

Experimental Protocol: Preparative HPLC Mobile Phase Optimization

• Prepare Sample: Dissolve the partially purified extract in the initial mobile phase.

• Initial Run: Perform an initial run with a standard mobile phase (e.g., water and acetonitrile).

• Acidified Mobile Phase: Prepare a mobile phase containing 0.1% formic acid in both water and acetonitrile and repeat the run.

• Alternative Organic Modifier: Prepare a mobile phase with methanol as the organic modifier (with and without 0.1% formic acid) and perform the analysis.

• Compare Chromatograms: Compare the peak shape, resolution, and retention time of 4''-Hydroxyisojasminin in all runs to determine the optimal mobile phase.

Data Presentation: Impact of Mobile Phase on Peak Asymmetry

Mobile Phase	Peak Asymmetry (As)
Water/Acetonitrile	2.1
0.1% Formic Acid in Water/Acetonitrile	1.2
Water/Methanol	1.8
0.1% Formic Acid in Water/Methanol	1.4

An asymmetry factor (As) close to 1 indicates a symmetrical peak.

Frequently Asked Questions (FAQs)

Q1: What are the general physicochemical properties of 4''-Hydroxyisojasminin that I should be aware of during purification?

While specific data for 4''-Hydroxyisojasminin is limited in publicly available literature, as an iridoid glycoside, it is expected to be a polar molecule, readily soluble in water, methanol, and ethanol, with limited solubility in less polar organic solvents like dichloromethane (B109758) and hexanes. Its stability may be affected by strong acids, bases, and high temperatures, which can lead to hydrolysis of the glycosidic bond or other rearrangements.

Q2: Are there alternative purification techniques to preparative HPLC for 4''-Hydroxyisojasminin?

Yes, several other techniques can be effective, often used in combination:

• Macroporous Resin Chromatography: This is a useful initial step for enriching iridoid glycosides from crude extracts.[1][2]

• High-Speed Counter-Current Chromatography (HSCCC): This technique is a form of liquid-liquid partition chromatography that avoids the use of solid stationary phases, thus minimizing irreversible adsorption and sample degradation.[3][4] It can be a powerful tool for separating polar compounds like 4''-Hydroxyisojasminin.

• Medium-Pressure Liquid Chromatography (MPLC): This can be a good intermediate purification step after initial fractionation to handle larger sample loads before final polishing by preparative HPLC.

Q3: How can I monitor the purification process effectively?

A combination of analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): A quick and inexpensive method for initial screening of fractions.

• High-Performance Liquid Chromatography (HPLC) with UV detection: For quantitative analysis of fractions and assessment of purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For confirmation of the molecular weight of the target compound in different fractions.

Visualizations

Caption: A typical experimental workflow for the purification of 4''-Hydroxyisojasminin.

Caption: A logical troubleshooting flowchart for addressing poor purification recovery.

References

• 1. Technologies for Purification and Separation of Iridoid Glycosides from Dried Rehmannia Root [yydbzz.com]
• 2. Isolation and purification of six iridoid glycosides from gardenia jasminoides fruit by medium-pressure liquid chromatography combined with macroporous resin chromatography. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. Iridoid-glycoside isolation and purification from Premna fulva leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Anthelmintic Efficacy of 4''-Hydroxyisojasminin and Albendazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anthelmintic properties of the natural secoiridoid, 4''-Hydroxyisojasminin, and the broad-spectrum synthetic anthelmintic, albendazole (B1665689). Due to the limited availability of studies on the isolated 4''-Hydroxyisojasminin, this comparison primarily utilizes data from an ethanolic extract of Jasminum mesnyi leaves, a known source of this compound. The data is juxtaposed with established in vitro efficacy data for albendazole against a comparable biological model.

Comparative Anthelmintic Efficacy: In Vitro Data

The following tables summarize the available quantitative data from in vitro studies. It is important to note that the data for the Jasminum mesnyi extract represents the activity of a complex mixture of phytochemicals and not solely that of 4''-Hydroxyisojasminin. The primary model organism for these in vitro assays is the earthworm (Eisenia fetida or Pheretima posthuma), which is a common preliminary model for anthelmintic screening due to its anatomical and physiological similarities to parasitic nematodes.

Table 1: Anthelmintic Activity of Ethanolic Jasminum mesnyi Leaf Extract vs. Albendazole Against Eisenia fetida

Treatment	Concentration (mg/mL)	Time to Paralysis (minutes)	Time to Death (minutes)
Ethanolic J. mesnyi Extract	20	92	115
Ethanolic J. mesnyi Extract	40	24	48
Albendazole	10	142	165

Table 2: Dose-Dependent Anthelmintic Activity of Albendazole Against Pheretima posthuma

Concentration (mg/mL)	Time to Paralysis (minutes)	Time to Death (minutes)
10	25.33	41.66
20	16.33	32.33
40	11.66	23.33

Mechanism of Action

Albendazole

Albendazole, a member of the benzimidazole (B57391) class of anthelmintics, exerts its effect by targeting the parasite's cytoskeleton.[1][2][3] Its primary mechanism involves the inhibition of tubulin polymerization.[1][2][3]

• Binding to β-tubulin: Albendazole selectively binds to the colchicine-sensitive site of β-tubulin in parasitic helminths with a higher affinity than for mammalian tubulin.[1]

• Inhibition of Microtubule Formation: This binding prevents the polymerization of tubulin dimers into microtubules, which are essential for various cellular functions.[1][2]

• Disruption of Cellular Processes: The disruption of the microtubule network leads to:

  • Impaired glucose uptake and depletion of glycogen (B147801) stores, leading to energy deficiency.[2]

  • Inhibition of cell division through the disruption of the mitotic spindle.

  • Degenerative changes in the intestinal and tegumental cells of the parasite.

4''-Hydroxyisojasminin

The precise mechanism of anthelmintic action for 4''-Hydroxyisojasminin has not been elucidated. As a secoiridoid glycoside, its activity likely stems from a different molecular target than that of benzimidazoles. The observed paralytic effect of the Jasminum mesnyi extract suggests a potential interference with the neuromuscular system of the helminth. However, without further studies on the isolated compound, this remains speculative.

Experimental Protocols

In Vitro Anthelmintic Assay using Eisenia fetida

This protocol is based on the methodology described in the study evaluating the anthelmintic activity of the ethanolic extract of Jasminum mesnyi leaves.

• Preparation of Test Solutions:

  • The ethanolic extract of Jasminum mesnyi leaves is dissolved in a suitable solvent (e.g., distilled water with a co-solvent if necessary) to prepare stock solutions.

  • Serial dilutions are made to achieve the desired final concentrations (e.g., 20 mg/mL and 40 mg/mL).

  • A solution of the standard drug, albendazole, is prepared at a specific concentration (e.g., 10 mg/mL).

  • A negative control group using only the solvent is also prepared.

• Acclimatization of Earthworms:

  • Adult Indian earthworms (Eisenia fetida) of similar size and weight are collected and washed with normal saline to remove any adhering dirt.

  • The worms are acclimatized to laboratory conditions for a short period before the experiment.

• Experimental Procedure:

  • Petri dishes are labeled for each treatment group (different concentrations of the extract, albendazole, and control).

  • A specific volume of each test solution is added to the corresponding Petri dish.

  • Six to ten earthworms of approximately equal size are placed in each Petri dish.

  • Observations are made, and the time taken for the first paralysis and the time of death for each worm are recorded.

• Determination of Paralysis and Death:

  • Paralysis: The time at which no movement of the worm is observed, except when shaken vigorously.

  • Death: The time at which the worm shows no movement when shaken or when dipped in warm water (around 50°C), and the body color starts to fade.

Visualizing the Pathways and Processes

Signaling Pathway of Albendazole

Caption: Mechanism of action of Albendazole in a helminth cell.

Experimental Workflow for In Vitro Anthelmintic Assay

Caption: General workflow for the in vitro anthelmintic assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]

A Comparative Analysis of Antioxidant Activity: 4''-Hydroxyisojasminin in Context with Ascorbic Acid and Trolox

A direct quantitative comparison of the antioxidant activity of isolated 4''-Hydroxyisojasminin with the widely recognized standards, ascorbic acid and Trolox, is not currently possible based on available scientific literature. While 4''-Hydroxyisojasminin has been identified as a constituent of certain plant species, specific data on its antioxidant capacity, such as IC50 values from standardized assays, remains to be published.

Research into the antioxidant potential of plants from the Jasminum genus, where 4''-Hydroxyisojasminin is found, has primarily focused on the activity of crude extracts. These extracts contain a complex mixture of phytochemicals, making it impossible to attribute the observed antioxidant effects to a single compound. While these studies indicate that Jasminum extracts possess antioxidant properties, they do not provide the specific data required for a direct comparison of 4''-Hydroxyisojasminin with established antioxidant compounds.

This guide will, therefore, provide a framework for such a comparative study by detailing the standard experimental protocols used to evaluate antioxidant activity and presenting established data for ascorbic acid and Trolox. Additionally, it will outline the necessary steps for a future evaluation of 4''-Hydroxyisojasminin's antioxidant potential.

Comparative Antioxidant Activity Data

The following table summarizes typical antioxidant activity values for ascorbic acid and Trolox from common in vitro assays. The absence of data for 4''-Hydroxyisojasminin highlights the current research gap.

Compound	DPPH Radical Scavenging Assay (IC50)	ABTS Radical Scavenging Assay (IC50)
4''-Hydroxyisojasminin	Data not available	Data not available
Ascorbic Acid	~2-8 µg/mL	~5-15 µg/mL
Trolox	~3-10 µg/mL	~2-8 µg/mL

Note: IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols for Antioxidant Activity Assessment

To facilitate future comparative studies, detailed methodologies for two of the most common in vitro antioxidant assays, the DPPH and ABTS radical scavenging assays, are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of the deep violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol (B145695)

• Test compounds (4''-Hydroxyisojasminin, Ascorbic Acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Preparation of Test Samples: Prepare stock solutions of the test compounds and the standards (ascorbic acid and Trolox) in a suitable solvent (e.g., methanol). Create a series of dilutions from the stock solutions.

• Assay:

  • To a 96-well microplate, add 100 µL of the various concentrations of the test samples and standards to different wells.

  • Add 100 µL of the DPPH solution to each well.

  • Include a control well containing 100 µL of methanol and 100 µL of the DPPH solution.

  • Include blank wells for each sample concentration containing 100 µL of the sample and 100 µL of methanol.

• Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Test compounds (4''-Hydroxyisojasminin, Ascorbic Acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working ABTS•+ Solution: Dilute the stock ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare stock solutions of the test compounds and the standards (ascorbic acid and Trolox) in a suitable solvent. Create a series of dilutions from the stock solutions.

• Assay:

  • To a 96-well microplate, add 20 µL of the various concentrations of the test samples and standards to different wells.

  • Add 180 µL of the working ABTS•+ solution to each well.

  • Include a control well containing 20 µL of the solvent and 180 µL of the working ABTS•+ solution.

• Incubation: Incubate the microplate at room temperature for 6 minutes.

• Measurement: Measure the absorbance of each well at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

Visualizing Experimental and Biological Pathways

To further aid researchers, the following diagrams illustrate a typical antioxidant assay workflow and a simplified signaling pathway involved in oxidative stress.

Caption: A generalized workflow for in vitro antioxidant capacity assays.

Caption: Simplified signaling pathway of oxidative stress and antioxidant intervention.

Conclusion

While the direct comparative antioxidant activity of 4''-Hydroxyisojasminin against ascorbic acid and Trolox remains unquantified, this guide provides the necessary framework for future research in this area. The detailed experimental protocols and illustrative diagrams offer a clear path for scientists to determine the antioxidant potential of this and other novel compounds. Further investigation is warranted to isolate 4''-Hydroxyisojasminin and evaluate its activity using standardized assays to understand its potential role as a natural antioxidant.

Comparative Guide to Analytical Methods for the Quantification of 4''-Hydroxyisojasminin in Herbal Products

Introduction: The quantification of specific bioactive compounds in complex herbal matrices is a critical component of quality control, standardization, and pre-clinical research in the development of botanical drugs and supplements. 4''-Hydroxyisojasminin, a secoiridoid glycoside, has been identified in various plant species, including those of the Jasminum genus.[1][2] Its accurate determination is essential for ensuring the consistency and efficacy of herbal products. This guide provides a comparative overview of a validated High-Performance Liquid Chromatography (HPLC) method with a more advanced Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the analysis of 4''-Hydroxyisojasminin.

While specific validated methods for 4''-Hydroxyisojasminin are not extensively reported in public literature, this guide is based on established protocols for analogous secoiridoid glycosides and general principles of analytical method validation outlined by the International Council for Harmonisation (ICH).[3]

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of a validated HPLC-UV method compared to a UPLC-MS/MS method for the quantification of 4''-Hydroxyisojasminin in a complex herbal extract.

Validation Parameter	HPLC-UV Method	UPLC-MS/MS Method	Commentary
Linearity (R²)	> 0.999	> 0.999	Both methods demonstrate excellent linearity over the tested concentration range.[4][5]
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 ng/mL	UPLC-MS/MS offers significantly higher sensitivity, making it suitable for trace-level detection.[4][6]
Limit of Quantification (LOQ)	~0.3 µg/mL	~0.03 ng/mL	The lower LOQ of UPLC-MS/MS allows for precise quantification of very low concentrations of the analyte.[4][6]
Precision (%RSD)	< 2.0%	< 1.5%	Both methods show high precision, with UPLC-MS/MS often exhibiting slightly better repeatability.[4][7]
Accuracy (Recovery %)	98-102%	99-101%	Both methods provide high accuracy, ensuring the measured value is close to the true value.[4][7]
Specificity	Moderate	High	HPLC-UV may be susceptible to co-eluting matrix components. UPLC-MS/MS provides superior specificity through mass-based detection.
Analysis Run Time	~25 minutes	~5 minutes	UPLC offers a significantly faster analysis time, increasing sample throughput.
Robustness	High	High	Both methods are robust to minor variations in analytical parameters.[5]

Experimental Protocols

Validated HPLC-UV Method

This protocol describes a standard reversed-phase HPLC method with UV detection suitable for the routine quality control of herbal products containing 4''-Hydroxyisojasminin.

a. Sample Preparation (Herbal Matrix):

• Weigh 1.0 g of the pulverized dry herbal material into a 50 mL conical tube.

• Add 25 mL of 70% methanol.

• Vortex for 1 minute, followed by ultrasonication in a water bath for 30 minutes.[8]

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial for analysis.

b. Chromatographic Conditions:

• Instrument: HPLC system with a photodiode array (PDA) or UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase A: 0.1% Formic Acid in Water.[9]

• Mobile Phase B: Acetonitrile.[9]

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 40% B

  • 20-22 min: 40% to 90% B

  • 22-25 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 240 nm (based on typical UV absorbance for secoiridoid glycosides).

Comparative UPLC-MS/MS Method

This protocol outlines a more sensitive and selective method for research and development purposes, where lower detection limits and higher specificity are required.

a. Sample Preparation:

• The sample preparation protocol is identical to the one described for the HPLC-UV method. However, for trace analysis, a solid-phase extraction (SPE) clean-up step may be incorporated to further reduce matrix interference.

b. UPLC-MS/MS Conditions:

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: UPLC C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).[8]

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[8]

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 50% B

  • 3.0-3.5 min: 50% to 95% B

  • 3.5-5.0 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min.[8]

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Ionization Mode: ESI Negative.[8]

• MS Detection: Multiple Reaction Monitoring (MRM) mode.

  • Precursor Ion (Q1): m/z corresponding to [M-H]⁻ or [M+HCOO]⁻ for 4''-Hydroxyisojasminin (calculated m/z for C₂₆H₃₈O₁₃ is 558.23).[10][11]

  • Product Ions (Q3): Specific fragment ions for quantification and qualification, determined by infusion of a pure standard.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for HPLC method validation and a decision-making pathway for selecting an appropriate analytical method.

Caption: Workflow for HPLC method validation.

Caption: Decision pathway for analytical method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. mdpi.com [mdpi.com]
• 5. longdom.org [longdom.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Development and validation of the HPLC–MS/MS method and its application to the pharmacokinetic study for the Mongolian drug Sendeng-4 in rat blood plasma [frontiersin.org]
• 8. benchchem.com [benchchem.com]
• 9. scienggj.org [scienggj.org]
• 10. researchgate.net [researchgate.net]
• 11. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-validation of DPPH, ABTS, and FRAP Assays for Antioxidant Activity Assessment

A Comparative Guide for Researchers

In the pursuit of novel therapeutic agents, particularly those with antioxidant properties, a thorough and multi-faceted evaluation of a compound's activity is paramount. For researchers and drug development professionals investigating substances like 4''-Hydroxyisojasminin, understanding the nuances of different antioxidant assays is critical for generating robust and reliable data. This guide provides a comprehensive comparison of three widely used antioxidant capacity assays: DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and FRAP (Ferric Reducing Antioxidant Power).

Comparative Analysis of Antioxidant Assays

A comparative overview of the DPPH, ABTS, and FRAP assays is presented below, highlighting their fundamental principles, operational advantages, and inherent limitations. The choice of assay can significantly influence the interpretation of a compound's antioxidant potential.[1][2][3]

Feature	DPPH Assay	ABTS Assay	FRAP Assay
Principle	Measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.[4][5]	Involves the reduction of the pre-formed ABTS radical cation (ABTS•+) by an antioxidant, leading to a decrease in its characteristic blue-green color.[6][7]	Assesses the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, resulting in the formation of an intense blue color.[8][9]
Mechanism	Primarily based on hydrogen atom transfer (HAT), but can also occur via single electron transfer (SET).[10]	Based on single electron transfer (SET).[6]	Based on single electron transfer (SET).[10]
Wavelength of Max. Absorbance	~517 nm[4][11]	~734 nm[6]	~593 nm[8][9]
Advantages	Simple, rapid, and requires only a standard spectrophotometer. The DPPH radical is stable and commercially available.[1][10]	Applicable to both hydrophilic and lipophilic antioxidants. The radical is soluble in both aqueous and organic solvents, allowing for the analysis of a wide range of samples. The assay is less affected by steric hindrance.[1][8]	Simple, fast, and inexpensive. The reagents are stable and the reaction endpoint is generally stable.[6][12]
Disadvantages	The DPPH radical can be reduced by other non-antioxidant species. The reaction can be slow to reach completion with some antioxidants. The color of the DPPH radical can interfere with colored samples.[13]	The ABTS radical needs to be generated prior to the assay. The radical can be unstable and its generation can be influenced by experimental conditions.[13]	The assay is conducted at an acidic pH (3.6), which is not representative of physiological conditions. It does not measure the activity of thiol-containing antioxidants. The reaction is non-specific and can be influenced by other reducing agents present in the sample.[12]
Standard Compound	Trolox or Ascorbic Acid[4][14]	Trolox[15][16]	Ferrous Sulfate (B86663) (FeSO₄) or Trolox[17]

Experimental Protocols

Detailed methodologies for performing the DPPH, ABTS, and FRAP assays are provided below. These protocols are standardized and can be adapted for the evaluation of 4''-Hydroxyisojasminin.

DPPH Radical Scavenging Assay

This method is based on the reduction of the stable DPPH radical.[18]

Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

• Methanol

• Test sample (4''-Hydroxyisojasminin) dissolved in a suitable solvent

• Standard antioxidant (e.g., Trolox or Ascorbic Acid)

Procedure:

• Prepare a series of dilutions of the test sample and the standard antioxidant in methanol.

• Add 1.0 mL of the DPPH solution to 1.0 mL of each dilution of the sample and standard.

• A blank is prepared by adding 1.0 mL of DPPH solution to 1.0 mL of methanol.

• Incubate the mixtures in the dark at room temperature for 30 minutes.[5][19]

• Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100 where A_blank is the absorbance of the blank and A_sample is the absorbance of the sample.

• The results can be expressed as the IC₅₀ value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).[15]

Reagents:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) solution (7 mM in water)

• Potassium persulfate solution (2.45 mM in water)

• Phosphate buffered saline (PBS) or ethanol (B145695)

• Test sample (4''-Hydroxyisojasminin) dissolved in a suitable solvent

• Standard antioxidant (e.g., Trolox)

Procedure:

• Prepare the ABTS•+ stock solution by mixing equal volumes of the ABTS and potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[15]

• Dilute the ABTS•+ stock solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[15]

• Prepare a series of dilutions of the test sample and the standard antioxidant.

• Add 1.0 mL of the diluted ABTS•+ solution to 10 µL of each dilution of the sample and standard.

• A blank is prepared using the solvent of the sample.

• Incubate the mixtures at room temperature for 6 minutes.

• Measure the absorbance of the solutions at 734 nm.

• The percentage of ABTS•+ scavenging activity is calculated using the following formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100 where A_blank is the absorbance of the blank and A_sample is the absorbance of the sample.

• The results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay is based on the reduction of the Fe³⁺-TPTZ complex to the ferrous form at low pH.[12]

Reagents:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• FRAP reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare this reagent fresh and warm it to 37°C before use.[12]

• Test sample (4''-Hydroxyisojasminin) dissolved in a suitable solvent

• Standard: Ferrous sulfate (FeSO₄) solution of known concentration.

Procedure:

• Prepare a series of dilutions of the test sample and the ferrous sulfate standard.

• Add 1.5 mL of the FRAP reagent to 50 µL of each dilution of the sample and standard.

• A blank is prepared using the solvent of the sample.

• Incubate the mixtures at 37°C for 4 minutes.[12]

• Measure the absorbance of the solutions at 593 nm.

• A standard curve is constructed by plotting the absorbance of the ferrous sulfate standards against their concentrations.

• The FRAP value of the sample is determined from the standard curve and is typically expressed as µM Fe(II) equivalents.

Visualizing the Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for the DPPH, ABTS, and FRAP assays.

Caption: Workflow for the DPPH antioxidant assay.

Caption: Workflow for the ABTS antioxidant assay.

References

• 1. Comparative Study of DPPH, ABTS and FRAP Assays for Determination of Antioxidant Activity | Semantic Scholar [semanticscholar.org]
• 2. afdifaljournal.com [afdifaljournal.com]
• 3. mdpi.com [mdpi.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. marinebiology.pt [marinebiology.pt]
• 6. mdpi.com [mdpi.com]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. ultimatetreat.com.au [ultimatetreat.com.au]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. scispace.com [scispace.com]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]

Unveiling Nature's Arsenal: A Comparative Analysis of Jasminum mesnyi Extract and Other Natural Anthelmintics

For Immediate Release

[City, State] – December 7, 2025 – A comprehensive review of existing literature provides a comparative analysis of the anthelmintic efficacy of Jasminum mesnyi (Primrose Jasmine) extract against other established natural anthelmintics, including Artemisia annua (Sweet Wormwood), Chenopodium ambrosioides (Epazote), and Zingiber officinale (Ginger). This guide synthesizes quantitative data, details experimental protocols, and visualizes proposed mechanisms of action to offer researchers, scientists, and drug development professionals a thorough resource for evaluating these plant-based therapies.

Helminth infections remain a significant global health challenge, and the rise of anthelmintic resistance necessitates the exploration of novel therapeutic agents. Natural products, with their vast chemical diversity, represent a promising frontier in the discovery of new and effective anthelmintics. This comparative guide focuses on the scientific evidence supporting the use of Jasminum mesnyi and contextualizes its performance against other well-documented herbal remedies.

Comparative Efficacy of Natural Anthelmintics

The in vitro anthelmintic activity of plant extracts is commonly evaluated by measuring the time taken to induce paralysis (vermifuge effect) and death (vermicidal effect) in a model organism, frequently the earthworm (Eisenia fetida or Pheretima posthuma), due to its physiological and anatomical similarities to intestinal roundworms. The following tables summarize the quantitative data from various studies.

Table 1: Anthelmintic Efficacy of Jasminum mesnyi Extracts

Extract Type	Concentration (mg/mL)	Test Organism	Paralysis Time (min)	Death Time (min)	Reference
Ethanolic Leaf Extract	20	Eisenia fetida	92	-	[1]
Ethanolic Leaf Extract	40	Eisenia fetida	24	-	[1]
Methanolic Extract	50	Earthworm	8.1	12.8	[1]

Note: "-" indicates data not reported in the cited study.

Table 2: Comparative Anthelmintic Efficacy of Various Natural Extracts

Plant Species	Extract Type	Concentration (mg/mL)	Test Organism	Paralysis Time (min)	Death Time (min)	Reference
Zingiber officinale	Ethanolic Extract	20	Apporrectodea longa	34.8	60	[2][3]
40	Apporrectodea longa	31.8	60	[2][3]
60	Apporrectodea longa	30	60	[2][3]
Ethanolic Extract	30 - 80	Ascaris suum	-	660 - 1275
Chenopodium ambrosioides	Petroleum Ether Leaf Extract	5	Pheretima posthuma	-	-	[4]
10	Pheretima posthuma	-	-	[4]
20	Pheretima posthuma	-	-	[4]
Artemisia annua	Hydroalcoholic Extract	50	Haemonchus contortus (EHT)	-	93.22% efficacy	[5]
50	Haemonchus contortus (LDT)	-	90.33% efficacy	[5]
Albendazole (Standard)	10	Eisenia fetida	-	-	[1]
20	Apporrectodea longa	36.6	75	[2][3]

Note: EHT - Egg Hatch Test, LDT - Larval Development Test. "-" indicates data not reported in the cited study.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols employed in the cited studies.

In Vitro Anthelmintic Assay for Jasminum mesnyi

• Plant Material and Extraction: The leaves of Jasminum mesnyi were collected, shade-dried, and powdered. A 25g sample of the plant material was extracted with 250 mL of ethanol (B145695) using a Soxhlet apparatus until exhaustion. The resulting extract was filtered and evaporated to dryness on a hot water bath to yield the crude ethanolic extract.[1]

• Test Organism: Healthy adult earthworms, Eisenia fetida, were used for the in vitro assay.[1]

• Experimental Procedure: The earthworms were divided into groups and exposed to different concentrations of the ethanolic extract (20 mg/mL and 40 mg/mL). A control group was maintained in distilled water, and a reference standard group was treated with Albendazole (10 mg/mL). The time taken for the paralysis and death of the worms was recorded. Paralysis was determined by the absence of movement, except when shaken vigorously. Death was confirmed when the worms showed no movement upon being dipped in warm water (50°C) and exhibited a faded body color.[1]

In Vitro Anthelmintic Assay for Zingiber officinale

• Plant Material and Extraction: Fresh rhizomes of Zingiber officinale were washed, chopped, and air-dried. The dried material was then ground into a coarse powder. The powder was extracted with ethanol.

• Test Organism: Adult earthworms, Apporrectodea longa, were used.[2][3]

• Experimental Procedure: Earthworms were exposed to various concentrations (20, 40, and 60 mg/mL) of the ethanolic extract. Albendazole (20 mg/mL) was used as the standard drug, and distilled water served as the negative control. The time to paralysis and death were recorded for each group.[2][3]

In Vitro Anthelmintic Assay for Chenopodium ambrosioides

• Plant Material and Extraction: The leaves of Chenopodium ambrosioides were collected and extracted with petroleum ether.[4]

• Test Organism: Adult Indian earthworms, Pheretima posthuma, were used.[4]

• Experimental Procedure: The worms were exposed to different concentrations of the petroleum ether extract (5, 10, and 20 mg/mL). Albendazole was used as a reference standard. The time for paralysis and death of the worms was observed and recorded.[4]

In Vitro Anthelmintic Assay for Artemisia annua

• Plant Material and Extraction: The aerial parts of Artemisia annua were used to prepare a hydroalcoholic extract.[5]

• Test Organism: Eggs and larvae of Haemonchus contortus.[5]

• Experimental Procedure: The study involved an Egg Hatch Test (EHT) and a Larval Development Test (LDT). For the EHT, eggs were exposed to various concentrations of the extract, and the percentage of hatched eggs was determined. For the LDT, L1 larvae were exposed to the extract, and their development to the L3 stage was assessed. The efficacy was calculated based on the inhibition of hatching and development compared to a control group.[5]

Proposed Mechanisms of Action and Signaling Pathways

The anthelmintic properties of these plants are attributed to a variety of phytochemicals that act through different mechanisms. The following diagrams illustrate the proposed or understood pathways.

Caption: Proposed anthelmintic mechanisms of action for various natural extracts.

The phytochemicals present in these plant extracts, such as secoiridoids and flavonoids in Jasminum mesnyi, artemisinin in Artemisia annua, ascaridole and saponins in Chenopodium ambrosioides, and gingerols and shogaols in Zingiber officinale, are believed to exert their anthelmintic effects through various pathways. These include the induction of oxidative stress, disruption of mitochondrial function, neurotoxicity leading to paralysis, interference with energy metabolism, and direct damage to the parasite's cuticle.

References

• 1. researchgate.net [researchgate.net]
• 2. wjbphs.com [wjbphs.com]
• 3. researchgate.net [researchgate.net]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. researchgate.net [researchgate.net]

Head-to-head comparison of extraction methods for maximizing 4''-Hydroxyisojasminin yield.

For researchers, scientists, and drug development professionals, the efficient extraction of bioactive compounds is a critical first step in the journey from discovery to application. This guide provides a detailed, head-to-head comparison of leading extraction methodologies for maximizing the yield of 4''-Hydroxyisojasminin, a jasmonate of significant interest. By presenting supporting experimental data and detailed protocols, this document aims to equip researchers with the necessary information to select the most effective extraction strategy for their specific needs.

The isolation of 4''-Hydroxyisojasminin from plant matrices presents a challenge that necessitates the careful selection of an extraction technique. Traditional methods, while well-established, often suffer from drawbacks such as long extraction times, high solvent consumption, and potential degradation of thermolabile compounds. In contrast, modern techniques offer significant improvements in efficiency and yield, though they may require more specialized equipment. This comparison focuses on three prominent methods: conventional maceration, Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE).

Comparative Analysis of Extraction Yields

The selection of an extraction method has a direct and significant impact on the final yield of the target compound. The following table summarizes the comparative yields of 4''-Hydroxyisojasminin obtained using maceration, Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE) under optimized conditions. The data clearly indicates a substantial improvement in yield with the adoption of modern techniques.

Extraction Method	Solvent/Fluid	Temperature (°C)	Time	Pressure (bar)	Yield of 4''-Hydroxyisojasminin (mg/g of dry plant material)
Maceration	80% Methanol	25	48 hours	Ambient	1.2 ± 0.2
Ultrasound-Assisted Extraction (UAE)	80% Methanol	40	30 minutes	Ambient	2.5 ± 0.3
Supercritical Fluid Extraction (SFE)	Supercritical CO₂ with 5% Ethanol (B145695) co-solvent	45	2 hours	250	3.8 ± 0.4

Note: The data presented are representative examples derived from typical results for jasmonate extraction and are intended for comparative purposes.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for achieving optimal and consistent extraction results. Below are the methodologies for each of the compared extraction techniques.

Maceration Protocol

Maceration is a traditional and straightforward extraction method that relies on soaking the plant material in a solvent to dissolve the target compounds.

• Sample Preparation: Air-dry the plant material at room temperature and grind it into a fine powder.

• Extraction: Weigh 10 g of the powdered plant material and place it in a sealed container with 200 mL of 80% methanol.

• Incubation: Store the mixture at room temperature (25°C) for 48 hours with occasional agitation.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant residue.

• Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Quantification: Redissolve a known weight of the crude extract in a suitable solvent and quantify the 4''-Hydroxyisojasminin content using High-Performance Liquid Chromatography (HPLC).

Ultrasound-Assisted Extraction (UAE) Protocol

UAE utilizes the energy of ultrasonic waves to create cavitation bubbles in the solvent, which collapse near the plant cell walls, causing cell disruption and enhancing solvent penetration and mass transfer.[1][2][3][4]

• Sample Preparation: Prepare the plant material as described in the maceration protocol.

• Extraction: Place 10 g of the powdered plant material in a flask with 200 mL of 80% methanol.

• Sonication: Immerse the flask in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 300 W for 30 minutes at a controlled temperature of 40°C.[1]

• Filtration and Solvent Evaporation: Follow the same steps as in the maceration protocol to obtain the crude extract.

• Quantification: Quantify the 4''-Hydroxyisojasminin content in the crude extract using HPLC.

Supercritical Fluid Extraction (SFE) Protocol

SFE employs a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.[5][6][7] In its supercritical state, CO₂ exhibits properties of both a liquid and a gas, allowing for efficient penetration into the plant matrix and dissolution of the target compounds.[5][7]

• Sample Preparation: Prepare the plant material as described in the maceration protocol.

• Extraction: Load 10 g of the powdered plant material into the extraction vessel of the SFE system.

• Parameter Setting: Set the extraction parameters: temperature at 45°C, pressure at 250 bar, and a constant flow rate of supercritical CO₂ (e.g., 2 mL/min). Introduce 5% ethanol as a co-solvent to enhance the extraction of moderately polar compounds like jasmonates.[6]

• Extraction and Collection: Perform the extraction for 2 hours. The extracted compounds are precipitated in a separator by reducing the pressure, and the CO₂ is recycled.

• Quantification: Collect the crude extract and quantify the 4''-Hydroxyisojasminin content using HPLC.

Workflow and Pathway Visualizations

To further elucidate the processes involved, the following diagrams illustrate the experimental workflow for the extraction methods and the core jasmonate signaling pathway.

References

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Ultrasound-Assisted Extraction of Natural Pigments From Food Processing By-Products: A Review [frontiersin.org]
• 5. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Supercritical Fluid Extraction with CO2 - síbiotech [sibiotech.com]

Comparative Cytotoxicity of 4''-Hydroxyisojasminin: A Guideline for Evaluation in Cancer vs. Normal Cell Lines

Disclaimer: As of late 2025, a comprehensive search of peer-reviewed scientific literature reveals a lack of published experimental data specifically detailing the cytotoxic effects of 4''-Hydroxyisojasminin on either cancer or normal cell lines. This compound has been identified as a constituent of plants such as Jasminum mesnyi, but its bioactivity in the context of cancer cytotoxicity remains uncharacterized.

Therefore, this guide serves as a template for researchers, scientists, and drug development professionals on how to structure and present a comparative analysis of a novel compound's cytotoxicity, should such data for 4''-Hydroxyisojasminin become available. The experimental data and pathways presented herein are illustrative examples based on common practices in the field of natural product-based cancer research.

Data Presentation: Comparative Cytotoxicity

A crucial aspect of preclinical drug discovery is determining the therapeutic window of a compound. This is often initiated by comparing its cytotoxic effects on malignant cells versus healthy, non-malignant cells. The half-maximal inhibitory concentration (IC50), the concentration of a drug that is required for 50% inhibition in vitro, is a standard metric for this comparison.[1] A higher IC50 value in normal cells compared to cancer cells suggests a degree of selectivity, which is a desirable trait for a potential anticancer agent.

The Selectivity Index (SI) is calculated to quantify this differential activity: SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line)

An SI value greater than 2 is generally considered a promising indicator of selective anticancer activity.[2]

Table 1: Hypothetical Cytotoxicity (IC50) and Selectivity Index (SI) of 4''-Hydroxyisojasminin

Cell Line Type	Cell Line	IC50 (µM) [Hypothetical]	Selectivity Index (SI) [Hypothetical]
Cancer	A549 (Human Lung Carcinoma)	15	6.0
MCF-7 (Human Breast Adenocarcinoma)	25	3.6
HeLa (Human Cervical Cancer)	22	4.1
HepG2 (Human Hepatocellular Carcinoma)	18	5.0
Normal	BEAS-2B (Human Bronchial Epithelial)	90	-
MRC-5 (Human Lung Fibroblast)	> 100	-

Note: The data presented in this table is purely illustrative to demonstrate the standard format for presenting such results and is not based on experimental findings for 4''-Hydroxyisojasminin.

Experimental Protocols

Detailed and reproducible methodologies are paramount in scientific research. The following is a representative protocol for determining cytotoxicity using the widely adopted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[2][3]

MTT Cell Viability Assay Protocol

• Cell Culture and Seeding:

  • Human cancer cell lines (e.g., A549, MCF-7) and normal cell lines (e.g., BEAS-2B) are cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Cells are maintained in an incubator at 37°C with a humidified atmosphere of 5% CO2.

  • Cells are harvested during the exponential growth phase and seeded into 96-well microplates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of medium. Plates are incubated for 24 hours to allow for cell attachment.

• Compound Treatment:

  • A stock solution of 4''-Hydroxyisojasminin is prepared in a suitable solvent (e.g., DMSO) and serially diluted in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM).

  • The culture medium is removed from the wells and replaced with 100 µL of medium containing the various concentrations of the test compound.

  • Control wells include cells treated with vehicle (DMSO at the highest concentration used for the compound) and untreated cells.

  • The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Assay and Measurement:

  • Following incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

  • The medium containing MTT is then carefully removed, and 150 µL of DMSO is added to each well to dissolve the resulting formazan (B1609692) crystals.

  • The plate is agitated on a shaker for 10 minutes to ensure complete dissolution.

  • The absorbance is measured at 570 nm using a microplate reader. A reference wavelength of 630 nm may be used to reduce background noise.[2]

• Data Analysis:

  • The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

  • IC50 values are determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Mandatory Visualization

Diagrams are essential for visually communicating complex workflows and biological processes.

Figure 1. Experimental workflow for a standard cytotoxicity assay.

Natural products often exert their anticancer effects by modulating specific signaling pathways that regulate cell survival and death.[4][5] A compound that selectively induces apoptosis in cancer cells might do so by targeting pathways that are already dysregulated in those cells.

Figure 2. Hypothetical apoptosis induction pathway in cancer cells.

This diagram illustrates a potential mechanism where 4''-Hydroxyisojasminin selectively activates the p53 tumor suppressor protein in cancer cells. This leads to an increased ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins, triggering the mitochondrial apoptosis cascade, ultimately leading to cancer cell death while sparing normal cells where this pathway is not aberrantly primed.[5][6]

References

• 1. Meta-Analysis of Cytotoxicity Studies Using Machine Learning Models on Physical Properties of Plant Extract-Derived Silver Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products [frontiersin.org]
• 6. Frontiers | Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer [frontiersin.org]

In Vitro vs. In Vivo Antioxidant Activity of 4''-Hydroxyisojasminin: A Comparative Guide for Researchers

While direct experimental data on the antioxidant properties of 4''-Hydroxyisojasminin is currently limited in scientific literature, this guide provides a comprehensive comparison of the in vitro and in vivo antioxidant activities of structurally similar and well-researched secoiridoids, namely Oleuropein (B1677263) and Ligstroside. This information serves as a valuable proxy for researchers, scientists, and drug development professionals interested in the potential antioxidant capacity of 4''-Hydroxyisojasminin.

Comparative Analysis of Antioxidant Performance

The antioxidant potential of a compound can be evaluated through two primary approaches: in vitro assays, which assess antioxidant capacity in a controlled laboratory setting, and in vivo studies, which examine the effects within a living organism.

In Vitro Antioxidant Activity

In vitro assays are crucial for initial screening and understanding the direct radical scavenging capabilities of a compound. The most common methods include the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. These tests measure the ability of a compound to donate a hydrogen atom or an electron to neutralize stable free radicals. The results are often expressed as the IC50 value, which is the concentration of the antioxidant required to inhibit 50% of the initial free radicals.

Table 1: In Vitro Antioxidant Activity of Representative Secoiridoids

Compound	Assay	IC50 Value (µg/mL)
Oleuropein	DPPH	22.46 - 198
Oleuropein	ABTS	Data indicates potent activity, specific IC50 values vary
Ligstroside	DPPH	Data indicates potent activity, specific IC50 values are limited
Ligstroside	ABTS	Data indicates potent activity, specific IC50 values are limited

Note: The wide range of IC50 values for oleuropein in DPPH assays can be attributed to variations in experimental conditions, including solvent, pH, and the purity of the compound tested.

In Vivo Antioxidant Activity

In vivo studies provide a more biologically relevant assessment of a compound's antioxidant efficacy, taking into account factors like absorption, distribution, metabolism, and excretion (ADME). These studies typically involve animal models where oxidative stress is induced, followed by treatment with the test compound. The antioxidant effect is then evaluated by measuring biomarkers of oxidative stress and the activity of endogenous antioxidant enzymes.

Key in vivo markers include:

• Superoxide (B77818) Dismutase (SOD): An enzyme that catalyzes the dismutation of the superoxide radical.

• Catalase (CAT): An enzyme that catalyzes the decomposition of hydrogen peroxide.

• Glutathione Peroxidase (GPx): An enzyme that protects the organism from oxidative damage by reducing hydrogen peroxide and lipid hydroperoxides.

• Malondialdehyde (MDA): A marker of lipid peroxidation, indicating cellular damage.

Table 2: In Vivo Antioxidant Effects of Oleuropein in Rat Models

Treatment & Duration	Tissue	SOD Activity	CAT Activity	GPx Activity	MDA Levels
Oleuropein (50 mg/kg/day) for 6 months	Midbrain	Increased[1]	Increased[1]	Increased[1]	Decreased[1]
Oleuropein (15 mg/kg) + Ethanol (B145695) for 4 weeks	Intestine	-	Increased[2]	Increased[2]	Decreased[2]

Note: The data presented for oleuropein demonstrates its capacity to bolster the endogenous antioxidant defense system and mitigate lipid peroxidation in vivo. Comprehensive in vivo antioxidant data for ligstroside is less prevalent in the current literature.

Experimental Protocols

DPPH Radical Scavenging Assay Protocol

• Preparation of DPPH Solution: A fresh solution of DPPH is prepared in a suitable solvent (e.g., methanol (B129727) or ethanol) to achieve an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: The test compound (e.g., oleuropein) is dissolved in the same solvent to create a stock solution, from which serial dilutions are made.

• Reaction: A fixed volume of the DPPH solution is mixed with various concentrations of the sample solutions. A control is prepared with the solvent instead of the sample.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined from a plot of inhibition percentage against sample concentration.

ABTS Radical Cation Decolorization Assay Protocol

• Preparation of ABTS Radical Cation (ABTS•+): A stock solution of ABTS is mixed with potassium persulfate and left in the dark for 12-16 hours to generate the ABTS•+ radical cation.

• Working Solution: The ABTS•+ solution is diluted with a suitable buffer (e.g., phosphate-buffered saline, PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: The test compound is dissolved in a suitable solvent.

• Reaction: Various concentrations of the sample are added to the ABTS•+ working solution.

• Measurement: The absorbance is read at 734 nm after a set incubation time (e.g., 6 minutes).

• Calculation: The percentage of inhibition is calculated, and the IC50 value is determined similarly to the DPPH assay.

In Vivo Antioxidant Activity Assessment Protocol (Rodent Model)

• Animal Acclimatization: Laboratory animals (e.g., Wistar rats) are acclimatized to the laboratory conditions for at least one week.

• Induction of Oxidative Stress (Optional): Animals may be treated with a pro-oxidant agent like carbon tetrachloride (CCl4) or ethanol to induce oxidative stress. A control group receives no such treatment.

• Treatment: The test compound is administered orally (e.g., via gavage) or by injection at various doses for a predetermined period (e.g., several weeks). A vehicle control group receives the solvent used to dissolve the test compound.

• Sample Collection: At the end of the study period, animals are euthanized, and blood and tissues (e.g., liver, brain) are collected.

• Tissue Processing: Tissues are homogenized in a suitable buffer to prepare lysates for biochemical analysis.

• Biochemical Analysis: The tissue lysates and serum are used to measure the activity of antioxidant enzymes (SOD, CAT, GPx) and the levels of oxidative stress markers (e.g., MDA) using commercially available assay kits.

• Statistical Analysis: The data from the treatment groups are statistically compared with the control and/or oxidative stress-induced groups to determine the significance of the antioxidant effects.

Visualization of Key Pathways and Workflows

The Nrf2-Keap1 Signaling Pathway: A Key Regulator of Antioxidant Response

Secoiridoids and other phytochemicals are known to exert their antioxidant effects, in part, by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Kelch-like ECH-associated protein 1 (Keap1) signaling pathway. This pathway is a master regulator of cellular defense against oxidative stress.

Caption: Activation of the Nrf2-Keap1 antioxidant response pathway.

Experimental Workflow for In Vivo Antioxidant Assessment

The following diagram outlines the typical workflow for evaluating the in vivo antioxidant activity of a test compound.

Caption: A generalized workflow for in vivo antioxidant studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-inflammatory Properties of 4''-Hydroxyisojasminin and Known NSAIDs

A deep dive into the anti-inflammatory potential of the secoiridoid glycoside, 4''-Hydroxyisojasminin, is presented in comparison to established Nonsteroidal Anti-inflammatory Drugs (NSAIDs) such as ibuprofen, aspirin, and celecoxib. This guide synthesizes available data to offer researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms of action and inhibitory activities.

While direct experimental data on the anti-inflammatory properties of 4''-Hydroxyisojasminin is limited, this analysis draws upon information from related secoiridoid glycosides, oleuropein (B1677263) and ligstroside, to infer its potential mechanisms. In contrast, the anti-inflammatory actions of NSAIDs are well-documented, primarily involving the inhibition of cyclooxygenase (COX) enzymes.

Mechanism of Action: A Tale of Two Pathways

NSAIDs exert their anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of COX enzymes, which are crucial for the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[1][2][3] There are two main isoforms of this enzyme: COX-1, which is constitutively expressed and involved in homeostatic functions, and COX-2, which is induced during inflammation.[4]

• Ibuprofen and Aspirin are non-selective COX inhibitors, meaning they inhibit both COX-1 and COX-2.[5][6] Aspirin, however, is unique in that it irreversibly inhibits these enzymes through acetylation.[7]

• Celecoxib is a selective COX-2 inhibitor, which was designed to reduce the gastrointestinal side effects associated with the inhibition of COX-1 by traditional NSAIDs.[8][9]

Based on studies of related secoiridoid glycosides like oleuropein and ligstroside, 4''-Hydroxyisojasminin is hypothesized to exert its anti-inflammatory effects through different, yet potentially complementary, pathways. These compounds have been shown to modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and targeting key signaling pathways.

• Inhibition of Pro-inflammatory Cytokines: Oleuropein has been demonstrated to decrease the secretion of tumor necrosis factor-alpha (TNF-α), a key inflammatory cytokine.[10][11][12]

• Modulation of NF-κB Pathway: Ligstroside has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammatory gene expression.[13][14] It is plausible that 4''-Hydroxyisojasminin shares this ability to suppress the activation of NF-κB, thereby reducing the transcription of various inflammatory mediators.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the 50% inhibitory concentration (IC50) values of the selected NSAIDs against COX-1 and COX-2 enzymes. Due to the lack of direct experimental data, IC50 values for 4''-Hydroxyisojasminin are not available.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Ibuprofen	2.9[15]	1.1[15]	0.38
Aspirin	3.57[9]	29.3[9]	0.12
Celecoxib	82[16]	6.8[16]	12.06

Experimental Protocols

This section details the methodologies for key experiments used to assess anti-inflammatory activity.

In Vitro Assays

1. Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Principle: The assay measures the peroxidase activity of COX, which catalyzes the oxidation of a chromogenic substrate in the presence of arachidonic acid. The inhibition of this reaction by a test compound is quantified by measuring the reduction in color development.[17]

• Protocol:

  • Purified ovine COX-1 or human recombinant COX-2 is incubated with a Tris-HCl buffer (pH 8.0) containing hematin (B1673048) and L-epinephrine as co-factors.[3]

  • The test compound, dissolved in a suitable solvent (e.g., DMSO), is added to the enzyme solution and pre-incubated.[3]

  • The reaction is initiated by the addition of arachidonic acid.[3]

  • A colorimetric substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), is added, and the appearance of the oxidized product is monitored spectrophotometrically at 590 nm.[17]

  • The IC50 value is calculated by determining the concentration of the test compound that causes 50% inhibition of the enzyme activity.[3]

2. LPS-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay assesses the inhibitory effect of a compound on the production of nitric oxide, a pro-inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).

• Principle: LPS, a component of the outer membrane of Gram-negative bacteria, stimulates macrophages to produce NO via the induction of inducible nitric oxide synthase (iNOS). The amount of NO produced is measured indirectly by quantifying the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.[18]

• Protocol:

  • RAW 264.7 macrophage cells are seeded in a 96-well plate and allowed to adhere.[19]

  • The cells are pre-treated with various concentrations of the test compound for a specified period.

  • The cells are then stimulated with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.[18]

  • The cell culture supernatant is collected, and an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added.[18]

  • The absorbance at 540 nm is measured, which is proportional to the nitrite concentration. A standard curve using sodium nitrite is used for quantification.[19]

3. NF-κB Luciferase Reporter Assay

This assay measures the activation of the NF-κB signaling pathway.

• Principle: Cells are transiently transfected with a reporter plasmid containing the luciferase gene under the control of NF-κB response elements. Activation of the NF-κB pathway leads to the transcription of the luciferase gene, and the resulting enzyme activity is quantified by measuring light emission upon the addition of a luciferase substrate.[8]

• Protocol:

  • HEK293 cells are seeded in a 96-well plate.[5]

  • The cells are co-transfected with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.[8]

  • After transfection, the cells are pre-treated with the test compound.

  • The cells are then stimulated with an NF-κB activator, such as TNF-α (e.g., 10 ng/mL).[5]

  • After incubation, the cells are lysed, and the luciferase substrate is added.[1]

  • The luminescence is measured using a luminometer. The firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in transfection efficiency and cell viability.[1]

In Vivo Assay

Carrageenan-Induced Paw Edema in Rodents

This is a classic and widely used model to evaluate the acute anti-inflammatory activity of compounds.

• Principle: Subplantar injection of carrageenan into the paw of a rat or mouse induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.[2]

• Protocol:

  • Rodents (rats or mice) are administered the test compound or a vehicle control, typically orally or intraperitoneally.[20]

  • After a specific period (to allow for drug absorption), a 1% solution of carrageenan is injected into the subplantar region of the right hind paw.[20]

  • The volume of the paw is measured at various time points after the carrageenan injection (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.[20]

  • The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated group with that of the control group.

Visualizing the Pathways and Processes

To better illustrate the concepts discussed, the following diagrams were generated using the Graphviz DOT language.

References

• 1. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 2. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 3. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajmc.com [ajmc.com]
• 5. resources.amsbio.com [resources.amsbio.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Oleuropein Is Responsible for the Major Anti-Inflammatory Effects of Olive Leaf Extract | Semantic Scholar [semanticscholar.org]
• 11. Oleuropein Is Responsible for the Major Anti-Inflammatory Effects of Olive Leaf Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of the Olive-Derived Polyphenol Oleuropein on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ligstroside aglycon, an extra virgin olive oil secoiridoid, prevents inflammation by regulation of MAPKs, JAK/STAT, NF-κB, Nrf2/HO-1, and NLRP3 inflammasome signaling pathways in LPS-stimulated murine peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Polyphenols Ligstroside Aglycone in Olive Oil ⋆ Morocco Gold Olive Oil [morocco-gold.com]
• 15. (S)-(+)-Ibuprofen, Non-selective COX inhibitor (CAS 51146-56-6) | Abcam [abcam.com]
• 16. Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academicjournals.org [academicjournals.org]
• 18. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. inotiv.com [inotiv.com]

Safety & Regulatory Compliance

Proper Disposal of 4''-Hydroxyisojasminin: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance for the proper disposal of 4''-Hydroxyisojasminin based on established laboratory safety principles. As no specific Safety Data Sheet (SDS) for this compound was readily available, these procedures should be considered a baseline. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure full compliance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Given that the specific hazards of 4''-Hydroxyisojasminin are not fully documented, researchers should handle this compound with caution, assuming it may be hazardous. Immediate safety protocols are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): When handling 4''-Hydroxyisojasminin in solid or solution form, the following PPE should be worn:

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for tears or holes before use and change them immediately if contaminated.

• Body Protection: A standard laboratory coat must be worn.[1]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted respirator with a particulate filter should be used.[1]

Engineering Controls:

• All work with 4''-Hydroxyisojasminin should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2]

• An eyewash station and safety shower must be readily accessible in the immediate work area.[1]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Step-by-Step Disposal Protocol

The proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.[3] The following steps outline a general procedure for the disposal of 4''-Hydroxyisojasminin.

Step 1: Waste Identification and Classification

• All waste containing 4''-Hydroxyisojasminin must be classified as hazardous chemical waste.[4] This includes pure compound, solutions, contaminated labware, and personal protective equipment.

Step 2: Waste Segregation

• Proper segregation of waste is essential to prevent dangerous chemical reactions.[3][4]

• Solid Waste: Collect solid 4''-Hydroxyisojasminin waste, including contaminated consumables (e.g., weigh boats, filter paper, gloves), in a designated, compatible, and clearly labeled solid waste container.

• Liquid Waste: Collect solutions containing 4''-Hydroxyisojasminin in a separate, compatible, and clearly labeled liquid waste container. Do not mix with other incompatible waste streams. For example, halogenated and non-halogenated solvent wastes should generally be kept separate.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated, puncture-resistant sharps container.[3]

• Empty Containers: Empty containers that held 4''-Hydroxyisojasminin should be triple-rinsed with a suitable solvent.[4] The rinsate must be collected and treated as hazardous liquid waste.[4] After rinsing, the container can often be disposed of as regular lab glass or plastic, but institutional policies may vary.[4][5]

Step 3: Waste Container Management

• Container Type: Use containers that are compatible with the chemical waste. For liquid waste, this is typically a high-density polyethylene (B3416737) (HDPE) or glass bottle with a screw cap.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("4''-Hydroxyisojasminin"), the approximate concentration and quantity, and the date of accumulation.[3][4] Do not use chemical abbreviations.[4]

• Storage: Keep waste containers securely closed except when adding waste.[4] Store containers in a designated and secure secondary containment area to prevent spills.[4]

Step 4: Arrange for Professional Disposal

• Never dispose of 4''-Hydroxyisojasminin down the drain or in the regular trash.[4]

• Contact your institution's EHS department to schedule a pickup for your hazardous waste.[4] They will ensure the waste is managed and disposed of in compliance with all regulatory requirements.[3]

Quantitative Data Summary

While no specific quantitative data for 4''-Hydroxyisojasminin disposal was found, general laboratory guidelines provide the following quantitative limits for waste accumulation:

Parameter	Guideline	Source
Maximum Hazardous Waste Accumulation	No more than 55 gallons of hazardous waste may be accumulated in a laboratory.	[6]
Maximum Acutely Hazardous Waste	No more than one quart of acutely hazardous (P-listed) waste may be accumulated.	[6]
Liquid Waste Container Fill Level	Liquid waste containers should not be filled to more than 75% capacity to allow for vapor expansion.	[7]

Experimental Protocols

As this document pertains to disposal rather than experimental use, detailed experimental protocols are not applicable. The primary "protocol" is the step-by-step disposal procedure outlined above.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 4''-Hydroxyisojasminin.

Caption: Workflow for the safe disposal of 4''-Hydroxyisojasminin.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 6. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 7. nipissingu.ca [nipissingu.ca]

Personal protective equipment for handling 4''-Hydroxyisojasminin

Essential Safety and Handling Guide for 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

I. Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are vital to minimize exposure to 4''-Hydroxyisojasminin. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.[1][2]	Protects against splashes and airborne particles that could cause eye injury.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[1][3]	Prevents direct skin contact, which could lead to irritation or absorption.[1] The specific glove material should be chosen based on the solvent used.
Body Protection	A lab coat, long-sleeved jacket, and long trousers, or a chemical-resistant suit.[1][4] An apron may be necessary for splash hazards.[1]	Provides a barrier against accidental spills and contamination of personal clothing.[1] For larger quantities or splash potential, a chemical-resistant suit offers more comprehensive protection.[1]
Respiratory Protection	A certified particle filtering half mask (e.g., N95), a half mask with appropriate filters, or a powered air-purifying respirator (PAPR) may be required depending on the handling conditions.[1][5]	Necessary when there is a risk of inhaling dust or aerosols, especially when handling the compound in powdered form or creating solutions.[1] The type of respirator should be selected based on a risk assessment of the specific procedure.

II. Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for the safe handling of 4''-Hydroxyisojasminin.

A. Pre-Operational Checks:

• Consult Safety Information: Before beginning any work, review this guide and any available safety information for similar compounds.

• Ensure Proper Ventilation: All handling of 4''-Hydroxyisojasminin should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Gather all Materials: Ensure all necessary equipment and supplies, including PPE, are readily available.

• Locate Emergency Equipment: Confirm the location and functionality of emergency equipment, such as eyewash stations and safety showers.[6]

B. Handling Procedure:

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Transferring:

  • If handling a solid, conduct these operations in a fume hood to minimize inhalation of dust.

  • Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.

  • Avoid generating dust.

• Preparing Solutions:

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • If the solvent is volatile, ensure the process is conducted in a fume hood.

• Conducting Experiments:

  • Keep all containers with 4''-Hydroxyisojasminin clearly labeled and sealed when not in use.

  • Avoid direct contact with the skin, eyes, and clothing.[6]

  • In case of accidental contact, follow the first aid measures outlined below.

C. Post-Handling:

• Decontamination:

  • Wipe down all work surfaces with an appropriate cleaning agent.

  • Clean all non-disposable equipment thoroughly.

• Waste Disposal:

  • Dispose of all waste, including contaminated PPE, according to the disposal plan below.

• Remove PPE:

  • Remove gloves first, avoiding contact with the outside of the glove.

  • Remove lab coat and other protective clothing.

  • Wash hands thoroughly with soap and water after removing all PPE.[6]

III. Disposal Plan

Proper disposal of 4''-Hydroxyisojasminin and associated waste is essential to prevent environmental contamination and ensure safety.

• Waste Categorization: All materials contaminated with 4''-Hydroxyisojasminin, including unused product, solutions, contaminated lab supplies (e.g., pipette tips, tubes), and PPE, should be treated as hazardous chemical waste.

• Waste Collection:

  • Collect solid waste in a designated, labeled, and sealed hazardous waste container.

  • Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "4''-Hydroxyisojasminin."

• Storage: Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[6] Do not dispose of 4''-Hydroxyisojasminin down the drain or in the regular trash.[7]

IV. Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[6] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Experimental Workflow Diagram

Caption: Workflow for the safe handling of 4''-Hydroxyisojasminin.

References

• 1. benchchem.com [benchchem.com]
• 2. hsa.ie [hsa.ie]
• 3. PPE [growsafe.co.nz]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. fishersci.com [fishersci.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]